5-Chloro-2-pentanone

• CAS: 5891-21-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 5-Chloro-2-pentanone

This technical guide provides a comprehensive overview of the core physical properties of 5-Chloro-2-pentanone (CAS No: 5891-21-4). Designed for researchers, scientists, and professionals in drug development, this document consolidates key data, outlines detailed experimental protocols for property determination, and presents a logical workflow for these characterizations.

Core Physical and Chemical Properties

5-Chloro-2-pentanone, also known as 3-chloropropyl methyl ketone, is a significant organic reagent and intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1][2] Its utility in chemical reactions stems from the reactivity of its chlorine atom and ketone carbonyl group.[3] An accurate understanding of its physical properties is crucial for its application in synthesis, process development, and safety management.

The quantitative physical data for 5-Chloro-2-pentanone are summarized in the table below. It is important to note that values can vary slightly between sources, often due to different measurement conditions or sample purity levels.

Property	Value	Conditions	Source(s)
Molecular Formula	C₅H₉ClO	[4][5][6][7]
Molecular Weight	120.58 g/mol	[4][6][7][8]
Appearance	Colorless to brown or black liquid	20 °C	[4][9][10]
Boiling Point	71-72 °C	20 mmHg	[1][9][10]
106 °C	20 mmHg	[11]
63-64 °C	12 mmHg	[6]
172-175 °C	760 mmHg	[12][13]
Melting Point	-48 °C	[4][10]
Density	1.057 g/mL	25 °C	[1][14]
1.053 g/mL	[6][12]
1.05 g/cm³ (Specific Gravity 20/20)	20 °C
Flash Point	35 °C (95 °F)	Closed Cup	[6][11][13]
67 °C (152.6 °F)	Closed Cup	[4][10]
96 °F (~35.6 °C)	[1][9]
Refractive Index	1.438	n20/D	[1][12][14]
1.44
1.4355-1.4425	@ 20°C	[5]
Solubility	Soluble in chloroform (B151607) and methanol.	[1][3][6][9]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical properties of liquid compounds like 5-Chloro-2-pentanone.

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[15] This property is a critical indicator of purity.[15][16]

Method: Capillary Method (Micro-Boiling Point Determination)

This method is suitable for small sample volumes.[17]

• Preparation: Seal one end of a glass capillary tube by heating it in a flame.[18] Place a small amount (a few mL) of 5-Chloro-2-pentanone into a fusion tube.

• Assembly: Invert the sealed capillary tube and place it (open end down) into the fusion tube containing the liquid sample. Attach the fusion tube to a thermometer.

• Heating: Heat the assembly in a heating block or Thiele tube.[17] Initially, a stream of bubbles will emerge as trapped air is expelled.[17] As the temperature rises, a rapid and continuous stream of bubbles will emerge from the capillary; this indicates the liquid is at or above its boiling point.[19]

• Measurement: Turn off the heat and allow the apparatus to cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.[15][17][19] This occurs when the external pressure equals the vapor pressure inside the capillary.[15]

Density is the mass per unit volume of a substance. It is typically measured using a pycnometer or a hydrometer.

Method: Pycnometer Method

• Preparation: Thoroughly clean and dry a pycnometer of a known volume.

• Measurement 1 (Empty): Accurately weigh the empty, dry pycnometer.

• Measurement 2 (Sample): Fill the pycnometer with 5-Chloro-2-pentanone, ensuring no air bubbles are present. Adjust the temperature of the sample to a standard value (e.g., 20°C or 25°C) in a water bath. Weigh the filled pycnometer.

• Measurement 3 (Reference): Repeat the process with a reference substance of known density, typically deionized water.

• Calculation: The density of the sample is calculated by first determining the exact volume of the pycnometer using the mass and known density of water. Then, the mass of the sample is divided by this volume.

The refractive index measures how light propagates through a substance and is a fundamental physical property used to identify and assess the purity of liquid compounds.[20]

Method: Using an Abbe Refractometer

• Calibration: Calibrate the refractometer using a standard liquid with a known refractive index (e.g., distilled water).

• Sample Application: Place a few drops of 5-Chloro-2-pentanone onto the clean, dry prism surface of the refractometer.

• Measurement: Close the prisms. While looking through the eyepiece, turn the adjustment knob until the boundary line between the light and dark regions is sharp and centered on the crosshairs.

• Reading: Read the refractive index value from the instrument's scale. The measurement is typically temperature-dependent, so the temperature (usually 20°C) should be recorded.[20] A correction factor can be applied if the measurement is not performed at the standard temperature.[20]

The flash point is the lowest temperature at which a liquid produces enough flammable vapor to ignite momentarily when an ignition source is applied.[21][22] This is a critical safety parameter for handling and storage.

Method: Closed-Cup Method (e.g., Pensky-Martens or Abel)

Closed-cup methods generally provide more reproducible and lower flash point values than open-cup methods because they minimize vapor loss.[23]

• Preparation: Place the sample of 5-Chloro-2-pentanone into the test cup of the apparatus.[22]

• Heating: Close the cup with a lid that contains apertures for an ignition source and a thermometer.[22] Begin heating the sample at a slow, constant rate.

• Ignition Test: At regular temperature intervals, apply an ignition source (a small flame) through an aperture to the vapor space above the liquid.[21][22]

• Determination: The flash point is the lowest temperature at which a brief flash or ignition is observed inside the cup when the ignition source is applied.[22][24]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of a 5-Chloro-2-pentanone sample.

Caption: Workflow for the Physical Characterization of 5-Chloro-2-pentanone.

References

• 1. 5-Chloro-2-pentanone | 5891-21-4 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. China 5-Chloro-2-pentanone CAS 5891-21-4 factory and manufacturers | Unilong [unilongmaterial.com]
• 4. 5-Chloro-2-pentanone | 5891-21-4 | FC00924 | Biosynth [biosynth.com]
• 5. 5-Chloro-2-pentanone, 94% 500 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 6. 5-Chloro-2-pentanone, 94% | Fisher Scientific [fishersci.ca]
• 7. chemeo.com [chemeo.com]
• 8. 2-Pentanone, 5-chloro- | C5H9ClO | CID 79993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. haihangchem.com [haihangchem.com]
• 10. echemi.com [echemi.com]
• 11. echemi.com [echemi.com]
• 12. chemsynthesis.com [chemsynthesis.com]
• 13. fishersci.com [fishersci.com]
• 14. 5-Chloro-2-pentanone technical grade, 85 5891-21-4 [sigmaaldrich.com]
• 15. Video: Boiling Points - Concept [jove.com]
• 16. vernier.com [vernier.com]
• 17. uomus.edu.iq [uomus.edu.iq]
• 18. byjus.com [byjus.com]
• 19. Video: Boiling Points - Procedure [jove.com]
• 20. athabascau.ca [athabascau.ca]
• 21. aidic.it [aidic.it]
• 22. almaaqal.edu.iq [almaaqal.edu.iq]
• 23. egyankosh.ac.in [egyankosh.ac.in]
• 24. scribd.com [scribd.com]

An In-depth Technical Guide to 5-Chloro-2-pentanone (CAS 5891-21-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chloro-2-pentanone, with the CAS number 5891-21-4, is a versatile bifunctional organic compound featuring both a ketone and an alkyl chloride. This unique structure makes it a valuable intermediate in a variety of chemical syntheses. It serves as a crucial building block in the pharmaceutical and agrochemical industries, notably in the synthesis of certain quinolone antibiotics and other complex molecules.[1][2] This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis, and a summary of its spectroscopic data.

Chemical and Physical Properties

5-Chloro-2-pentanone is a colorless to pale yellow liquid with a pungent odor.[3][4] It is soluble in organic solvents such as chloroform (B151607) and methanol.[5][6] Key quantitative properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	5891-21-4	[3]
Molecular Formula	C₅H₉ClO	[3]
Molecular Weight	120.58 g/mol	[3]
Boiling Point	71-72 °C at 20 mmHg	[5][7]
Melting Point	-48 °C	[3]
Density	1.057 g/mL at 25 °C	[5][7]
Refractive Index (n²⁰/D)	1.438	[5][7]
Flash Point	67 °C (153 °F)	[3]

Spectroscopic Data

The structural features of 5-Chloro-2-pentanone can be confirmed through various spectroscopic methods.

NMR Spectroscopy

The ¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen framework.

¹H NMR	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.17	Singlet	3H	CH₃-C=O
~2.75	Triplet	2H	-C(=O)-CH₂-
~2.05	Quintet	2H	-CH₂-CH₂-Cl
~3.60	Triplet	2H	-CH₂-Cl

¹³C NMR	Chemical Shift (δ) ppm	Assignment
~207	C=O
~44	-CH₂-Cl
~42	-C(=O)-CH₂-
~30	CH₃-C=O
~26	-CH₂-CH₂-Cl

Infrared (IR) Spectroscopy

The IR spectrum shows characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Functional Group
~1715-1720	C=O (Ketone) stretch
~2850-2960	C-H (Alkyl) stretch
~1410-1430	C-H bend
~650-750	C-Cl stretch

Mass Spectrometry

The mass spectrum of 5-Chloro-2-pentanone exhibits a molecular ion peak and characteristic fragmentation patterns. The presence of the chlorine isotope ³⁷Cl results in an M+2 peak.

m/z	Fragment	Notes
120/122	[C₅H₉ClO]⁺	Molecular ion (M⁺/M+2)
105/107	[M - CH₃]⁺	Loss of a methyl group
85	[M - Cl]⁺	Loss of a chlorine radical
71	[M - CH₂Cl]⁺	Loss of a chloromethyl radical
43	[CH₃CO]⁺	Acylium ion, often the base peak

Synthesis of 5-Chloro-2-pentanone

Several synthetic routes to 5-Chloro-2-pentanone have been established, with the choice of method often depending on the availability and cost of starting materials.

From α-Acetyl-γ-butyrolactone

This is a classic and well-documented method involving the hydrolysis and decarboxylation of α-acetyl-γ-butyrolactone with hydrochloric acid.[8]

• Reaction Setup: In a 2-liter distilling flask equipped with a long condenser and a receiver cooled in an ice bath, combine 450 mL of concentrated hydrochloric acid, 525 mL of water, and 384 g (3 moles) of α-acetyl-γ-butyrolactone.[1]

• Reaction: Heat the mixture. Carbon dioxide evolution will begin almost immediately.[1] Control the heating rate to prevent foaming into the condenser. The reaction mixture will darken, and distillation will commence.[1]

• Distillation: Continue the distillation rapidly, collecting the two-phase distillate.[1] After collecting approximately 900 mL, add 450 mL of water to the flask and collect an additional 300 mL of distillate.[1]

• Work-up: Separate the organic layer from the distillate. The aqueous layer is then extracted three times with 150 mL portions of diethyl ether.[1]

• Drying and Purification: Combine the organic layer and the ether extracts and dry over anhydrous calcium chloride.[1] Remove the ether by distillation. The crude 5-chloro-2-pentanone (yield: 79-90%) can be further purified by vacuum distillation, collecting the fraction boiling at 70-72 °C/20 mmHg.[1]

Synthesis of 5-Chloro-2-pentanone from α-Acetyl-γ-butyrolactone.

From Levulinic Acid Ester

This process involves the protection of the ketone in a levulinic ester as a ketal, followed by hydrogenation of the ester and subsequent reaction with hydrochloric acid.[8]

• Ketalization: React a levulinic acid ester (e.g., butyl levulinate) with ethylene (B1197577) glycol in the presence of an acid catalyst to form the corresponding 2-(3-(alkoxycarbonyl)propyl)-2-methyl-1,3-dioxolane. Purify the ketal by distillation.[8]

• Hydrogenation: Hydrogenate the purified ketal over a copper chromite catalyst that has been treated with an alkaline solution (e.g., 0.05 N alcoholic KOH) at elevated temperature and pressure (e.g., 200 °C, 300 hPa).[8] This reduces the ester to a primary alcohol, yielding 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol.[8]

• Hydrolysis and Chlorination: Cool concentrated hydrochloric acid to 0 °C in a three-necked flask.[8] Slowly add the 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol while maintaining the temperature at 0 °C.[8]

• Purification: After addition, distill the mixture. A two-phase mixture of 5-chloro-2-pentanone and water will co-distill.[8] Separate the organic layer, extract the aqueous layer, combine the organic phases, and purify by distillation.[8]

Synthesis of 5-Chloro-2-pentanone from Levulinic Acid Ester.

From 2-Methylfuran (B129897)

This method involves the hydrogenation of 2-methylfuran to 2-methyl-4,5-dihydrofuran, followed by a ring-opening chlorination with hydrochloric acid.[4][9]

• Hydrogenation: In a reactor, place 2-methylfuran and a palladium-on-carbon catalyst.[9] After purging with nitrogen, introduce hydrogen gas at a controlled pressure (0.05-0.15 MPa) and maintain the temperature between 5-15 °C.[9] Monitor the reaction until the formation of 2-methyl-4,5-dihydrofuran is maximized (e.g., >95% by GC).[9]

• Ring-opening Chlorination: Filter the catalyst from the reaction mixture.[9] In a separate vessel, heat a 15-20% hydrochloric acid solution to reflux (around 65 °C).[9] Add the 2-methyl-4,5-dihydrofuran dropwise to the refluxing acid.[9]

• Work-up and Purification: After the reaction is complete, cool the mixture and separate the organic layer. The crude product can then be purified by distillation.

Synthesis of 5-Chloro-2-pentanone from 2-Methylfuran.

Safety and Handling

5-Chloro-2-pentanone is a flammable liquid and vapor.[10] It is harmful if swallowed and causes skin and serious eye irritation.[10][11] May cause respiratory irritation.[10]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[10]

• Handling: Use in a well-ventilated area. Keep away from heat, sparks, and open flames.[10] Avoid breathing vapors. Wash thoroughly after handling.[10]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container under an inert atmosphere (e.g., nitrogen).[3] Recommended storage temperature is 2-8 °C.[3]

Applications

5-Chloro-2-pentanone is a key intermediate in organic synthesis. Its bifunctional nature allows for a wide range of chemical transformations.[1][12]

• Pharmaceuticals: It is an important raw material for the synthesis of quinolone antibiotics such as ciprofloxacin (B1669076) and sparfloxacin.[2] It is also used in the preparation of other therapeutic agents, including chloroquine (B1663885) phosphate.[6]

• Agrochemicals: It serves as a building block for the development of effective crop protection agents.[1]

• Fine and Specialty Chemicals: It is used in the synthesis of various fine chemicals and specialty products like destructible surfactants.[1]

Conclusion

5-Chloro-2-pentanone is a valuable and versatile chemical intermediate with significant applications in the pharmaceutical and chemical industries. Understanding its properties, synthesis, and safe handling is crucial for its effective utilization in research and development and in industrial manufacturing processes. The synthetic methods outlined in this guide offer various approaches to its preparation, allowing for flexibility based on available resources and desired scale.

References

• 1. Ester Hydrogenation with Bifunctional Metal–NHC Catalysts: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 5-Chloro-2-pentanone(5891-21-4) 1H NMR spectrum [chemicalbook.com]
• 5. Ketalization of carbohydrate-derived levulinic esters using cellulose sulfuric acid as a heterogeneous catalyst: a closed-loop biorefinery approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catalytic conversion of glucose to levulinate ester derivative in ethylene glycol :: BioResources [bioresources.cnr.ncsu.edu]
• 7. 2-Pentanone, 5-chloro- [webbook.nist.gov]
• 8. organicreactions.org [organicreactions.org]
• 9. researchgate.net [researchgate.net]
• 10. Ketalization of carbohydrate-derived levulinic esters using cellulose sulfuric acid as a heterogeneous catalyst: a closed-loop biorefinery approach - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. compoundchem.com [compoundchem.com]

An In-depth Technical Guide to 5-Chloropentan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-chloropentan-2-one, an important chemical intermediate in organic synthesis. The document details its chemical properties, synthesis methodologies, and key reactions, offering valuable insights for professionals in research and drug development.

Chemical and Physical Properties

5-Chloropentan-2-one, with the IUPAC name 5-chloropentan-2-one, is a colorless to yellow liquid.[1][2] It is a reactive unsaturated ketone characterized by a pungent odor.[3] The key quantitative data for this compound are summarized in the table below for easy reference and comparison.

Property	Value
CAS Number	5891-21-4[3]
Molecular Formula	C₅H₉ClO[3][4]
Molecular Weight	120.58 g/mol [3][4]
Melting Point	-48 °C[3]
Boiling Point	71-72 °C at 20 mmHg[5][6]
Density	1.057 g/mL at 25 °C[3][5][6]
Refractive Index	n20/D 1.438[5][6]
Flash Point	67 °C[3]
Solubility	Soluble in chloroform (B151607) and methanol[5]

Synthesis of 5-Chloropentan-2-one: Experimental Protocols

Several methods for the synthesis of 5-chloropentan-2-one have been reported. Below are detailed protocols for some of the key methodologies.

1. From α-Acetyl-γ-butyrolactone:

This is a widely recognized method for preparing 5-chloro-2-pentanone.[7] The reaction involves the treatment of α-acetyl-γ-butyrolactone with hydrogen chloride.[7][8]

• Procedure: A detailed procedure is described in Organic Syntheses. The process involves the reaction of α-acetyl-γ-butyrolactone with concentrated hydrochloric acid. The mixture is heated, and the resulting 5-chloro-2-pentanone is distilled. The organic layer of the distillate is then separated, and the aqueous layer is extracted with ether. The combined organic extracts are dried and purified by distillation.[8]

2. From 3-Acetyl-1-propanol (B125399):

This method involves the direct conversion of 3-acetyl-1-propanol to 5-chloro-2-pentanone using hydrochloric acid.[9]

• Optimized Industrial Conditions:

  • Reactants: 3-acetyl-1-propanol and 21% hydrochloric acid.[9]

  • Molar Ratio: The molar ratio of 3-acetyl-1-propanol to HCl is 1:2.[9]

  • Temperature: The reaction is carried out at 100 °C.[9]

  • Pressure: A vacuum of -0.045 MPa is applied.[9]

  • Yield: This optimized process can achieve a molar yield of up to 92% under industrial conditions.[9]

3. From a Ketal of a Levulinic Ester:

This process involves a multi-step synthesis starting from a ketal of a levulinic ester.[7]

• Workflow:

  • The ketal of the levulinic ester is purified by distillation.[7]

  • The purified ketal undergoes catalytic hydrogenation using an alkaline catalyst to form 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol.[7]

  • This intermediate is then reacted with concentrated hydrochloric acid at approximately 0 °C.[7]

  • The mixture is distilled to yield a two-phase mixture of 5-chloro-2-pentanone and water. Distillation is continued until only water is being distilled.[7]

4. From 2-Methylfuran (B129897):

This modern approach utilizes 2-methylfuran as the starting material.[10][11]

• Reaction Steps:

  • 2-Methylfuran undergoes a hydrogenation reaction in the presence of a palladium-carbon catalyst and hydrogen to produce 2-methyl-4,5-dihydrofuran. The reaction is typically conducted at a temperature of 5-15°C and a pressure of 0.05-0.15MPa.[10]

  • The resulting 2-methyl-4,5-dihydrofuran then undergoes a ring-opening chlorination reaction with hydrochloric acid to yield 5-chloro-2-pentanone. This step is often performed by adding the dihydrofuran to a heated solution of 15-20% hydrochloric acid.[10]

Chemical Reactions and Applications

5-Chloro-2-pentanone is a versatile intermediate in the synthesis of various organic compounds.[3][5] It is notably used in the preparation of pharmaceuticals and other specialty chemicals.[5] For instance, it serves as a starting material for the synthesis of chloroquine (B1663885) and other therapeutic drugs.[5][9] It can also be used to synthesize methyl cyclopropyl (B3062369) ketone through an intramolecular cyclization reaction.[8]

Visualizing Synthesis Pathways

The following diagrams illustrate key synthetic routes to 5-chloropentan-2-one.

Caption: Synthesis of 5-Chloropentan-2-one from 2-Methylfuran.

Caption: Multi-step synthesis from a Levulinic Ester Ketal.

Safety and Handling

5-Chloro-2-pentanone is classified as a flammable liquid and is harmful if swallowed.[12][13] It causes skin and serious eye irritation.[12][14] Appropriate personal protective equipment, including safety goggles, impervious gloves, and respiratory protection, should be used when handling this chemical.[14][15] It should be stored in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[13][14]

References

• 1. 5-chloro-2-pentanone, 90% | Fisher Scientific [fishersci.ca]
• 2. A10269.36 [thermofisher.com]
• 3. biosynth.com [biosynth.com]
• 4. scbt.com [scbt.com]
• 5. 5-Chloro-2-pentanone | 5891-21-4 [chemicalbook.com]
• 6. 5-Chloro-2-pentanone technical grade, 85 5891-21-4 [sigmaaldrich.com]
• 7. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 10. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 11. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. fishersci.com [fishersci.com]
• 14. aozunasia.com [aozunasia.com]
• 15. echemi.com [echemi.com]

Synthesis of 5-Chloro-2-pentanone from α-Acetyl-γ-butyrolactone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 5-chloro-2-pentanone, a key intermediate in the production of various pharmaceuticals and agrochemicals, from α-acetyl-γ-butyrolactone. The primary method discussed is the acid-catalyzed hydrolysis and decarboxylation followed by chlorination using hydrochloric acid. This document provides comprehensive experimental protocols, quantitative data, and visual representations of the chemical pathway and experimental workflow to support laboratory and developmental applications.

Introduction

5-Chloro-2-pentanone is a versatile chemical building block utilized in the synthesis of more complex molecules.[1] One of the most established and reliable methods for its preparation involves the reaction of α-acetyl-γ-butyrolactone with hydrochloric acid.[2][3] This process is advantageous due to the relative accessibility of the starting material and the straightforward nature of the reaction, which proceeds via a ring-opening, decarboxylation, and chlorination cascade. This guide will elaborate on the mechanism, provide detailed experimental procedures, and present key quantitative data to ensure reproducibility and scalability.

Reaction Mechanism and Signaling Pathway

The synthesis of 5-chloro-2-pentanone from α-acetyl-γ-butyrolactone in the presence of concentrated hydrochloric acid is a multi-step process that occurs in a single pot. The reaction is initiated by the acid-catalyzed hydrolysis of the lactone ring of α-acetyl-γ-butyrolactone. This is followed by a decarboxylation of the resulting β-keto acid intermediate to yield 5-hydroxy-2-pentanone. Finally, the hydroxyl group is substituted by a chlorine atom from the hydrochloric acid to form the desired product, 5-chloro-2-pentanone, along with the evolution of carbon dioxide.

Caption: Reaction pathway for the synthesis of 5-Chloro-2-pentanone.

Quantitative Data Summary

The yield of 5-chloro-2-pentanone is influenced by the scale of the reaction and the source of the starting material. The following table summarizes the quantitative data from reported experimental procedures.

Reactant Scale (α-acetyl-γ-butyrolactone)	Moles	Crude Product Weight	Yield of Crude Product	Reference
384 g	3	287–325 g	79–89%	[4]
128 g	1	107–112 g	89–93%	[4]
20 g	0.16	13.12 g	70%	[5]

Experimental Protocols

The following protocols are based on established and verified procedures for the synthesis of 5-chloro-2-pentanone from α-acetyl-γ-butyrolactone.[4][5]

Materials and Equipment

• Reactants:

  • α-Acetyl-γ-butyrolactone

  • Concentrated Hydrochloric Acid

  • Water

  • Ether

  • Anhydrous Calcium Chloride

• Equipment:

  • 2-L distilling flask

  • 90-cm bulb-type condenser

  • Receiving flask

  • Ice water bath

  • Separatory funnel

  • Distillation apparatus (30-cm column packed with glass helices)

  • Boiling chips

Detailed Experimental Procedure

• Reaction Setup: In a 2-L distilling flask, combine 450 ml of concentrated hydrochloric acid, 525 ml of water, and 384 g (3 moles) of α-acetyl-γ-butyrolactone.[4] Add a boiling chip to the mixture.

• Reaction Execution: Fit the flask with a 90-cm bulb-type condenser and place a receiver immersed in an ice-water bath at the outlet.[4] Carbon dioxide evolution will begin immediately.

• Distillation: Heat the mixture to initiate distillation. Continue the distillation until approximately 1200 ml of distillate has been collected.

• Work-up:

  • Separate the yellow organic layer from the distillate. The chloride is typically the bottom layer, but if it is also present on top, adding 50-100 ml of ether will consolidate it into the upper layer.[4]

  • Extract the aqueous layer with three 150-ml portions of ether.[4]

  • Combine the ether extracts with the initial organic layer.

  • Dry the combined organic phase over 25 g of anhydrous calcium chloride for one hour. A saturated calcium chloride layer may form.

  • Decant the ether solution and dry with an additional 25 g of calcium chloride.[4]

• Isolation of Crude Product: Remove the ether by distillation through a 30-cm column packed with glass helices. The remaining residue is the crude 5-chloro-2-pentanone, weighing between 287–325 g.[4]

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental workflow for the synthesis and purification of 5-chloro-2-pentanone.

References

• 1. nbinno.com [nbinno.com]
• 2. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 3. EP0380783A2 - Method for the preparation of 5-chloro-pentan-2-one - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. scienceasia.org [scienceasia.org]

An In-depth Technical Guide to 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-pentanone, with the CAS number 5891-21-4, is a versatile bifunctional organic compound.[1][2] It possesses both a ketone and an alkyl chloride functional group, making it a valuable intermediate in a variety of chemical syntheses.[3] This guide provides a comprehensive overview of its chemical properties, synthesis, applications, and safety protocols, with a particular focus on its relevance in pharmaceutical and agrochemical industries.

Structural Formula and Chemical Properties

5-Chloro-2-pentanone is a colorless to brown liquid with a pungent odor.[1][4] Its structure consists of a five-carbon chain with a chlorine atom at position 5 and a ketone group at position 2.

Chemical Structure:

Molecular Formula: C5H9ClO[1]

Key Physicochemical Properties:

A summary of the key quantitative data for 5-Chloro-2-pentanone is presented in the table below for easy reference and comparison.

Property	Value
Molecular Weight	120.58 g/mol [1]
Density	1.057 g/cm³ at 25 °C[1][2]
Boiling Point	71-72 °C at 20 mmHg[2][5]
Melting Point	-48 °C[1]
Flash Point	67 °C[1]
Refractive Index	1.438 at 20 °C[2]
Solubility	Soluble in chloroform (B151607) and methanol.[5]

Synthesis and Experimental Protocols

Several methods for the synthesis of 5-Chloro-2-pentanone have been reported. A common and efficient laboratory-scale synthesis involves the chlorination of 3-acetyl-1-propanol (B125399).[3][6]

Synthesis of 5-Chloro-2-pentanone from 3-acetyl-1-propanol

This method involves the reaction of 3-acetyl-1-propanol with a chlorinating agent, such as hydrochloric acid.[6]

Experimental Protocol:

• Reaction Setup: A reaction flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel is charged with 3-acetyl-1-propanol.

• Reagent Addition: Concentrated hydrochloric acid is added dropwise to the stirred solution. The molar ratio of 3-acetyl-1-propanol to HCl is typically optimized, for instance, at 1:2.[6]

• Reaction Conditions: The reaction mixture is heated to a specific temperature (e.g., 100 °C) and maintained under a slight vacuum (e.g., -0.045 MPa) for a set period to drive the reaction to completion.[6]

• Work-up and Purification: After the reaction is complete, the mixture is cooled to room temperature. The organic layer is separated, washed with a suitable aqueous solution (e.g., saturated sodium bicarbonate solution) to neutralize any remaining acid, and then washed with brine. The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield pure 5-Chloro-2-pentanone.

A diagram illustrating the general workflow for the synthesis and purification of 5-Chloro-2-pentanone is provided below.

Caption: Synthesis and Purification Workflow of 5-Chloro-2-pentanone.

Applications in Drug Development and Organic Synthesis

5-Chloro-2-pentanone serves as a critical building block in the synthesis of various pharmaceuticals and agrochemicals.[3] Its bifunctional nature allows for a wide range of chemical transformations.

One of the most notable applications is in the synthesis of antimalarial drugs, such as chloroquine.[7] It is also a key intermediate in the production of cyclopropylamine, which is a precursor for several antibiotics, including ciprofloxacin (B1669076) and sparfloxacin.[8][9]

The following diagram illustrates the role of 5-Chloro-2-pentanone as a key intermediate in the synthesis of important pharmaceutical compounds.

Caption: Role of 5-Chloro-2-pentanone in Pharmaceutical Synthesis.

Safety and Handling

5-Chloro-2-pentanone is a hazardous chemical and must be handled with appropriate safety precautions. It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[10]

Precautionary Measures:

• Engineering Controls: Work in a well-ventilated area, preferably in a fume hood.[11]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[12]

  • Skin Protection: Wear impervious gloves and protective clothing.[12]

  • Respiratory Protection: If exposure limits are exceeded, use a NIOSH-approved respirator.[10]

• Handling: Avoid contact with skin and eyes. Do not breathe vapors or mist. Keep away from heat, sparks, and open flames.[11][12]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[10] Store away from incompatible materials such as strong oxidizing agents and bases.[10]

First Aid Measures:

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical attention.[10]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[10]

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical attention.[10]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[10]

Conclusion

5-Chloro-2-pentanone is a chemical intermediate of significant industrial importance, particularly in the pharmaceutical sector. Its unique structure provides a versatile platform for the synthesis of complex molecules. A thorough understanding of its properties, synthesis, and safe handling procedures is crucial for its effective and responsible use in research and development.

References

• 1. 5-Chloro-2-pentanone | 5891-21-4 | FC00924 | Biosynth [biosynth.com]
• 2. 5-Chloro-2-pentanone technical grade, 85 5891-21-4 [sigmaaldrich.com]
• 3. nbinno.com [nbinno.com]
• 4. echemi.com [echemi.com]
• 5. 5-Chloro-2-pentanone | 5891-21-4 [chemicalbook.com]
• 6. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]
• 8. Page loading... [guidechem.com]
• 9. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]
• 10. aozunasia.com [aozunasia.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. echemi.com [echemi.com]

Spectroscopic Analysis of 5-Chloro-2-pentanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 5-Chloro-2-pentanone, a key intermediate in various chemical syntheses. The following sections detail its Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic profiles, offering valuable data for compound identification, purity assessment, and structural elucidation.

Spectroscopic Data Summary

The empirical formula for 5-Chloro-2-pentanone is C₅H₉ClO, and its molecular weight is 120.58 g/mol . Spectroscopic analysis confirms the presence of a ketone functional group and a chlorine-substituted alkyl chain.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR) Spectroscopic Data

The ¹H NMR spectrum of 5-Chloro-2-pentanone provides information about the chemical environment of the hydrogen atoms. The spectrum is typically recorded in a deuterated solvent, such as chloroform-d (B32938) (CDCl₃).

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.1	Singlet	3H	CH₃ (Methyl protons at C1)
~2.7	Triplet	2H	CH₂ (Methylene protons at C3)
~1.9	Quintet	2H	CH₂ (Methylene protons at C4)
~3.5	Triplet	2H	CH₂ (Methylene protons at C5)

¹³C NMR (Carbon-13 NMR) Spectroscopic Data

The ¹³C NMR spectrum reveals the different carbon environments within the molecule.

Chemical Shift (δ) ppm	Carbon Atom
~207	C2 (C=O)
~44	C5 (CH₂Cl)
~38	C3 (CH₂)
~29	C1 (CH₃)
~26	C4 (CH₂)

Infrared (IR) Spectroscopy Data

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~1715	Strong	C=O (Ketone) stretch
~2920	Medium	C-H (Alkyl) stretch
~1450	Medium	C-H (Alkyl) bend
~650	Medium	C-Cl stretch

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Instrument parameters may need to be optimized for specific equipment.

NMR Spectroscopy Protocol (¹H and ¹³C)

• Sample Preparation : Dissolve approximately 5-10 mg of 5-Chloro-2-pentanone in about 0.7-1.0 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm). The solution should be clear and free of particulate matter.

• NMR Tube : Transfer the solution into a clean, dry 5 mm NMR tube.

• Instrument Setup :

  • Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

  • Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for the respective nucleus (¹H or ¹³C).

• Data Acquisition :

  • For ¹H NMR : Acquire the spectrum using a standard pulse program. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • For ¹³C NMR : Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans and a longer relaxation delay may be necessary due to the lower natural abundance and longer relaxation times of the ¹³C nucleus.

• Data Processing : Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the peaks in the ¹H NMR spectrum and reference the chemical shifts to the TMS signal.

Infrared (IR) Spectroscopy Protocol (Neat Liquid)

This protocol describes the analysis of a pure liquid sample using a Fourier Transform Infrared (FTIR) spectrometer, often with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation : As 5-Chloro-2-pentanone is a liquid, it can be analyzed directly ("neat"). Ensure the sample is free from water and other impurities.

• Instrument Setup :

  • Perform a background scan with a clean, empty sample holder or ATR crystal. This will be subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

• Data Acquisition :

  • Apply a small drop of 5-Chloro-2-pentanone directly onto the center of the ATR crystal or between two salt plates (e.g., NaCl or KBr).

  • If using salt plates, create a thin film of the liquid between the plates and place them in the instrument's sample holder.

  • Acquire the spectrum. Co-adding multiple scans (e.g., 16 or 32) will improve the signal-to-noise ratio.

• Data Processing : The resulting spectrum of absorbance or transmittance versus wavenumber can be analyzed to identify the characteristic absorption bands of the functional groups.

Visualizations

The following diagram illustrates the relationship between the spectroscopic techniques and the structural information they provide for 5-Chloro-2-pentanone.

Caption: Spectroscopic workflow for 5-Chloro-2-pentanone.

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 5-Chloro-2-pentanone

This technical guide provides a comprehensive overview of 5-Chloro-2-pentanone, a key chemical intermediate in the pharmaceutical and agrochemical industries. This document outlines its chemical and physical properties, experimental protocols for its synthesis, and its primary applications.

Core Properties of 5-Chloro-2-pentanone

5-Chloro-2-pentanone, with the CAS number 5891-21-4, is a versatile organic compound.[1][2] Its utility as a building block in the synthesis of more complex molecules makes it a compound of significant interest to researchers and chemical manufacturers.[1]

Physicochemical Data

The fundamental physicochemical properties of 5-Chloro-2-pentanone are summarized in the table below, providing a quantitative look at its characteristics.

Property	Value	Reference
Molecular Weight	120.58 g/mol	[3][4][5]
Molecular Formula	C₅H₉ClO	[3][4][5][6][7]
Appearance	Colorless to yellow or dark brown liquid	[3][6][8]
Melting Point	-48 °C	[3]
Boiling Point	71-72 °C at 20 mmHg	[4]
Density	1.057 g/cm³ at 25 °C	[3]
Refractive Index	1.438 at 20 °C	[4]
Flash Point	67 °C (closed cup)	[3]
Solubility	Soluble in chloroform (B151607) and methanol	[2][4]

Identification and Nomenclature

For unambiguous identification, the following identifiers are associated with 5-Chloro-2-pentanone.

Identifier	Value	Reference
CAS Number	5891-21-4	[3][4][5]
IUPAC Name	5-chloropentan-2-one	[6][7]
Synonyms	Methyl 3-chloropropyl ketone, 1-Chloro-4-pentanone	[9]
InChI Key	XVRIEWDDMODMGA-UHFFFAOYSA-N	[6]
SMILES	CC(=O)CCCCl	[3][6]

Experimental Protocols: Synthesis of 5-Chloro-2-pentanone

Several methods for the synthesis of 5-Chloro-2-pentanone have been developed, each with distinct advantages. Below are detailed protocols for two common synthetic routes.

Protocol 1: Synthesis from 3-acetyl-1-propanol (B125399)

This method involves the direct chlorination of 3-acetyl-1-propanol.[1][10]

Materials:

• 3-acetyl-1-propanol (technical grade, >99% purity)

• Hydrochloric acid (HCl, 21% concentration)

Procedure:

• The reaction is carried out under a vacuum of -0.045 MPa and at a temperature of 100 °C.[10]

• 3-acetyl-1-propanol and hydrochloric acid are reacted at a mole ratio of 1:2.[10]

• The reaction mixture is heated and stirred under the specified conditions until the conversion to 5-Chloro-2-pentanone is complete.

• This process has been optimized for industrial applications, achieving a molar yield of up to 92%.[10]

Protocol 2: Synthesis from a Levulinic Ester Ketal

This multi-step process offers an alternative route starting from a ketal of a levulinic ester.[11]

Procedure:

• Purification: The ketal of the levulinic ester is purified by distillation.[11]

• Hydrogenation: The purified ketal undergoes hydrogenation using an alkaline catalyst to form 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol.[11] This step reportedly achieves a conversion rate of over 99% and a selectivity greater than 95%.[11]

• Isolation: The hydrogenation product is isolated via conventional distillation.[11]

• Reaction with HCl: The isolated 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol is then reacted with concentrated hydrochloric acid at approximately 0 °C.[11]

• Distillation: The final product, 5-Chloro-2-pentanone, is distilled from the reaction mixture, initially forming a two-phase mixture with water. The distillation continues until only water is being distilled.[11]

Key Applications of 5-Chloro-2-pentanone

5-Chloro-2-pentanone is a crucial intermediate in the synthesis of a variety of commercially important chemicals.[1]

• Pharmaceuticals: It serves as a starting material for the synthesis of several drugs, including anti-COVID-19 therapeutics, chloroquine, and ciprofloxacin-class medications.[1][4][10]

• Agrochemicals: It is a building block in the development of crop protection agents.[1]

• Specialty Chemicals: It is used in the preparation of destructible surfactants and other specialty chemicals like methyl cyclopropyl (B3062369) ketone.[1][4][12]

Visualizing Workflows and Applications

The following diagrams illustrate a generalized synthesis workflow and the logical relationships of its applications.

Caption: A simplified workflow for the synthesis of 5-Chloro-2-pentanone.

Caption: A diagram illustrating the key application areas of 5-Chloro-2-pentanone.

Safety and Handling

5-Chloro-2-pentanone is classified as a hazardous substance and requires careful handling to ensure safety.

• Hazards: It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[13][14] It is also a flammable liquid and vapor.[7][8]

• Personal Protective Equipment (PPE): Wear protective gloves, safety goggles or a face shield, and appropriate protective clothing.[13][14] In case of insufficient ventilation, use a NIOSH-approved respirator.[13]

• Handling: Use in a well-ventilated area or under a fume hood.[13] Keep away from heat, sparks, open flames, and other ignition sources.[14][15] Ground and bond containers and receiving equipment to prevent static discharge.[15]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[13][15] Keep away from incompatible materials such as strong oxidizing agents.[13][16]

For comprehensive safety information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.[8]

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 5-Chloro-2-pentanone | 5891-21-4 | FC00924 | Biosynth [biosynth.com]
• 4. 5-Chloro-2-pentanone | 5891-21-4 [chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. A10269.36 [thermofisher.com]
• 7. 2-Pentanone, 5-chloro- | C5H9ClO | CID 79993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]
• 9. 2-Pentanone, 5-chloro- [webbook.nist.gov]
• 10. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 11. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. aozunasia.com [aozunasia.com]
• 14. fishersci.com [fishersci.com]
• 15. chemicalbook.com [chemicalbook.com]
• 16. fishersci.com [fishersci.com]

A Technical Guide to 5-Chloro-2-pentanone: Physicochemical Properties and Experimental Determination

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of 5-Chloro-2-pentanone, a versatile chemical intermediate. The document details its boiling point and density, outlines standardized experimental protocols for their determination, and presents a logical workflow for characterizing such chemical compounds.

Physicochemical Data of 5-Chloro-2-pentanone

The boiling point and density of 5-Chloro-2-pentanone are crucial parameters for its application in synthesis and process development. The following table summarizes these properties as reported in the literature. It is important to note that the boiling point is pressure-dependent.

Property	Value	Conditions
Boiling Point	71-72 °C	at 20 mmHg
106 °C	at 20 mmHg
172 - 175 °C	at 760 mmHg
Density	1.057 g/mL	at 25 °C
1.053 g/cm³	at 20/20 °C
Molecular Formula	C₅H₉ClO
Molecular Weight	120.58 g/mol
CAS Number	5891-21-4

Experimental Protocols

Accurate determination of boiling point and density is fundamental in chemical research. Standardized methods ensure reproducibility and comparability of data.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. Several methods can be employed for its determination, with the choice depending on the sample volume and required accuracy.

Distillation Method: This is a common and accurate method when a sufficient amount of the liquid (typically >5 mL) is available.[1][2]

• Apparatus: A distillation flask, condenser, thermometer, and receiving flask.

• Procedure:

  • The liquid is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The flask is heated, and the liquid is brought to a boil.

  • The thermometer is positioned so that the top of the bulb is level with the side arm of the distillation flask, ensuring it measures the temperature of the vapor that is in equilibrium with the boiling liquid.

  • The temperature is recorded when the vapor temperature is constant and the liquid is distilling at a steady rate.

  • The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Capillary Method (Siwoloboff Method): This micro-method is suitable for small sample volumes.

• Apparatus: A melting point apparatus or a Thiele tube, a thermometer, a small test tube, and a sealed-end capillary tube.

• Procedure:

  • A few drops of the liquid are placed in the small test tube.

  • A capillary tube, sealed at one end, is inverted and placed in the liquid.

  • The test tube is attached to a thermometer and heated in a controlled manner.

  • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • The heat is removed, and the temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.

Determination of Density

Density is defined as the mass per unit volume of a substance.[3] For liquids, several accurate methods are available.

Digital Density Meter (Oscillating U-tube Method) - ASTM D4052: This is a rapid and highly accurate method.[3][4][5]

• Apparatus: A digital density meter.

• Principle: A small volume of the liquid sample is introduced into a U-shaped oscillating tube.[3][6] The change in the oscillation frequency of the tube caused by the mass of the sample is measured.[3][6] This frequency is directly related to the density of the liquid.

• Procedure:

  • The instrument is calibrated using certified reference standards (e.g., dry air and pure water).

  • The sample is injected into the measurement cell, ensuring no air bubbles are present.

  • The instrument automatically measures the oscillation period and calculates the density based on the calibration data.

  • The temperature of the measurement cell is precisely controlled, as density is temperature-dependent.

Pycnometer Method: This is a classical and very accurate method for determining the density of liquids.

• Apparatus: A pycnometer (a glass flask with a precisely determined volume), a balance, and a constant temperature bath.

• Procedure:

  • The empty pycnometer is weighed.

  • It is then filled with the sample liquid and placed in a constant temperature bath until it reaches thermal equilibrium.

  • The volume is adjusted precisely, and the pycnometer is weighed again.

  • The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density (e.g., water), and the process is repeated.

  • The density of the sample is calculated from the masses and the known density of the reference liquid.

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the determination of the physical properties of a chemical substance like 5-Chloro-2-pentanone.

Workflow for Physicochemical Characterization

References

• 1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 2. chemconnections.org [chemconnections.org]
• 3. knowledge.reagecon.com [knowledge.reagecon.com]
• 4. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 5. store.astm.org [store.astm.org]
• 6. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]

Safety and handling of 5-Chloro-2-pentanone

An In-depth Technical Guide on the Safety and Handling of 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and disposal of 5-Chloro-2-pentanone (CAS No. 5891-21-4). It also includes details on its chemical and physical properties, toxicological data, and established experimental protocols for its synthesis and use as a chemical intermediate, particularly in the pharmaceutical industry.

Chemical and Physical Properties

5-Chloro-2-pentanone is a versatile chemical intermediate used in the synthesis of various organic compounds.[1] Its utility stems from the presence of two reactive functional groups: a ketone and an alkyl chloride.[2] It is a colorless to brown liquid with a pungent odor and is soluble in chloroform (B151607) and methanol.[2]

Table 1: Physical and Chemical Properties of 5-Chloro-2-pentanone

Property	Value	Reference(s)
CAS Number	5891-21-4
Molecular Formula	C₅H₉ClO	[2][3]
Molecular Weight	120.58 g/mol	[4][3]
Appearance	Clear, colorless to pale yellow/brown liquid	[2][3][5]
Odor	Strong, pungent	[2][3]
Boiling Point	~135°C (~275°F) at atmospheric pressure; 71-72°C at 20 mmHg	[4][3]
Melting Point	-48°C
Flash Point	Approximately 35°C to 67°C (closed cup)	[3]
Density	~1.057 g/cm³ at 25°C	[5]
Refractive Index	n20/D 1.438	[4]
Solubility	Partially soluble in water; Soluble in chloroform and methanol	[2][3]
Stability	Stable under normal temperatures and pressures	[2][3]

Hazard Identification and Safety Information

5-Chloro-2-pentanone is classified as a hazardous substance. It is a flammable liquid and is harmful if swallowed. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[2][6][3][7]

Table 2: GHS Hazard Classification for 5-Chloro-2-pentanone

Hazard Class	Category	Hazard Statement
Flammable Liquids	3	H226: Flammable liquid and vapour.[2]
Acute Toxicity, Oral	4	H302: Harmful if swallowed.[2]
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[2]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation.[3]
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation.

Table 3: NFPA 704 Ratings

Category	Rating	Description
Health	2	Intense or continued but not chronic exposure could cause temporary incapacitation or possible residual injury.
Flammability	3	Liquids and solids that can be ignited under almost all ambient temperature conditions.
Instability	0	Normally stable, even under fire exposure conditions, and is not reactive with water.
Special	-	-

Safe Handling and Storage

Proper handling and storage of 5-Chloro-2-pentanone are crucial to ensure the safety of laboratory personnel and to maintain the integrity of the chemical.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical to determine the appropriate PPE. The following are general recommendations:

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166 (EU) or NIOSH (US) standards.[6][3]

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other protective clothing.[3] Fire/flame resistant clothing is also recommended.

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[3] If exposure limits are exceeded or irritation is experienced, a NIOSH-approved respirator with an appropriate cartridge should be used.[3]

Handling Procedures

• Work in a well-ventilated area, preferably in a chemical fume hood.[3]

• Avoid contact with skin, eyes, and clothing.[3]

• Avoid breathing vapors or mist.[3]

• Keep away from heat, sparks, open flames, and other ignition sources.[6]

• Use non-sparking tools and take precautionary measures against static discharge.[6]

• Ground and bond containers when transferring material.[8]

• Wash hands thoroughly after handling.[3]

Storage Conditions

• Store in a cool, dry, and well-ventilated area.[3]

• Keep the container tightly closed.[3]

• Store away from incompatible materials such as strong oxidizing agents and bases.[3]

• The recommended storage temperature is between 2°C and 8°C.[2]

• Store in a flammables-area.[8]

Figure 1: Logical relationship for safe handling and storage.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate action is necessary.

Accidental Release Measures

• Evacuate personnel to a safe area.[6]

• Ensure adequate ventilation.[6]

• Remove all sources of ignition.[6]

• Wear appropriate personal protective equipment.[6]

• Contain the spill using an inert absorbent material (e.g., sand, earth).[8]

• Collect the absorbed material into a suitable, closed container for disposal.[6]

• Prevent the chemical from entering drains or waterways.[6]

First Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[6][3]

• In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[6][3][8]

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6][3][8]

• If Swallowed: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6][3][8]

Figure 2: First aid workflow for different exposure routes.

Toxicological and Ecological Information

Detailed toxicological studies on 5-Chloro-2-pentanone are limited. It is known to be harmful if swallowed, and prolonged or repeated exposure may cause damage to organs.[3] There is no data available on its carcinogenic, mutagenic, or reproductive effects.[9]

Discharge into the environment should be avoided as the ecological effects are not well-documented.[6]

Experimental Protocols and Applications in Drug Development

5-Chloro-2-pentanone is a key intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1][6][10] Its bifunctional nature allows for a wide range of chemical transformations, making it a valuable building block in organic synthesis.[10]

One of its most notable applications is as an intermediate in the synthesis of the antimalarial drug chloroquine.[6] It is also used in the production of fluoroquinolone antibiotics such as ciprofloxacin (B1669076) and sparfloxacin.[2][8]

Synthesis of 5-Chloro-2-pentanone

A common laboratory-scale synthesis involves the reaction of α-acetyl-γ-butyrolactone with hydrochloric acid.[3][11]

Experimental Protocol for the Synthesis of 5-Chloro-2-pentanone:

• Apparatus: A 2-liter distilling flask equipped with a 90-cm bulb-type condenser and a receiver cooled in an ice-water bath.[3]

• Reagents:

  • α-acetyl-γ-butyrolactone (384 g, 3 moles)[3]

  • Concentrated hydrochloric acid (450 ml)[3]

  • Water (525 ml, plus an additional 450 ml)[3]

  • Ether (for extraction)[3]

  • Calcium chloride (for drying)[3]

• Procedure:

  • Combine the α-acetyl-γ-butyrolactone, concentrated hydrochloric acid, and 525 ml of water in the distilling flask.[3]

  • Heat the mixture. Carbon dioxide will evolve, and the color of the mixture will change from yellow to black.[3]

  • Distill the mixture rapidly until 900 ml of distillate is collected.[3]

  • Add 450 ml of water to the distilling flask and collect an additional 300 ml of distillate.[3]

  • Separate the yellow organic layer from the distillate.[3]

  • Extract the aqueous layer with three 150-ml portions of ether.[3]

  • Combine the organic layer and the ether extracts and dry over calcium chloride.[3]

  • Remove the ether by distillation.[3]

  • The crude 5-Chloro-2-pentanone can be purified by vacuum distillation to yield the final product.[3]

Use in Cyclization Reactions: Synthesis of Methyl Cyclopropyl (B3062369) Ketone

5-Chloro-2-pentanone can undergo intramolecular cyclization in the presence of a base to form cyclopropyl methyl ketone.[3][7]

Experimental Protocol for the Synthesis of Methyl Cyclopropyl Ketone:

• Apparatus: A 2-liter three-necked flask fitted with a stirrer, reflux condenser, and a dropping funnel.[3]

• Reagents:

  • Crude 5-Chloro-2-pentanone (361.5 g, ~3 moles)[3]

  • Sodium hydroxide (B78521) pellets (180 g, 4.5 moles)[3]

  • Water (180 ml)[3]

• Procedure:

  • Place a solution of sodium hydroxide in water into the flask.[3]

  • Add the crude 5-Chloro-2-pentanone to the sodium hydroxide solution over 15-20 minutes.[3]

  • If the reaction does not begin to boil, gently heat the flask to initiate boiling and continue for 1 hour.[3]

  • The product, methyl cyclopropyl ketone, can then be isolated and purified.

Figure 3: Synthetic pathways involving 5-Chloro-2-pentanone.

Disclaimer: This document is intended for informational purposes only and is not a substitute for a comprehensive Safety Data Sheet (SDS). It is the responsibility of the user to conduct a thorough risk assessment before handling 5-Chloro-2-pentanone and to consult the relevant SDS for detailed safety information.

References

• 1. nbinno.com [nbinno.com]
• 2. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 5. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]
• 6. nbinno.com [nbinno.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Page loading... [guidechem.com]
• 9. 5-Chloro-2-pentanone synthesis - chemicalbook [chemicalbook.com]
• 10. nbinno.com [nbinno.com]
• 11. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]

An In-depth Technical Guide to the Stability and Storage of 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 5-Chloro-2-pentanone (CAS No. 5891-21-4). Understanding the stability profile of this key chemical intermediate is crucial for ensuring its integrity in research and development, particularly in the synthesis of pharmaceuticals and other fine chemicals. This document outlines the known degradation pathways, the role of stabilizers, and provides detailed protocols for stability assessment.

Core Stability Considerations

5-Chloro-2-pentanone is a reactive organic compound susceptible to degradation, primarily through intramolecular cyclization, especially in the presence of bases. While generally stable under recommended storage conditions, its stability can be compromised by elevated temperatures, exposure to light, and the presence of contaminants.[1][2] Some commercial formulations are stabilized with potassium carbonate (K2CO3) to mitigate degradation.[3][4]

Key Physicochemical Properties

A summary of the key physicochemical properties of 5-Chloro-2-pentanone is presented in Table 1 for easy reference.

Property	Value	Reference
Molecular Formula	C5H9ClO	[5][6][7]
Molecular Weight	120.58 g/mol	[5][6][8]
Appearance	Colorless to yellow to dark brown liquid	[2][9]
Boiling Point	71-72 °C at 20 mmHg	[5]
Density	1.057 g/mL at 25 °C	[5]
Refractive Index	1.4355-1.4425 at 20 °C	[9]
Solubility	Soluble in chloroform (B151607) and methanol	[2]

Degradation Pathway: Intramolecular Cyclization

The primary degradation pathway for 5-Chloro-2-pentanone, particularly in the presence of a base, is an intramolecular cyclization reaction to form methyl cyclopropyl (B3062369) ketone. This reaction proceeds via an enolate intermediate. The process is analogous to the initial steps of a Favorskii rearrangement.[10][11][12][13][14]

The generally accepted mechanism is as follows:

• A base abstracts a proton from the carbon alpha to the carbonyl group (C1), forming an enolate.

• The resulting enolate undergoes an intramolecular nucleophilic attack on the carbon bearing the chlorine atom (C5).

• This leads to the displacement of the chloride ion and the formation of a cyclopropane (B1198618) ring, yielding methyl cyclopropyl ketone.

Caption: Proposed mechanism for the base-catalyzed intramolecular cyclization of 5-Chloro-2-pentanone.

Role of Potassium Carbonate (K2CO3) as a Stabilizer

Some commercial grades of 5-Chloro-2-pentanone are supplied with potassium carbonate (K2CO3) as a stabilizer.[3][4] K2CO3 is a weak base and serves multiple functions in preserving the integrity of the compound:

• Acid Scavenger: 5-Chloro-2-pentanone may contain or generate acidic impurities, such as hydrogen chloride (HCl), through hydrolysis or elimination reactions. These acidic impurities can catalyze further degradation. K2CO3 neutralizes these acids, preventing acid-catalyzed decomposition.[15][16]

• Drying Agent: K2CO3 is a mild drying agent and can remove trace amounts of water from the material.[15] Water can participate in hydrolysis reactions, leading to the formation of 5-hydroxy-2-pentanone and HCl.

• Buffering Agent: By acting as a weak base, K2CO3 can help maintain the pH of the material within a range that minimizes both acid- and strong-base-catalyzed degradation.[17][18]

It is important to note that while K2CO3 mitigates acid-catalyzed degradation, being a base, it could potentially promote the intramolecular cyclization to methyl cyclopropyl ketone if not used in appropriate amounts or if the material is subjected to high temperatures.

Recommended Storage Conditions

To ensure the long-term stability of 5-Chloro-2-pentanone, the following storage conditions are recommended based on information from safety data sheets and chemical suppliers:

Parameter	Recommendation	References
Temperature	Store in a cool, dry place. Recommended storage temperature is 2-8°C.	[2][5]
Atmosphere	Store in a well-ventilated area. For extended storage, keeping under an inert atmosphere, such as nitrogen, is advised.	[5]
Container	Keep container tightly closed.	[1]
Incompatible Materials	Avoid strong oxidizing agents and strong bases.	[1]
Light	Protect from light.
Handling	Use spark-proof tools and explosion-proof equipment. Ground and bond containers when transferring material.	[1]

Experimental Protocol for Stability Assessment

As there is limited published quantitative stability data for 5-Chloro-2-pentanone, a well-designed stability study is essential for critical applications. The following is a detailed experimental protocol for a forced degradation study to develop a stability-indicating analytical method, typically using High-Performance Liquid Chromatography (HPLC).[19][20][21][22][23]

Objective

To identify potential degradation products of 5-Chloro-2-pentanone under various stress conditions and to develop a stability-indicating analytical method for its quantification.

Materials and Equipment

• 5-Chloro-2-pentanone (high purity reference standard and test sample)

• HPLC grade acetonitrile (B52724), methanol, and water

• Reagent grade hydrochloric acid (HCl), sodium hydroxide (B78521) (NaOH), and hydrogen peroxide (H2O2)

• HPLC system with a UV detector or a mass spectrometer (MS) detector

• Photostability chamber

• Oven

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

Experimental Workflow

Caption: Experimental workflow for a forced degradation study of 5-Chloro-2-pentanone.

Detailed Methodologies

• Preparation of Stock Solution: Accurately weigh and dissolve 5-Chloro-2-pentanone in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Forced Degradation Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and a suitable concentration of hydrochloric acid (e.g., 0.1 M HCl). Keep the mixture at an elevated temperature (e.g., 60°C) and collect samples at various time points.

  • Base Hydrolysis: Mix equal volumes of the stock solution and a suitable concentration of sodium hydroxide (e.g., 0.1 M NaOH). Keep the mixture at room temperature and collect samples at various time points. Neutralize the samples immediately after collection.

  • Oxidative Degradation: Mix equal volumes of the stock solution and a solution of hydrogen peroxide (e.g., 3% H2O2). Keep the mixture at room temperature and collect samples at various time points.

  • Thermal Degradation: Place the solid material and the stock solution in an oven at an elevated temperature (e.g., 60°C) and collect samples at various time points.

  • Photolytic Degradation: Expose the solid material and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample, and if necessary, neutralize it.

  • Dilute the sample to a suitable concentration for analysis.

  • Analyze the samples using a developed HPLC method. A reverse-phase C18 column with a gradient elution of acetonitrile and water is a common starting point.

  • Monitor the elution profile using a UV detector at an appropriate wavelength and/or a mass spectrometer to identify the masses of the parent compound and any degradation products.

• Data Analysis:

  • Determine the percentage of degradation of 5-Chloro-2-pentanone in each stress condition.

  • Assess the peak purity of the parent compound to ensure no co-eluting peaks.

  • Characterize the degradation products by comparing their retention times and mass spectra with known compounds or by using techniques like LC-MS/MS for structural elucidation.

  • Perform a mass balance analysis to account for all the material after degradation.

Conclusion

5-Chloro-2-pentanone is a valuable chemical intermediate whose stability is a critical factor in its successful application. The primary degradation pathway is intramolecular cyclization to form methyl cyclopropyl ketone, which is accelerated by the presence of bases. The use of K2CO3 as a stabilizer in commercial preparations is a key consideration in handling and storage. Adherence to the recommended storage conditions—specifically, refrigeration in a tightly sealed container under an inert atmosphere and away from light and incompatible materials—is paramount to maintaining its quality and purity. For applications where stability is of utmost importance, conducting a forced degradation study as outlined in this guide will provide the necessary data to ensure the reliability of experimental outcomes.

References

• 1. 5-Chloropentan-2-one(5891-21-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. 5-Chloro-2-pentanone (stabilized with K2CO3) | CymitQuimica [cymitquimica.com]
• 5. biosynth.com [biosynth.com]
• 6. 2-Pentanone, 5-chloro- (CAS 5891-21-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. scbt.com [scbt.com]
• 8. 2-Pentanone, 5-chloro- | C5H9ClO | CID 79993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. A10269.36 [thermofisher.com]
• 10. Favorskii Rearrangement | NROChemistry [nrochemistry.com]
• 11. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 12. m.youtube.com [m.youtube.com]
• 13. drhnsp.org [drhnsp.org]
• 14. youtube.com [youtube.com]
• 15. m.youtube.com [m.youtube.com]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. asidmf.com [asidmf.com]
• 18. zhishangchemical.com [zhishangchemical.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. scispace.com [scispace.com]
• 21. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 22. Development and Validation of Stability-Indicating Method for Estimation of Chlorthalidone in Bulk and Tablets with the Use of Experimental Design in Forced Degradation Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

An In-depth Technical Guide to 5-Chloro-2-pentanone: Discovery, History, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chloro-2-pentanone (CAS No: 5891-21-4), a versatile bifunctional organic compound, holds a significant, albeit often understated, role in the annals of chemical synthesis and pharmaceutical development. This technical guide provides a comprehensive overview of the discovery, history, and key applications of this important intermediate. It details historical and modern synthetic protocols, presents a consolidated summary of its physicochemical and spectral properties, and elucidates its crucial role in the synthesis of prominent pharmaceutical agents through detailed reaction pathways. This document serves as an in-depth resource for researchers and professionals engaged in organic synthesis and drug discovery.

Discovery and History

The history of 5-Chloro-2-pentanone is intrinsically linked to the mid-20th century's burgeoning field of industrial organic synthesis, particularly in the quest for novel pharmaceuticals. While pinpointing a single, definitive "discovery" is challenging, its widespread use and documented synthesis appear to have gained prominence in the 1940s.

Early significant contributions to the practical synthesis of 5-Chloro-2-pentanone were made by W. R. Boon and S. A. Forman. Their work, documented in U.S. Patents 2,370,392 (1945) and 2,397,134 (1946) respectively, laid the groundwork for scalable production methods. These early syntheses were driven by the demand for intermediates in the production of various organic compounds.

A pivotal application that cemented the importance of 5-Chloro-2-pentanone was its use as a key precursor in the synthesis of the antimalarial drug Chloroquine. Chloroquine was first synthesized in 1934 by Hans Andersag and his team at the Bayer laboratories in Germany. The demand for effective antimalarials during and after World War II spurred the development of efficient synthetic routes for its intermediates, including 5-Chloro-2-pentanone.

Later, with the advent of the fluoroquinolone class of antibiotics, 5-Chloro-2-pentanone found a new and critical application as a starting material for the synthesis of cyclopropylamine (B47189), a crucial component of the broad-spectrum antibiotic Ciprofloxacin.[1] This has ensured its continued relevance in the pharmaceutical industry.

Physicochemical and Spectral Data

A comprehensive collection of quantitative data for 5-Chloro-2-pentanone is presented below, offering a valuable resource for experimental design and characterization.

Table 1: Physicochemical Properties of 5-Chloro-2-pentanone

Property	Value	Reference(s)
Molecular Formula	C₅H₉ClO	[2][3]
Molecular Weight	120.58 g/mol	[2][3]
CAS Number	5891-21-4	[2][3]
Appearance	Colorless to yellow or brown liquid	[4]
Boiling Point	71-72 °C at 20 mmHg	[5]
Melting Point	-48 °C	[2]
Density	1.057 g/mL at 25 °C	[5]
Refractive Index (n²⁰/D)	1.438	[5]
Flash Point	67 °C (closed cup)	[2]
Solubility	Soluble in chloroform (B151607) and methanol	[5]

Table 2: Spectral Data of 5-Chloro-2-pentanone

Spectrum Type	Key Peaks / Chemical Shifts (δ)	Reference(s)
¹H NMR	Spectra available	[6]
¹³C NMR	Spectra available	[6]
Infrared (IR)	Spectra available	[6]
Mass Spectrometry (MS)	Molecular Ion (M+): m/z 120. Key fragments: 43 (base peak), 58, 79.	[6]

Experimental Protocols

Several methods for the synthesis of 5-Chloro-2-pentanone have been developed. Below are detailed protocols for some of the most established methods.

Synthesis from α-Acetyl-γ-butyrolactone

This classic and well-documented method involves the acid-catalyzed hydrolysis and decarboxylation of α-acetyl-γ-butyrolactone followed by chlorination.

Reaction: α-Acetyl-γ-butyrolactone + HCl → 5-Chloro-2-pentanone + CO₂ + H₂O

Procedure (adapted from Organic Syntheses):

• In a 2-liter distilling flask equipped with a condenser, a mixture of 384 g (3 moles) of α-acetyl-γ-butyrolactone, 450 ml of concentrated hydrochloric acid, and 525 ml of water is placed.

• The mixture is heated. Carbon dioxide evolution begins almost immediately. The heating rate is controlled to prevent excessive foaming.

• The mixture is distilled rapidly until approximately 900 ml of distillate is collected.

• 450 ml of water is added to the distilling flask, and distillation is continued until another 300 ml of distillate is collected.

• The organic layer from the combined distillate is separated. The aqueous layer is extracted three times with 150 ml portions of diethyl ether.

• The combined organic layer and ether extracts are dried over anhydrous calcium chloride.

• The ether is removed by distillation. The remaining crude 5-chloro-2-pentanone is then purified by vacuum distillation.

Synthesis from 2-Methylfuran (B129897)

This method involves the hydrogenation of 2-methylfuran to 2-methyl-4,5-dihydrofuran, followed by a ring-opening chlorination with hydrochloric acid.[7]

Reaction:

• 2-Methylfuran + H₂ (in the presence of a catalyst) → 2-Methyl-4,5-dihydrofuran

• 2-Methyl-4,5-dihydrofuran + HCl → 5-Chloro-2-pentanone

Procedure:

• Hydrogenation: 2-Methylfuran is hydrogenated in the presence of a suitable catalyst (e.g., palladium on carbon) under a hydrogen atmosphere to yield 2-methyl-4,5-dihydrofuran. The reaction is typically carried out at low temperatures (5-15 °C) and pressures (0.05-0.15 MPa).

• Ring-opening Chlorination: The resulting 2-methyl-4,5-dihydrofuran is then subjected to a ring-opening chlorination reaction with aqueous hydrochloric acid. The mixture is heated to reflux to afford 5-Chloro-2-pentanone, which can be isolated and purified by distillation.

Synthesis from 3-Acetyl-1-propanol

This method involves the direct chlorination of 3-acetyl-1-propanol.

Reaction: 3-Acetyl-1-propanol + Chlorinating Agent → 5-Chloro-2-pentanone

Procedure:

• 3-Acetyl-1-propanol is reacted with a suitable chlorinating agent, such as hydrochloric acid.[1]

• The reaction is typically carried out at an elevated temperature (e.g., 100 °C) and under vacuum to drive the reaction to completion.[1]

• The resulting 5-Chloro-2-pentanone is then isolated and purified, typically by distillation.

Role in Drug Development and Synthetic Pathways

5-Chloro-2-pentanone is a valuable building block in the synthesis of several important pharmaceutical compounds due to its two reactive centers: the ketone carbonyl group and the terminal alkyl chloride.

Synthesis of Chloroquine Precursor

In the synthesis of Chloroquine, 5-Chloro-2-pentanone is a key intermediate used to introduce the side chain of the final drug molecule. A crucial step involves the reductive amination of 5-Chloro-2-pentanone with diethylamine (B46881) to form 5-(diethylamino)-2-pentanone. This intermediate is then further reacted to complete the synthesis of the Chloroquine side chain, which is ultimately coupled with 4,7-dichloroquinoline.

Caption: Synthetic pathway to Chloroquine involving 5-Chloro-2-pentanone.

Synthesis of Ciprofloxacin Precursor (Cyclopropylamine)

5-Chloro-2-pentanone is an important starting material for the synthesis of cyclopropylamine, a key fragment in the structure of the antibiotic Ciprofloxacin. The synthesis involves an intramolecular cyclization of an intermediate derived from 5-Chloro-2-pentanone.

Caption: Synthesis of Ciprofloxacin via a cyclopropylamine precursor derived from 5-Chloro-2-pentanone.

Conclusion

5-Chloro-2-pentanone, a compound with a rich history rooted in the expansion of industrial organic chemistry, remains a cornerstone intermediate in the pharmaceutical industry. Its utility in the synthesis of vital drugs such as Chloroquine and Ciprofloxacin underscores its continued importance. The synthetic methodologies, from the historical patent literature to more modern approaches, provide a versatile toolkit for organic chemists. The consolidated data and detailed protocols presented in this guide are intended to facilitate further research and development, enabling scientists to leverage the unique reactivity of this bifunctional molecule in the creation of novel and complex chemical entities.

References

• 1. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 2. 5-Chloro-2-pentanone(5891-21-4) 1H NMR spectrum [chemicalbook.com]
• 3. 2-Pentanone, 5-chloro- | C5H9ClO | CID 79993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Pentanone, 5-chloro- [webbook.nist.gov]
• 5. 5-Chloro-2-pentanone(5891-21-4) 13C NMR [m.chemicalbook.com]
• 6. 5-Chloro-2-pentanone(5891-21-4) IR Spectrum [chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Key chemical reactions of 5-Chloro-2-pentanone

An In-depth Technical Guide on the Core Chemical Reactions of 5-Chloro-2-pentanone

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Chloro-2-pentanone (CAS No. 5891-21-4) is a versatile bifunctional organic compound, featuring both a ketone carbonyl group and a primary alkyl chloride.[1][2] This structure allows for a diverse range of chemical transformations, making it a valuable intermediate and building block in the synthesis of fine chemicals, agrochemicals, and pharmaceuticals.[1][2][3] Notably, it serves as a crucial precursor in the production of antimalarial drugs like Chloroquine phosphate (B84403) and for the synthesis of cyclopropyl (B3062369) methyl ketone, a significant pharmaceutical raw material.[4][5][6] This guide provides a detailed overview of its principal chemical reactions, supported by experimental data and protocols.

Intramolecular Cyclization: Synthesis of Cyclopropyl Methyl Ketone

The most prominent reaction of 5-Chloro-2-pentanone is its base-catalyzed intramolecular cyclization to form cyclopropyl methyl ketone.[7][8] This reaction proceeds via the formation of an enolate at the C1 position (the methyl group), which then acts as an intramolecular nucleophile, displacing the chloride ion to form a three-membered ring. This pathway is strongly favored over the alternative cyclization at C3, which would lead to the formation of cyclopentanone (B42830); in practice, no cyclopentanone is observed.[7] The preference for the three-membered ring formation has been attributed to the effects of solvation on the different possible enolate intermediates.[7]

Reaction Mechanism and Pathway Selectivity

The mechanism involves the abstraction of a proton by a base. Abstraction of a methyl proton (α-proton) leads to a primary enolate, which readily attacks the carbon bearing the chlorine atom in an intramolecular SN2 reaction to yield cyclopropyl methyl ketone. The alternative, abstraction of a methylene (B1212753) proton (α'-proton), is less favored, and the resulting enolate would lead to a five-membered ring. Studies have shown that even when sensitive detection methods like gas-liquid partition chromatography are used, no cyclopentanone formation is detected.[7]

Caption: Favored vs. disfavored cyclization pathways.

Quantitative Data on Cyclization

The yield of cyclopropyl methyl ketone is highly dependent on the base and solvent system employed. The reaction is effective in aqueous hydroxide (B78521) solutions and certain polar aprotic solvents.

Base	Solvent	Temperature (°C)	Time (min)	Yield of Cyclopropyl Methyl Ketone (%)	Reference
Sodium Hydroxide	Water	Reflux	60	~75-85% (from crude 5-chloro-2-pentanone)	[8]
Potassium t-butoxide	t-Butyl alcohol	30	15	72	[7]
Sodium methoxide	Methanol	25	15	65	[7]
Potassium hydroxide	Water	25	15	57	[7]
Sodium amide	Toluene	25	120	35	[7]
Potassium t-butoxide	Dimethyl sulfoxide	25	15	11	[7]

Experimental Protocol: Synthesis of Cyclopropyl Methyl Ketone

This protocol is adapted from Organic Syntheses.[8]

• Apparatus Setup: A 2-liter three-necked flask is equipped with a mechanical stirrer, a reflux condenser, and a 500-mL dropping funnel.

• Base Preparation: A solution is prepared by dissolving 180 g (4.5 moles) of sodium hydroxide pellets in 180 mL of water within the flask.

• Reactant Addition: 361.5 g (approx. 3 moles) of crude 5-chloro-2-pentanone is added to the sodium hydroxide solution via the dropping funnel over a period of 15–20 minutes.

• Reaction: If the reaction does not spontaneously begin to boil during the addition, the mixture is gently heated to initiate boiling. The reaction mixture is then maintained at reflux for 1 hour.

• Work-up: After cooling, the mixture is diluted with 500 mL of water. The product layer is separated, and the aqueous layer is extracted three times with 100-mL portions of ether.

• Purification: The combined organic layer and ether extracts are washed with 100 mL of 3 M hydrochloric acid, followed by 100 mL of a saturated sodium bicarbonate solution. The solution is then dried over anhydrous calcium sulfate. The ether is removed by distillation, and the remaining residue is fractionally distilled to yield pure cyclopropyl methyl ketone.

Favorskii-Type Rearrangement

While 5-chloro-2-pentanone is a γ-halo ketone and does not undergo a classic Favorskii rearrangement (which requires an α-halo ketone), its base-catalyzed cyclization to a cyclopropanone (B1606653) intermediate is a key step in the Favorskii mechanism.[9][10][11] The reaction is initiated by the formation of an enolate away from the halogen, followed by intramolecular cyclization to a cyclopropanone.[9][11] In the case of 5-chloro-2-pentanone, this cyclopropanone intermediate is cyclopropyl methyl ketone, which is stable under the reaction conditions and is the final product, rather than a rearranged carboxylic acid derivative.

Caption: Reaction mechanism for cyclopropyl methyl ketone formation.

Nucleophilic Substitution Reactions

The primary alkyl chloride in 5-chloro-2-pentanone is susceptible to nucleophilic substitution (SN2) reactions.[2][12] A variety of nucleophiles can displace the chloride ion, providing a straightforward route to a range of functionalized 2-pentanone derivatives. These reactions are typically performed in polar aprotic solvents to enhance the reactivity of the nucleophile.[13]

Common nucleophiles include:

• Amines: To form amino-ketones.

• Azide ion (N₃⁻): To form 5-azido-2-pentanone, which can be subsequently reduced to 5-amino-2-pentanone.

• Cyanide ion (CN⁻): To extend the carbon chain.

• Hydroxide/Alkoxides: To form 5-hydroxy-2-pentanone or 5-alkoxy-2-pentanone.

• Thiolates: To form thioethers.

Caption: General workflow for nucleophilic substitution.

Reactions of the Carbonyl Group

The ketone functionality of 5-chloro-2-pentanone can undergo standard carbonyl group reactions. Care must be taken as the reagents can also react with the alkyl chloride moiety.

Grignard Reaction

Grignard reagents (R-MgX) add to the carbonyl carbon to form tertiary alcohols after an acidic workup.[14][15] The Grignard reagent, being a strong base, can also potentially induce elimination or other side reactions involving the chloro group. Therefore, reaction conditions must be carefully controlled, often at low temperatures.

The general reaction proceeds in two steps: nucleophilic addition of the Grignard reagent to the carbonyl, followed by protonation of the resulting alkoxide with a dilute acid.[15]

Caption: Grignard reaction with 5-Chloro-2-pentanone.

Reduction

The ketone can be selectively reduced to a secondary alcohol (5-chloro-2-pentanol) using reducing agents like sodium borohydride (B1222165) (NaBH₄). Stronger reducing agents like lithium aluminum hydride (LiAlH₄) could potentially also reduce the alkyl chloride, leading to a mixture of products.

Applications in Pharmaceutical Synthesis

5-Chloro-2-pentanone is a key intermediate in the synthesis of various pharmaceuticals.[3][4] Its most well-documented use is in the production of the antimalarial drug Chloroquine.[4][6] The synthesis involves reacting 4,7-dichloroquinoline (B193633) with a diamine, which is prepared using 5-chloro-2-pentanone as a starting material.

Caption: Simplified workflow for Chloroquine synthesis.

Synthesis of 5-Chloro-2-pentanone

Several methods are reported for the synthesis of 5-chloro-2-pentanone itself.

Experimental Protocol: Synthesis from α-Acetyl-γ-butyrolactone

This is a common laboratory-scale synthesis.[8]

• Reaction Setup: A mixture of 450 mL of concentrated hydrochloric acid, 525 mL of water, and 384 g (3 moles) of α-acetyl-γ-butyrolactone is placed in a 2-L distilling flask fitted with a long condenser.

• Reaction and Distillation: The mixture is heated. Carbon dioxide evolves as the lactone ring opens and decarboxylates. Distillation begins, and the process is continued rapidly.

• Collection: After 900 mL of distillate is collected, 450 mL of water is added to the flask, and another 300 mL is distilled.

• Work-up: The organic layer from the two-phase distillate is separated. The aqueous layer is extracted with ether. The combined organic phases are dried over calcium chloride.

• Purification: The ether is removed by distillation, and the crude 5-chloro-2-pentanone is purified by vacuum distillation, yielding 287–325 g (79–90%).

Other Synthetic Routes

• From 3-acetyl-1-propanol (B125399): Reaction with hydrochloric acid or other chlorinating agents like triphosgene.[3][16] A patented method reports a 92% molar yield by reacting 3-acetyl-1-propanol with 21% HCl at 100°C under vacuum.[16]

• From a Levulinic Ester Ketal: A multi-step process involving ketalization of a levulinic ester, catalytic hydrogenation, and subsequent reaction with hydrochloric acid.[5]

• From 2-Methylfuran (B129897): A process involving the hydrogenation of 2-methylfuran to 2-methyl-4,5-dihydrofuran, followed by a ring-opening chlorination reaction with hydrochloric acid.[17]

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [guidechem.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 6. nbinno.com [nbinno.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 10. Favorskii Reaction [organic-chemistry.org]
• 11. adichemistry.com [adichemistry.com]
• 12. gacariyalur.ac.in [gacariyalur.ac.in]
• 13. 9.2. Common nucleophilic substitution reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 17. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]

Commercial Availability and Synthetic Methodologies of 5-Chloro-2-pentanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-pentanone (CAS No: 5891-21-4), also known as 3-chloropropyl methyl ketone, is a key chemical intermediate with significant applications in the pharmaceutical and fine chemical industries.[1][2] Its bifunctional nature, possessing both a ketone and a chloroalkane, makes it a versatile precursor for the synthesis of a variety of more complex molecules.[2] Notably, it serves as a critical starting material in the production of several active pharmaceutical ingredients (APIs), including the antimalarial drug chloroquine.[3][4] This guide provides an in-depth overview of the commercial availability of 5-Chloro-2-pentanone, detailed experimental protocols for its synthesis, and visual representations of key chemical pathways and workflows relevant to its application in drug development.

Commercial Availability

5-Chloro-2-pentanone is commercially available from a range of chemical suppliers, catering to both research and industrial-scale needs. Purity levels typically range from technical grade (around 85%) to higher purities exceeding 98%. It is often supplied stabilized with potassium carbonate. Pricing and availability are subject to the required purity, quantity, and the specific supplier.

Table 1: Commercial Suppliers and Product Specifications of 5-Chloro-2-pentanone

Supplier	Product Name	Purity/Grade	CAS No.	Molecular Formula	Molecular Weight ( g/mol )	Physical Form
Sigma-Aldrich	5-Chloro-2-pentanone	Technical grade, 85%[5][6]	5891-21-4[5][6]	C5H9ClO[5]	120.58[5]	Liquid[5]
Thermo Scientific Chemicals	5-Chloro-2-pentanone	94%[7]	5891-21-4[7]	C5H9ClO[7]	120.58	Liquid[7]
TCI Chemicals	5-Chloro-2-pentanone (stabilized with K2CO3)	>98.0% (GC)	5891-21-4	C5H9ClO	120.58	Colorless to Brown clear liquid
BRITI Scientific	5-Chloro-2-pentanone	≥97%[8]	5891-21-4[8]	C5H9ClO[8]	121[8]	Colorless to Brown clear liquid[8]
Biosynth	5-Chloro-2-pentanone	-	5891-21-4	C5H9ClO	120.58	Liquid
Krishna Chemtech	5 Chloro 2 Pentanone	98%[9]	5891-21-4[9]	C5H9ClO	120.58	Light Brown Color Liquid[9]

Table 2: Physical and Chemical Properties of 5-Chloro-2-pentanone

Property	Value	Reference
Boiling Point	71-72 °C/20 mmHg	[5][6]
Density	1.057 g/mL at 25 °C	[5]
Refractive Index	n20/D 1.438	[5]
Flash Point	67 °C (closed cup)	[6]
Melting Point	-48 °C
Solubility	Soluble in chloroform (B151607) and methanol.	[1]
Storage Temperature	2°C - 8°C, under inert gas (Nitrogen).

Experimental Protocols

Several synthetic routes to 5-Chloro-2-pentanone have been reported in the literature. The following protocols provide detailed methodologies for two common laboratory-scale preparations.

Protocol 1: Synthesis from α-Acetyl-γ-butyrolactone

This procedure is adapted from Organic Syntheses.[10]

Materials:

• α-Acetyl-γ-butyrolactone (3 moles, 384 g)

• Concentrated hydrochloric acid (450 mL)

• Water (525 mL for reaction, 450 mL for distillation)

• Ether

• Calcium chloride

Equipment:

• 2-L distilling flask

• 90-cm bulb-type condenser

• Receiver flask

• Ice water bath

• Heating mantle

• Separatory funnel

• Distillation apparatus with a 30-cm column packed with glass helices

Procedure:

• Combine 450 mL of concentrated hydrochloric acid, 525 mL of water, and 384 g (3 moles) of α-acetyl-γ-butyrolactone with a boiling chip in a 2-L distilling flask.

• Fit the flask with a 90-cm bulb-type condenser and a receiver cooled in an ice water bath.

• Begin heating the mixture immediately. The reaction will evolve carbon dioxide and the color will change from yellow to black.

• Increase the heating rate to ensure rapid distillation without the reaction mixture foaming into the condenser.

• Collect the first 900 mL of distillate.

• Add 450 mL of water to the distilling flask and continue the distillation, collecting an additional 300 mL of distillate.

• Separate the yellow organic layer from the distillate. The chloride is typically the bottom layer; if not, adding 50-100 mL of ether can facilitate separation by making the organic layer the upper layer.[10]

• Extract the aqueous layer with three 150-mL portions of ether.

• Combine the ether extracts with the initial organic layer and dry over 25 g of calcium chloride for 1 hour.

• Decant the ether solution and dry with an additional 25 g of calcium chloride.

• Remove the ether by distillation using a 30-cm column packed with glass helices.

• The residual crude 5-chloro-2-pentanone (287–325 g, 79–90% yield) can be further purified by fractional distillation.[10] The major fraction boils at 70–72°C/20 mm Hg.

Protocol 2: Synthesis from 2-Methylfuran (B129897)

This method involves the hydrogenation of 2-methylfuran followed by a ring-opening chlorination.

Materials:

• 2-Methylfuran

• Palladium-carbon catalyst (5 wt% Pd)

• Hydrogen gas

• Nitrogen gas

• 15-20% Hydrochloric acid solution

Equipment:

• Hydrogenation reactor

• Jacketed reaction kettle with stirrer and reflux condenser

• Filtration apparatus

• Distillation apparatus

Procedure: Step 1: Hydrogenation of 2-Methylfuran

• Charge the hydrogenation reactor with 2-methylfuran and the palladium-carbon catalyst.

• Purge the reactor three times with nitrogen, then cool to below 5°C.

• Purge the reactor three times with hydrogen.

• Conduct the hydrogenation at 5-15°C under a pressure of 0.05-0.15 MPa.

• Monitor the reaction by GC until the content of 2-methyl-4,5-dihydrofuran is above 95%. The reaction typically takes about 8 hours.[2]

• Stop the hydrogen flow, purge with nitrogen, and filter the catalyst.

Step 2: Ring-Opening Chlorination

• Transfer the filtrate (2-methyl-4,5-dihydrofuran) to a halogenation metering tank.

• Charge a reaction kettle with a 15-20% hydrochloric acid solution.

• Heat the hydrochloric acid to reflux (around 65°C) with stirring.

• Add the 2-methyl-4,5-dihydrofuran dropwise from the metering tank.

• Continue the reaction until completion, then cool the mixture.

• Separate the organic layer and purify by distillation to obtain 5-chloro-2-pentanone.

Visualizations

Synthesis of Chloroquine from 5-Chloro-2-pentanone

The following diagram illustrates the key steps in the synthesis of the antimalarial drug Chloroquine, where 5-Chloro-2-pentanone is a crucial precursor to the side chain.

Synthesis of Chloroquine from 5-Chloro-2-pentanone.

General Experimental Workflow for Organic Synthesis

This diagram outlines a typical workflow for a laboratory-scale organic synthesis, including reaction setup, monitoring, work-up, and purification.

A typical workflow for organic synthesis.

Synthesis of 5-Chloro-2-pentanone from α-Acetyl-γ-butyrolactone

This diagram illustrates the chemical transformation described in Protocol 1.

Synthesis from α-Acetyl-γ-butyrolactone.

References

• 1. 5-Chloro-2-pentanone | 5891-21-4 [chemicalbook.com]
• 2. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 3. nbinno.com [nbinno.com]
• 4. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 5. 5-クロロ-2-ペンタノン technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 5-氯-2-戊酮 technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 5-Chloro-2-pentanone, 94% 500 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 8. britiscientific.com [britiscientific.com]
• 9. m.indiamart.com [m.indiamart.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Notes and Protocols: The Versatile Role of 5-Chloro-2-pentanone in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chloro-2-pentanone, a key chemical intermediate, plays a pivotal role in the synthesis of a variety of pharmaceutical compounds. Its bifunctional nature, featuring both a reactive chlorine atom and a ketone group, allows for its versatile application as a building block in the construction of complex molecular architectures. This document provides detailed application notes and experimental protocols for the use of 5-Chloro-2-pentanone in the synthesis of the antimalarial drug Chloroquine and the fluoroquinolone antibiotics Ciprofloxacin and Sparfloxacin. Furthermore, it elucidates the signaling pathways associated with the therapeutic action of these drugs.

Introduction

5-Chloro-2-pentanone (CAS: 5891-21-4) is a crucial intermediate in the pharmaceutical industry, primarily utilized in the synthesis of active pharmaceutical ingredients (APIs).[1] Its utility stems from its capacity to undergo various chemical transformations, including nucleophilic substitutions and condensation reactions, making it an ideal starting material for diverse drug molecules.[2] This document outlines the synthetic routes from 5-Chloro-2-pentanone to Chloroquine, Ciprofloxacin, and Sparfloxacin, providing detailed experimental procedures, quantitative data, and visual representations of the synthetic and biological pathways.

Synthesis of Chloroquine

The synthesis of Chloroquine from 5-Chloro-2-pentanone proceeds through the formation of the key intermediate N¹,N¹-diethylpentane-1,4-diamine. This is achieved in a two-step process involving the formation of 5-(diethylamino)-2-pentanone followed by reductive amination.

Experimental Protocols

Step 1: Synthesis of 5-(diethylamino)-2-pentanone

This step involves the nucleophilic substitution of the chlorine atom in 5-Chloro-2-pentanone with diethylamine (B46881).

• Materials: 5-Chloro-2-pentanone, Diethylamine, a suitable solvent (e.g., ethanol), and a base (e.g., potassium carbonate).

• Procedure:

  • In a round-bottom flask, dissolve 5-Chloro-2-pentanone in ethanol (B145695).

  • Add a molar excess of diethylamine to the solution.

  • Add potassium carbonate to act as a base and scavenger for the formed HCl.

  • Reflux the mixture for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture and filter to remove the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Purify the resulting crude 5-(diethylamino)-2-pentanone by vacuum distillation.

Step 2: Synthesis of N¹,N¹-diethylpentane-1,4-diamine via Reductive Amination

The ketone group of 5-(diethylamino)-2-pentanone is converted to a primary amine through reductive amination.

• Materials: 5-(diethylamino)-2-pentanone, Ammonia (B1221849), Hydrogen gas, Raney Nickel or another suitable catalyst, Ethanol (solvent).

• Procedure:

  • In a high-pressure autoclave, dissolve 5-(diethylamino)-2-pentanone in ethanol.

  • Add a catalytic amount of Raney Nickel.

  • Seal the autoclave and purge with nitrogen, followed by hydrogen gas.

  • Introduce ammonia into the autoclave.

  • Pressurize the vessel with hydrogen gas and heat the mixture with stirring.

  • Monitor the reaction by observing the cessation of hydrogen uptake.

  • Once the reaction is complete, cool the autoclave, and carefully vent the excess gas.

  • Filter the catalyst from the reaction mixture.

  • Remove the solvent under reduced pressure to obtain N¹,N¹-diethylpentane-1,4-diamine.

Step 3: Synthesis of Chloroquine

The final step is the condensation of N¹,N¹-diethylpentane-1,4-diamine with 4,7-dichloroquinoline (B193633).

• Materials: N¹,N¹-diethylpentane-1,4-diamine, 4,7-dichloroquinoline, Phenol (B47542) (solvent).

• Procedure:

  • In a reaction vessel, dissolve 4,7-dichloroquinoline in phenol under an inert atmosphere.

  • Slowly add a stoichiometric amount of N¹,N¹-diethylpentane-1,4-diamine to the solution.

  • Heat the reaction mixture to 120-140 °C with continuous stirring for several hours.

  • Monitor the reaction completion by TLC or LC-MS.

  • Upon completion, cool the mixture and pour it into an ice-water bath.

  • Basify the solution with sodium hydroxide (B78521) to precipitate the Chloroquine base.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield crude Chloroquine.

  • Purify the product by recrystallization or column chromatography.

Quantitative Data

Reaction Step	Starting Material	Product	Reagents	Conditions	Yield	Purity
1	5-Chloro-2-pentanone	5-(diethylamino)-2-pentanone	Diethylamine, K₂CO₃, Ethanol	Reflux	High	>95% (after distillation)
2	5-(diethylamino)-2-pentanone	N¹,N¹-diethylpentane-1,4-diamine	NH₃, H₂, Raney Ni, Ethanol	High pressure and temperature	Good	>97%
3	N¹,N¹-diethylpentane-1,4-diamine	Chloroquine	4,7-dichloroquinoline, Phenol	120-140 °C	94%[3]	>98% (after purification)

Synthetic Workflow

Synthetic pathway of Chloroquine from 5-Chloro-2-pentanone.

Synthesis of Fluoroquinolone Antibiotics (Ciprofloxacin and Sparfloxacin)

5-Chloro-2-pentanone serves as a precursor for the synthesis of cyclopropylamine (B47189), a crucial building block for many fluoroquinolone antibiotics. The synthesis involves the formation of a cyclopropyl (B3062369) intermediate from 5-Chloro-2-pentanone, which is then converted to cyclopropylamine.

Experimental Protocols

Step 1: Synthesis of Methyl Cyclopropyl Ketone

This reaction proceeds via an intramolecular cyclization of 5-Chloro-2-pentanone in the presence of a strong base.

• Materials: 5-Chloro-2-pentanone, Sodium hydroxide, Water.

• Procedure:

  • Prepare a concentrated solution of sodium hydroxide in water in a three-necked flask equipped with a stirrer and a reflux condenser.

  • Slowly add crude 5-Chloro-2-pentanone to the sodium hydroxide solution over 15-20 minutes.

  • If the reaction does not initiate spontaneously, gently heat the mixture to start the exothermic reaction and continue boiling for 1 hour.[4]

  • After cooling, separate the organic layer containing methyl cyclopropyl ketone.

  • The aqueous layer can be extracted with a suitable organic solvent (e.g., ether) to recover more product.

  • Combine the organic layers, dry over anhydrous calcium chloride, and purify by distillation.

Step 2: Synthesis of Cyclopropylamine

While various methods exist for the synthesis of cyclopropylamine, a common industrial route from a cyclopropyl precursor involves reactions like the Hofmann or Curtius rearrangement of the corresponding amide or azide, which can be derived from methyl cyclopropyl ketone.

Step 3a: Synthesis of Ciprofloxacin

This synthesis involves the reaction of cyclopropylamine with a substituted quinolone core.

• Materials: Cyclopropylamine, Ethyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-ethoxyacrylate, Sodium hydride, Dioxane, Piperazine (B1678402), DMSO.

• Procedure:

  • React ethyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-ethoxyacrylate with cyclopropylamine in ethanol to form ethyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-cyclopropylaminoacrylate.[5]

  • Perform a cyclization reaction of the product from the previous step using sodium hydride in refluxing dioxane to yield 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid.[5]

  • Finally, condense the resulting quinolone with piperazine in hot DMSO to obtain Ciprofloxacin.[5]

Step 3b: Synthesis of Sparfloxacin

The synthesis of Sparfloxacin also utilizes cyclopropylamine to build the quinolone structure.

• Materials: Cyclopropylamine, Ethyl pentafluorobenzoylacetate, Ethyl orthoformate, Acetic anhydride, Ether, Sodium hydride, THF, cis-2,6-dimethylpiperazine (B139716), DMF.

• Procedure:

  • React Ethyl pentafluorobenzoylacetate with ethyl orthoformate in refluxing acetic anhydride, followed by reaction with cyclopropylamine in ether to produce an aminomethylene derivative.

  • Cyclize this derivative in the presence of NaH in THF to afford ethyl 5,6,7,8-tetrafluoro-1-cyclopropyl-4-oxo-1,4-dihydroquinoline-3-carboxylate.

  • Further functional group manipulations and hydrolysis yield the core acid.

  • Condense the acid with cis-2,6-dimethylpiperazine in DMF to produce Sparfloxacin.

Quantitative Data

Reaction Step	Starting Material	Product	Reagents	Conditions	Yield	Purity
1	5-Chloro-2-pentanone	Methyl Cyclopropyl Ketone	NaOH, H₂O	Reflux	58-65%[4]	>98% (after distillation)
3a	7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid	Ciprofloxacin	Piperazine, DMSO	Hot	High	>99%
3b	5-amino-1-cyclopropyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid	Sparfloxacin	cis-2,6-dimethylpiperazine, DMF	-	Good	>99%

Synthetic Workflow

General synthetic pathways for Ciprofloxacin and Sparfloxacin.

Signaling Pathways and Mechanisms of Action

Chloroquine

Chloroquine's primary mechanism of action against malaria parasites involves the inhibition of hemozoin biocrystallization in the parasite's digestive vacuole.

Mechanism of action of Chloroquine in the malaria parasite.

Chloroquine, a weak base, accumulates in the acidic food vacuole of the parasite. There, it inhibits the enzyme heme polymerase, preventing the detoxification of free heme, a toxic byproduct of hemoglobin digestion. The accumulation of free heme and the formation of a toxic heme-chloroquine complex leads to oxidative stress, membrane damage, and ultimately, lysis of the parasite.

Ciprofloxacin and Sparfloxacin

Ciprofloxacin and Sparfloxacin are fluoroquinolone antibiotics that exert their bactericidal effects by inhibiting two key bacterial enzymes: DNA gyrase and topoisomerase IV.

Mechanism of action of Ciprofloxacin and Sparfloxacin.

These enzymes are essential for bacterial DNA replication, transcription, repair, and recombination. By inhibiting their function, fluoroquinolones prevent the bacterial cell from carrying out these vital processes, leading to DNA damage and ultimately, cell death. Sparfloxacin generally exhibits greater potency against Gram-positive bacteria by targeting topoisomerase IV, while both are effective against a broad spectrum of Gram-negative bacteria through the inhibition of DNA gyrase.

Conclusion

5-Chloro-2-pentanone is a versatile and economically important intermediate in the pharmaceutical industry. The protocols and data presented herein demonstrate its successful application in the synthesis of Chloroquine, Ciprofloxacin, and Sparfloxacin. Understanding the synthetic routes and the mechanisms of action of these drugs is crucial for the development of new and improved therapeutic agents. The provided diagrams offer a clear visual guide for both the chemical transformations and the biological pathways involved.

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. techtransfer.research.vcu.edu [techtransfer.research.vcu.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Synthesis Of Drugs: Laboratory Synthesis Of Ciprofloxacin [drugsynthesis.blogspot.com]

Application Notes and Protocols: Alkylation Reactions Using 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-pentanone is a versatile bifunctional reagent possessing both a reactive ketone carbonyl group and a primary alkyl chloride. This unique combination makes it a valuable building block in organic synthesis, particularly in the construction of heterocyclic compounds that are prevalent in pharmaceuticals and other fine chemicals.[1] The chlorine atom serves as a leaving group for nucleophilic substitution, while the ketone functionality can participate in a variety of condensation and cyclization reactions.

This document provides detailed application notes and experimental protocols for the use of 5-Chloro-2-pentanone in two key alkylation reaction types: the N-alkylation of anilines for the synthesis of quinolines and the alkylation of indoles.

Application 1: Synthesis of Quinolines via N-Alkylation of Anilines and Intramolecular Cyclization

The reaction of 5-Chloro-2-pentanone with anilines provides a straightforward route to substituted quinolines. The process involves an initial N-alkylation of the aniline (B41778), followed by an acid-catalyzed intramolecular cyclization and dehydration. This sequence is analogous to well-established quinoline (B57606) syntheses such as the Combes, Doebner-von Miller, and Friedländer reactions.[2]

General Reaction Pathway: N-Alkylation followed by Cyclization

The reaction proceeds in two main stages:

• N-Alkylation: The nucleophilic aniline attacks the carbon bearing the chlorine atom in 5-Chloro-2-pentanone, displacing the chloride and forming an N-substituted aminoketone intermediate.

• Intramolecular Cyclization and Dehydration: In the presence of an acid catalyst, the carbonyl group is protonated, activating it towards nucleophilic attack by the aromatic ring. Subsequent dehydration leads to the formation of the aromatic quinoline ring system.

Caption: General workflow for quinoline synthesis.

Experimental Protocol: Synthesis of 2,4-Dimethylquinoline from Aniline

This protocol describes a general procedure for the synthesis of 2,4-dimethylquinoline from aniline and 5-Chloro-2-pentanone.

Materials:

• Aniline

• 5-Chloro-2-pentanone

• Polyphosphoric acid (PPA) or concentrated Sulfuric Acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Ethyl acetate (B1210297)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• N-Alkylation:

  • In a round-bottom flask, combine aniline (1.0 eq) and 5-Chloro-2-pentanone (1.1 eq).

  • Heat the mixture at 100-120 °C for 2-4 hours, monitoring the reaction progress by TLC.

  • Allow the reaction mixture to cool to room temperature.

• Cyclization and Dehydration:

  • To the crude N-alkylated intermediate, slowly add polyphosphoric acid (PPA) or concentrated sulfuric acid (H₂SO₄) (typically 5-10 equivalents by weight relative to the aniline) with stirring. The addition is exothermic, and the temperature should be controlled with an ice bath.

  • After the addition is complete, heat the reaction mixture to 120-140 °C for 1-3 hours.

  • Monitor the completion of the cyclization by TLC.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature and then carefully pour it onto crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to afford the pure 2,4-dimethylquinoline.

Data Presentation: Representative Reaction Conditions and Yields for Quinoline Synthesis

Aniline Derivative	Acid Catalyst	Temperature (°C)	Time (h)	Yield (%)
Aniline	H₂SO₄	130	2	75-85
4-Methylaniline	PPA	120	3	80-90
4-Methoxyaniline	H₂SO₄	130	2.5	70-80
4-Chloroaniline	PPA	140	3	65-75

Note: Yields are approximate and can vary based on reaction scale and purification efficiency.

Application 2: Alkylation of Indoles

5-Chloro-2-pentanone can also be employed as an alkylating agent for indoles. The indole (B1671886) nucleus possesses two potential sites for alkylation: the nitrogen atom (N-alkylation) and the C3 position (C-alkylation). The regioselectivity of the reaction is influenced by the reaction conditions, particularly the choice of base and solvent.

N-Alkylation vs. C3-Alkylation

• N-Alkylation: Generally favored under conditions that generate the indolide anion, such as the use of a strong base (e.g., sodium hydride) in a polar aprotic solvent (e.g., DMF or THF).

• C3-Alkylation: Can occur under neutral or acidic conditions, or with specific catalysts, where the indole acts as a neutral nucleophile.

Caption: Regioselectivity in indole alkylation.

Experimental Protocol: General Procedure for Alkylation of Indole

This protocol provides a general starting point for the alkylation of indole with 5-Chloro-2-pentanone. The choice of base and solvent will influence the regioselectivity.

Materials:

• Indole

• 5-Chloro-2-pentanone

• Base (e.g., Sodium hydride (NaH) for N-alkylation, or a weaker base like Potassium carbonate (K₂CO₃) for potential C3-alkylation)

• Anhydrous solvent (e.g., DMF or THF for N-alkylation; Acetonitrile for C3-alkylation)

• Ammonium (B1175870) chloride (NH₄Cl), saturated aqueous solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the indole (1.0 eq) and the anhydrous solvent.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add the base (1.1 eq of NaH for N-alkylation, or 2.0 eq of K₂CO₃). If using NaH, stir the mixture at room temperature for 30-60 minutes until hydrogen evolution ceases.

  • Cool the mixture back to 0 °C and add 5-Chloro-2-pentanone (1.1 eq) dropwise.

• Reaction Execution:

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction can be gently heated (e.g., to 50-60 °C) to increase the rate if necessary.

  • Monitor the reaction progress by TLC, observing the consumption of the starting indole and the formation of product(s).

• Work-up and Purification:

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to separate the N- and C3-alkylated isomers and any unreacted starting material.

Data Presentation: Expected Outcomes for Indole Alkylation

Base	Solvent	Major Product
Sodium Hydride (NaH)	DMF / THF	N-(4-oxopentyl)indole
Potassium Carbonate (K₂CO₃)	Acetonitrile	Mixture of N- and C3-alkylated products
No Base (Thermal)	Toluene	Primarily C3-(4-oxopentyl)indole

Note: The regioselectivity can be highly dependent on the specific indole substrate and reaction conditions. Optimization is often required.

Conclusion

5-Chloro-2-pentanone is a valuable and versatile reagent for the synthesis of nitrogen-containing heterocycles. Its application in the synthesis of quinolines from anilines via a one-pot N-alkylation and cyclization procedure is a robust and efficient method. Furthermore, its ability to alkylate indoles at either the nitrogen or C3 position, depending on the reaction conditions, offers a pathway to a variety of functionalized indole derivatives. The protocols and data presented herein provide a solid foundation for researchers to explore and utilize 5-Chloro-2-pentanone in their synthetic endeavors.

References

• 1. nbinno.com [nbinno.com]
• 2. jptcp.com [jptcp.com]

Synthesis of Heterocycles from 5-Chloro-2-pentanone: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of a variety of heterocyclic compounds utilizing 5-chloro-2-pentanone as a versatile starting material. The procedures outlined below are intended for use by trained organic chemists in a laboratory setting.

Introduction

5-Chloro-2-pentanone is a bifunctional molecule featuring a ketone and a primary alkyl chloride. This unique combination of reactive sites makes it a valuable precursor for the synthesis of a diverse range of heterocyclic systems, which are of significant interest in medicinal chemistry and drug development. The primary synthetic strategy involves an initial nucleophilic substitution at the chlorinated carbon, followed by an intramolecular cyclization reaction involving the ketone functionality. This document details protocols for the synthesis of substituted pyrrolidines, pyridines, and morpholines.

Synthesis of N-Substituted 2-Methylpyrrolidines

The synthesis of N-substituted 2-methylpyrrolidines from 5-chloro-2-pentanone is a robust two-step process. The first step involves the N-alkylation of a primary amine with 5-chloro-2-pentanone to form an intermediate N-(4-oxopentyl)amine. The subsequent step is an intramolecular reductive amination to yield the desired pyrrolidine.

Caption: General workflow for the synthesis of N-substituted 2-methylpyrrolidines.

Protocol 1: Synthesis of N-Benzyl-2-methylpyrrolidine

This protocol details the synthesis of N-benzyl-2-methylpyrrolidine as a representative example.

Step 1: Synthesis of N-(4-oxopentyl)benzylamine

• Materials:

  • 5-Chloro-2-pentanone

  • Benzylamine (B48309)

  • Potassium carbonate (K₂CO₃)

  • Acetonitrile (B52724) (CH₃CN)

  • Deionized water

  • Ethyl acetate (B1210297)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Procedure:

  • To a round-bottom flask, add 5-chloro-2-pentanone (1.0 eq), benzylamine (1.2 eq), and potassium carbonate (1.5 eq).

  • Add acetonitrile as the solvent (approximately 5-10 mL per mmol of 5-chloro-2-pentanone).

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with deionized water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(4-oxopentyl)benzylamine, which can be used in the next step without further purification.

Step 2: Intramolecular Reductive Amination to form N-Benzyl-2-methylpyrrolidine

• Materials:

  • N-(4-oxopentyl)benzylamine (from Step 1)

  • Sodium cyanoborohydride (NaBH₃CN)[1][2][3][4][5]

  • Methanol (MeOH)

  • Acetic acid (CH₃COOH)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Dichloromethane (B109758) (CH₂Cl₂)

• Procedure:

  • Dissolve the crude N-(4-oxopentyl)benzylamine (1.0 eq) in methanol.

  • Add sodium cyanoborohydride (1.5 eq) to the solution.

  • Adjust the pH of the mixture to approximately 6-7 by the dropwise addition of acetic acid.

  • Stir the reaction at room temperature and monitor by TLC.

  • Once the reaction is complete, carefully quench by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

  • Extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography to obtain N-benzyl-2-methylpyrrolidine.

Primary Amine	Product	Typical Yield (%)
Benzylamine	N-Benzyl-2-methylpyrrolidine	75-85
Aniline	2-Methyl-N-phenylpyrrolidine	70-80
Methylamine	1,2-Dimethylpyrrolidine	65-75

Synthesis of Substituted Pyridines

The synthesis of substituted pyridines from 5-chloro-2-pentanone can be approached through multi-step sequences that first construct a key intermediate, such as a 1,5-dicarbonyl compound, which can then undergo a cyclization-condensation reaction.

Caption: A potential synthetic route to substituted pyridines from 5-chloro-2-pentanone.

Protocol 2: Synthesis of a 2,4-Disubstituted Pyridine (Conceptual)

This protocol outlines a conceptual pathway for the synthesis of a 2,4-disubstituted pyridine derivative.

• Step 1: Synthesis of a 1,5-Dicarbonyl Intermediate

  • React 5-chloro-2-pentanone with the sodium salt of a β-ketoester (e.g., sodium ethyl acetoacetate) in a suitable solvent like ethanol.

  • The reaction proceeds via nucleophilic substitution to afford a tri-carbonyl intermediate.

  • Subsequent hydrolysis and decarboxylation under acidic or basic conditions would yield a 1,5-dicarbonyl compound.

• Step 2: Cyclization to form the Pyridine Ring

  • The resulting 1,5-dicarbonyl compound can be cyclized in the presence of an ammonia (B1221849) source, such as ammonium (B1175870) acetate, often with an oxidizing agent, to form the aromatic pyridine ring. This follows the principles of established pyridine syntheses like the Hantzsch synthesis.[6][7]

1,5-Dicarbonyl Precursor	Pyridine Product	Typical Yield (%)
Heptane-2,6-dione	2,4-Dimethylpyridine	50-60 (overall)
1-Phenylhexane-1,5-dione	2-Methyl-4-phenylpyridine	45-55 (overall)

Synthesis of Substituted Morpholines

Substituted morpholines can be synthesized from 5-chloro-2-pentanone by reaction with an appropriate amino alcohol followed by an intramolecular cyclization.

Caption: General workflow for the synthesis of substituted morpholines.

Protocol 3: Synthesis of a Substituted Morpholine

This protocol provides a general procedure for the synthesis of a morpholine derivative.

• Step 1: Synthesis of N-(4-oxopentyl)amino alcohol

  • Follow a similar N-alkylation procedure as described in Protocol 1, Step 1, using an amino alcohol (e.g., ethanolamine) in place of the primary amine.

• Step 2: Intramolecular Reductive Etherification

  • The resulting N-(4-oxopentyl)amino alcohol intermediate contains both a ketone and a hydroxyl group.

  • An intramolecular reductive etherification can be performed. This involves the formation of a hemiacetal followed by reduction of the resulting iminium ion or related intermediate.[8]

  • A common method involves treating the intermediate with a reducing agent such as sodium cyanoborohydride in a slightly acidic medium, similar to the reductive amination in Protocol 1, Step 2.

Amino Alcohol	Morpholine Product	Typical Yield (%)
Ethanolamine	4-Acetyl-2,3-dihydro-1,4-oxazine derivative	60-70
2-Amino-1-phenylethanol	4-Acetyl-2-phenyl-2,3-dihydro-1,4-oxazine derivative	55-65

Disclaimer: These protocols are intended for educational and informational purposes only. All experiments should be conducted by qualified individuals in a well-equipped laboratory with appropriate safety precautions. The yields provided are typical and may vary depending on the specific substrates and reaction conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. Sodium cyanoborohydride [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]
• 6. Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine | Pharmaguideline [pharmaguideline.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]

Application of 5-Chloro-2-pentanone in Agrochemical Development: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of 5-Chloro-2-pentanone as a key intermediate in the development of modern agrochemicals. It includes detailed synthetic protocols, quantitative data on product yields and biological activity, and visualizations of relevant biochemical pathways and experimental workflows.

Introduction

5-Chloro-2-pentanone (CAS No. 5891-21-4) is a versatile chemical building block widely utilized in the synthesis of fine chemicals, pharmaceuticals, and notably, agrochemicals. Its bifunctional nature, possessing both a reactive ketone and a terminal chlorine atom, allows for a range of chemical transformations, making it a valuable precursor for the construction of complex heterocyclic structures found in many active agrochemical ingredients.

A primary application of 5-Chloro-2-pentanone in the agrochemical industry is its role in the synthesis of cyclopropyl (B3062369) methyl ketone. This subsequent intermediate is a crucial component in the production of several commercially significant pesticides, including triazole fungicides and isoxazole (B147169) herbicides.

Synthetic Pathways and Experimental Protocols

The conversion of 5-Chloro-2-pentanone into valuable agrochemical scaffolds involves a two-step process: first, the synthesis of cyclopropyl methyl ketone, followed by the construction of the final active ingredient.

Synthesis of 5-Chloro-2-pentanone

Several methods exist for the preparation of 5-Chloro-2-pentanone. One common industrial approach involves the reaction of 3-acetyl-1-propanol (B125399) with hydrochloric acid.

Experimental Protocol: Synthesis of 5-Chloro-2-pentanone from 3-acetyl-1-propanol [1]

• Materials: 3-acetyl-1-propanol, Hydrochloric acid (HCl, 21% solution).

• Reaction Conditions:

  • Temperature: 100°C

  • Vacuum: -0.045 MPa

  • Molar Ratio (3-acetyl-1-propanol:HCl): 1:2

• Procedure:

  • Charge a reaction vessel with a 21% aqueous solution of hydrochloric acid.

  • Heat the HCl solution to 100°C under a vacuum of -0.045 MPa.

  • Slowly add 3-acetyl-1-propanol to the heated acid solution while maintaining the temperature and vacuum.

  • The product, 5-Chloro-2-pentanone, is continuously removed from the reaction mixture by distillation.

  • The distilled product is collected and purified.

• Yield: This method can achieve a molar yield of up to 92% under industrial conditions.[1]

Another established method starts from α-acetyl-γ-butyrolactone.

Experimental Protocol: Synthesis of 5-Chloro-2-pentanone from α-acetyl-γ-butyrolactone [2]

• Materials: α-acetyl-γ-butyrolactone, concentrated Hydrochloric acid, water, ether, calcium chloride.

• Procedure:

  • In a distilling flask, mix concentrated hydrochloric acid, water, and α-acetyl-γ-butyrolactone.

  • Heat the mixture to initiate the reaction, which is accompanied by the evolution of carbon dioxide.

  • Continue distillation rapidly, collecting the distillate.

  • After collecting the initial distillate, add more water to the flask and continue distillation.

  • Separate the organic layer from the distillate and extract the aqueous layer with ether.

  • Combine the organic layer and ether extracts and dry over calcium chloride.

  • Remove the ether by distillation to obtain crude 5-Chloro-2-pentanone.

• Yield: The crude product yield ranges from 79-90%.[2]

Synthesis of Cyclopropyl Methyl Ketone

5-Chloro-2-pentanone is a direct precursor to cyclopropyl methyl ketone through an intramolecular cyclization reaction under basic conditions.

Experimental Protocol: Synthesis of Cyclopropyl Methyl Ketone [2][3]

• Materials: 5-Chloro-2-pentanone, Sodium hydroxide (B78521) (NaOH), water, ether, potassium carbonate, calcium chloride.

• Procedure:

  • Prepare a solution of sodium hydroxide in water in a three-necked flask equipped with a stirrer and reflux condenser.

  • Add crude 5-Chloro-2-pentanone to the NaOH solution over a period of 15-20 minutes. The reaction is exothermic and may begin to boil.

  • After the addition is complete, continue heating to maintain boiling for 1 hour.

  • Add water to the reaction mixture and distill the water-ketone azeotrope.

  • Saturate the aqueous layer of the distillate with potassium carbonate to salt out the cyclopropyl methyl ketone.

  • Separate the organic layer and extract the aqueous layer with ether.

  • Combine the organic layer and ether extracts and dry over calcium chloride.

  • Fractionally distill the dried solution to obtain pure cyclopropyl methyl ketone.

• Yield: The yield of cyclopropyl methyl ketone is typically in the range of 77-83%.[2]

Synthesis of Triazole Fungicides from Cyclopropyl Methyl Ketone

Cyclopropyl methyl ketone is a key building block for several triazole fungicides, such as cyproconazole (B39007) and metconazole (B41703). The general synthetic strategy involves the reaction of a substituted aromatic Grignard reagent with cyclopropyl methyl ketone, followed by further chemical modifications and introduction of the triazole ring.

Example Experimental Protocol Outline: Synthesis of Cyproconazole [4][5][6][7]

• Step 1: Grignard Reaction. React p-chlorobenzyl chloride with magnesium to form the Grignard reagent. This is then reacted with cyclopropyl methyl ketone in an anhydrous ether solution to form a tertiary alcohol intermediate.

• Step 2: Dehydration. The alcohol intermediate is dehydrated, for example using phosphorus oxychloride, to form a conjugated alkene.

• Step 3: Hydroboration-Oxidation. A hydroxyl group is introduced at the benzylic position.

• Step 4: Oxidation. The resulting alcohol is oxidized to a ketone.

• Step 5: Epoxidation and Ring Opening. The ketone undergoes a Darzens condensation followed by ring-opening with 1,2,4-triazole (B32235) under basic conditions to yield cyproconazole.

Synthesis of Isoxazole Herbicides from Cyclopropyl Methyl Ketone

Cyclopropyl methyl ketone is also a precursor for isoxazole herbicides like isoxaflutole (B1672639).

Example Experimental Protocol Outline: Synthesis of Isoxaflutole [8]

• Step 1: Diketone Formation. Cyclopropyl methyl ketone is reacted with a substituted benzoic acid methyl ester (e.g., 2-methylthio-4-trifluoromethyl benzoic acid methyl ester) in the presence of a strong base like sodium hydride to form a 1,3-diketone.

• Step 2: Oxidation. The methylthio group is oxidized to a mesyl group.

• Step 3: Isoxazole Ring Formation. The resulting diketone is reacted with triethyl orthoformate and hydroxylamine (B1172632) hydrochloride to construct the isoxazole ring, yielding isoxaflutole.

Quantitative Data

The following tables summarize key quantitative data related to the synthesis and biological activity of agrochemicals derived from 5-Chloro-2-pentanone.

Table 1: Synthesis Yields

Reaction Step	Starting Material	Product	Reported Yield (%)
Synthesis of 5-Chloro-2-pentanone	3-acetyl-1-propanol	5-Chloro-2-pentanone	up to 92[1]
Synthesis of 5-Chloro-2-pentanone	α-acetyl-γ-butyrolactone	5-Chloro-2-pentanone	79 - 90 (crude)[2]
Synthesis of Cyclopropyl Methyl Ketone	5-Chloro-2-pentanone	Cyclopropyl Methyl Ketone	77 - 83[2]
Synthesis of Epoxiconazole (B1671545)	Intermediate A & B	Epoxiconazole	95.0 - 95.4[9]
Synthesis of Metconazole	Intermediate	Metconazole	84 - 87[10]

Table 2: Fungicidal Activity of Triazole Agrochemicals (in vitro)

Fungicide	Target Fungus	IC50 (mg/L)
Cyproconazole	Drechslera tritici-repentis	0.75[11]
Epoxiconazole	Drechslera tritici-repentis	1.05[11]
Metconazole	Drechslera tritici-repentis	0.10[11]
Cyproconazole	Corynespora cassiicola	14.73[11]
Epoxiconazole	Corynespora cassiicola	2.63[11]
Prothioconazole	Corynespora cassiicola	0.047[12]

Table 3: Herbicidal and Toxicological Data for Isoxaflutole

Parameter	Species	Value
Herbicidal Action	Susceptible Plants	Foliar bleaching[13]
Acute Oral LD50	Rat	>5000 mg/kg bw[14]
Carcinogenicity	Mouse (78-week study)	NOAEL: 64.4 mg/kg bw/day[14]

Signaling Pathways and Mechanisms of Action

Triazole Fungicides: Inhibition of Ergosterol (B1671047) Biosynthesis

Triazole fungicides, including those derived from the cyclopropyl methyl ketone pathway, act by inhibiting the C14-demethylase enzyme, a critical component of the fungal ergosterol biosynthesis pathway. Ergosterol is an essential component of fungal cell membranes, and its depletion disrupts membrane integrity, leading to fungal cell death.

Mechanism of action for triazole fungicides.

Isoxaflutole Herbicide: Inhibition of HPPD

Isoxaflutole functions by inhibiting the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme. This enzyme is crucial for the synthesis of plastoquinone, a vital cofactor in the carotenoid biosynthesis pathway. The inhibition of carotenoid production leads to the characteristic bleaching of plant tissues as chlorophyll (B73375) is no longer protected from photo-oxidation.

Mechanism of action for isoxaflutole herbicide.

Experimental Workflow Diagram

The following diagram illustrates the overall workflow from the starting material, 5-Chloro-2-pentanone, to the final agrochemical product and its subsequent biological evaluation.

Workflow for agrochemical development.

Conclusion

5-Chloro-2-pentanone is a demonstrably valuable and versatile starting material in the synthesis of a variety of important agrochemicals. Its efficient conversion to cyclopropyl methyl ketone opens up synthetic routes to potent triazole fungicides and isoxazole herbicides. The provided protocols and data serve as a foundational resource for researchers and professionals engaged in the discovery and development of new crop protection agents. Further research into novel derivatives from this synthetic pathway may yield next-generation agrochemicals with improved efficacy and environmental profiles.

References

• 1. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN110862310A - Synthesis method of cyclopropyl methyl ketone - Google Patents [patents.google.com]
• 4. Simple method for preparing cyproconazole by cyclopropyl methyl ketone - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN101857576B - Method for preparing cyproconazole by cyclopropyl methyl ketone - Google Patents [patents.google.com]
• 6. CN101857576A - A Simple Method for Preparing Cycloconazole by Cyclopropyl Methyl Ketone - Google Patents [patents.google.com]
• 7. CN106588793A - Preparation method of cyproconazole - Google Patents [patents.google.com]
• 8. CN107162995A - The synthetic method of isoxaflutole - Google Patents [patents.google.com]
• 9. Preparation method of epoxiconazole - Eureka | Patsnap [eureka.patsnap.com]
• 10. CN114230531B - Synthesis method of metconazole - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. fao.org [fao.org]

Application Notes and Protocols for the Synthesis of Ciprofloxacin from 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, step-by-step protocol for the synthesis of the broad-spectrum fluoroquinolone antibiotic, ciprofloxacin (B1669076), commencing from the starting material 5-Chloro-2-pentanone. The described synthetic pathway involves the formation of key intermediates, including cyclopropylamine (B47189) and the quinolone core, culminating in the final active pharmaceutical ingredient.

Overall Synthetic Pathway

The synthesis of ciprofloxacin from 5-Chloro-2-pentanone can be outlined in the following key stages:

• Formation of Cyclopropyl Methyl Ketone: Intramolecular cyclization of 5-Chloro-2-pentanone.

• Synthesis of Cyclopropylamine: Reductive amination of Cyclopropyl Methyl Ketone.

• Construction of the Quinolone Core: A multi-step process beginning with the acylation of a malonate derivative, followed by condensation with cyclopropylamine and subsequent cyclization to form the core fluoroquinolone structure.

• Final Assembly of Ciprofloxacin: Nucleophilic aromatic substitution with piperazine.

Below are the detailed experimental protocols for each stage of this synthesis.

Experimental Protocols

Step 1: Synthesis of Cyclopropyl Methyl Ketone from 5-Chloro-2-pentanone

This procedure details the intramolecular cyclization of 5-Chloro-2-pentanone to yield Cyclopropyl Methyl Ketone through the action of a strong base.[1][2][3]

Methodology:

• A solution of sodium hydroxide (B78521) (4.5 moles) in water is prepared in a three-necked flask equipped with a mechanical stirrer and a reflux condenser.

• Crude 5-Chloro-2-pentanone (approximately 3 moles) is added to the sodium hydroxide solution over a period of 15-20 minutes.

• If the reaction does not commence spontaneously, the mixture is gently heated to initiate boiling and then refluxed for 1 hour.

• The condenser is then arranged for distillation, and a mixture of water and Cyclopropyl Methyl Ketone is distilled from the reaction mixture.

• The aqueous layer of the distillate is saturated with potassium carbonate to salt out the organic product.

• The upper organic layer of Cyclopropyl Methyl Ketone is separated. The aqueous layer is further extracted with two portions of diethyl ether.

• The ether extracts are combined with the ketone layer and dried over anhydrous calcium chloride.

• The dried solution is filtered, and the ether is removed by distillation. The resulting crude Cyclopropyl Methyl Ketone is purified by fractional distillation.

Quantitative Data:

Parameter	Value	Reference
Starting Material	5-Chloro-2-pentanone (approx. 3 moles)	[2]
Reagent	Sodium Hydroxide (4.5 moles)	[2]
Reaction Time	1 hour at reflux	[2]
Yield	77-83%	[3]
Boiling Point	110-112 °C	[3]

Step 2: Synthesis of Cyclopropylamine from Cyclopropyl Methyl Ketone

This protocol describes the conversion of Cyclopropyl Methyl Ketone to Cyclopropylamine via the Leuckart reaction, a form of reductive amination.[4][5][6][7][8]

Methodology:

• Cyclopropyl Methyl Ketone is mixed with an excess of ammonium (B1175870) formate (B1220265) (or formamide).

• The mixture is heated to a temperature between 120-130 °C.

• The reaction is maintained at this temperature for several hours, during which the ketone is converted to the N-formyl derivative of cyclopropylamine.

• After the reaction is complete, the mixture is cooled.

• The intermediate N-formylcyclopropane is hydrolyzed by heating with an aqueous acid solution (e.g., hydrochloric acid).

• The resulting solution is cooled and made basic with a strong base (e.g., sodium hydroxide) to liberate the free cyclopropylamine.

• The cyclopropylamine is then extracted with an organic solvent and purified by distillation.

Quantitative Data:

Parameter	Value	Reference
Starting Material	Cyclopropyl Methyl Ketone	[4][5]
Reagent	Ammonium Formate or Formamide	[4][5]
Reaction Temperature	120-130 °C	[4]
Product	Cyclopropylamine

Step 3: Synthesis of 7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid (Q-Acid)

This is a multi-step sequence that constructs the core quinolone ring system.[2][9]

Part A: Synthesis of Ethyl 2,4-dichloro-5-fluorobenzoylacetate

• 2,4-dichloro-5-fluorobenzoyl chloride is condensed with diethyl malonate in the presence of magnesium ethoxide in diethyl ether.

• The resulting diethyl 2,4-dichloro-5-fluorobenzoylmalonate is then partially hydrolyzed and decarboxylated using p-toluenesulfonic acid in water to yield ethyl 2,4-dichloro-5-fluorobenzoylacetate.

Part B: Synthesis of Ethyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-cyclopropylaminoacrylate

• The ethyl 2,4-dichloro-5-fluorobenzoylacetate from Part A is reacted with triethyl orthoformate in refluxing acetic anhydride (B1165640) to produce ethyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-ethoxyacrylate.

• This intermediate is then treated with cyclopropylamine (from Step 2) in ethanol (B145695) to yield ethyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-cyclopropylaminoacrylate.

Part C: Cyclization and Hydrolysis to Q-Acid

• The product from Part B is cyclized using a strong base such as sodium hydride in a solvent like anhydrous dioxane under reflux. This forms the ethyl ester of the quinolone.[9]

• The resulting residue is suspended in water, and potassium hydroxide is added. The mixture is refluxed to hydrolyze the ester.

• The warm solution is filtered, and the filtrate is acidified with hydrochloric acid to a pH of 1-2, causing the precipitation of the Q-Acid.

• The precipitate is filtered, washed with water, and dried.

Quantitative Data:

Parameter	Value	Reference
Cyclization Reagent	Sodium Hydride
Hydrolysis Reagent	Potassium Hydroxide
Final Product	7-Chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid	[6]
Melting Point	234-237 °C

Step 4: Synthesis of Ciprofloxacin

The final step involves the reaction of the Q-Acid with piperazine.[7]

Methodology:

• A mixture of 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid (Q-Acid), anhydrous piperazine, and a solvent such as dimethyl sulfoxide (B87167) (DMSO) is prepared.

• The mixture is heated to 135-140 °C for approximately 2 hours.

• The solvent is then removed by distillation under vacuum.

• The residue is suspended in water, and the solid product is collected by filtration.

• The crude ciprofloxacin is washed with water and can be further purified by recrystallization.

Quantitative Data:

Parameter	Value	Reference
Starting Material	Q-Acid	[7]
Reagent	Anhydrous Piperazine	[7]
Solvent	Dimethyl Sulfoxide (DMSO)	[7]
Reaction Temperature	135-140 °C	[7]
Reaction Time	2 hours	[7]

Visualizations

Chemical Synthesis Pathway

Caption: Overall reaction scheme for the synthesis of Ciprofloxacin.

Experimental Workflow

Caption: Step-by-step experimental workflow for Ciprofloxacin synthesis.

References

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US4590292A - Process for the manufacture of cyclopropylamine - Google Patents [patents.google.com]
• 4. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 5. grokipedia.com [grokipedia.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. [PDF] STUDIES ON THE LEUCKART REACTION | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Reaction of 5-Chloro-2-pentanone with Sodium Hydroxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-pentanone is a bifunctional organic compound containing both a ketone and an alkyl chloride. This structure allows for a variety of chemical transformations, making it a valuable intermediate in organic synthesis.[1] Its reaction with a strong base, such as sodium hydroxide (B78521), is a classic example of an intramolecular cyclization, leading to the formation of methyl cyclopropyl (B3062369) ketone.[2][3] This transformation is of significant interest due to the prevalence of the cyclopropyl motif in medicinal chemistry and materials science. The cyclopropyl group can impart unique conformational constraints and metabolic stability to drug candidates. This document provides detailed protocols and application notes for the reaction of 5-chloro-2-pentanone with sodium hydroxide.

Primary Reaction and Mechanism

The primary reaction between 5-chloro-2-pentanone and sodium hydroxide is an intramolecular nucleophilic substitution that results in the formation of methyl cyclopropyl ketone.[2] The reaction proceeds via the formation of an enolate ion at the carbon alpha to the carbonyl group. This enolate then acts as an internal nucleophile, attacking the carbon bearing the chlorine atom and displacing the chloride ion to form the cyclopropane (B1198618) ring.

While this reaction is sometimes discussed in the context of the Favorskii rearrangement, it is more accurately described as an intramolecular Williamson ether synthesis analogue, leading to a ketone instead of an ether. The Favorskii rearrangement typically involves α-halo ketones and leads to rearranged carboxylic acid derivatives.[4][5]

Application Notes

• Synthesis of Cyclopropyl Ketones: The primary application of this reaction is the synthesis of methyl cyclopropyl ketone, a valuable building block in organic synthesis.[2][6]

• Pharmaceutical Intermediates: Cyclopropyl groups are present in numerous pharmaceuticals due to their unique electronic and steric properties. This reaction provides a straightforward route to a key cyclopropyl-containing intermediate.

• Agrochemicals: Similar to pharmaceuticals, many modern agrochemicals incorporate cyclopropane rings to enhance their biological activity and metabolic stability.

• Reaction Optimization: The yield of methyl cyclopropyl ketone can be influenced by factors such as reaction time, temperature, and the concentration of sodium hydroxide. The provided protocol is a well-established procedure, but optimization may be necessary for specific applications or scales.[2]

• Substrate Scope: While this document focuses on 5-chloro-2-pentanone, the general principle of intramolecular cyclization of haloketones can be applied to synthesize other cyclic ketones.

Potential Side Reactions

Under strongly basic conditions, other reactions can potentially occur:

• Aldol (B89426) Condensation: The enolate of 5-chloro-2-pentanone could react with another molecule of the ketone, leading to aldol addition or condensation products.[7]

• Elimination Reactions: Although less likely for a primary chloride, elimination to form an unsaturated ketone is a possible side reaction, particularly at higher temperatures.

• Hydrolysis: Prolonged reaction times or harsh conditions could lead to hydrolysis of the chloro group to a hydroxyl group, forming 5-hydroxy-2-pentanone.

Careful control of reaction conditions, such as the rate of addition of the chloroketone and the reaction temperature, helps to favor the desired intramolecular cyclization and minimize these side reactions.[2]

Experimental Protocol: Synthesis of Methyl Cyclopropyl Ketone

This protocol is adapted from a procedure published in Organic Syntheses.[2]

Materials:

Material	Molar Mass ( g/mol )	Quantity	Moles
5-Chloro-2-pentanone	120.58[8]	361.5 g (342 mL)	~3.0
Sodium Hydroxide	40.00	180 g	4.5
Water	18.02	180 mL	-
Diethyl Ether	74.12	As needed	-
Anhydrous Calcium Chloride	110.98	As needed	-
Potassium Carbonate	138.21	As needed	-

Equipment:

• 2-L three-necked flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Heating mantle

• Distillation apparatus

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Ice water bath

Procedure:

• Reaction Setup: In a 2-L three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a 500-mL dropping funnel, prepare a solution of 180 g (4.5 moles) of sodium hydroxide pellets in 180 mL of water.

• Addition of Ketone: Over a period of 15–20 minutes, add 361.5 g (approximately 3 moles) of crude 5-chloro-2-pentanone to the sodium hydroxide solution with stirring.[2]

• Reaction: If the reaction mixture does not begin to boil during the addition, gently heat the flask to initiate boiling. Continue to heat and stir the mixture at reflux for 1 hour.[2]

• Work-up and Distillation: Arrange the condenser for distillation. Distill the water-ketone mixture until the organic layer is no longer present in the reaction flask.

• Extraction: Saturate the aqueous layer of the distillate with potassium carbonate. Separate the upper layer of methyl cyclopropyl ketone. Extract the aqueous layer with two 150-mL portions of diethyl ether.[6]

• Drying: Combine the ether extracts and the ketone layer and dry over 25 g of anhydrous calcium chloride for 1 hour. Decant the ether solution and dry with an additional 25 g of calcium chloride.[2]

• Purification: Remove the ether by distillation. The resulting crude methyl cyclopropyl ketone can be further purified by fractional distillation. The expected yield of methyl cyclopropyl ketone (b.p. 110–112 °C) is 193–210 g (77–83%).[6]

Visualizations

Reaction Mechanism

Caption: Reaction mechanism for the formation of methyl cyclopropyl ketone.

Experimental Workflow

Caption: Experimental workflow for the synthesis of methyl cyclopropyl ketone.

References

• 1. Page loading... [guidechem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN110862310A - Synthesis method of cyclopropyl methyl ketone - Google Patents [patents.google.com]
• 4. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 5. Favorskii Reaction [organic-chemistry.org]
• 6. Preparation of Methyl cyclopropyl ketone - Chempedia - LookChem [lookchem.com]
• 7. SATHEE: Aldol Condensation [sathee.iitk.ac.in]
• 8. chemeo.com [chemeo.com]

Application Notes and Protocols: Intramolecular Cyclization of 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-pentanone is a versatile bifunctional molecule that serves as a key intermediate in the synthesis of various cyclic compounds. Its structure, featuring a ketone and an alkyl chloride, allows for intramolecular reactions to form ring structures, which are prevalent in many pharmaceutical agents and natural products. The most well-documented and synthetically useful ring-closure reaction of 5-chloro-2-pentanone is an intramolecular alkylation that yields methyl cyclopropyl (B3062369) ketone. This reaction proceeds via the formation of an enolate at the α-carbon to the carbonyl group, which then displaces the chloride to form a stable three-membered ring. This application note provides a detailed experimental procedure for this transformation.

Reaction Principle and Mechanism

The intramolecular cyclization of 5-chloro-2-pentanone to methyl cyclopropyl ketone is a classic example of an intramolecular nucleophilic substitution reaction. In the presence of a base, the proton α to the carbonyl group is abstracted to form an enolate ion. This enolate then acts as a nucleophile, attacking the carbon atom bearing the chlorine atom and displacing the chloride ion to form the cyclopropane (B1198618) ring.

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedure for the synthesis of methyl cyclopropyl ketone from 5-chloro-2-pentanone.

Materials and Equipment

Reagents	Equipment
5-Chloro-2-pentanone	Round-bottom flask (2 L, three-necked)
Sodium hydroxide (B78521) (NaOH)	Mechanical stirrer
Water (H₂O)	Reflux condenser
Diethyl ether (Et₂O)	Dropping funnel (500 mL)
Calcium chloride (CaCl₂), anhydrous	Heating mantle
Separatory funnel
Distillation apparatus
Ice water bath

Experimental Procedure

Synthesis of Methyl Cyclopropyl Ketone from 5-Chloro-2-pentanone [1]

• Preparation of the Base Solution: In a 2-liter three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a 500-mL dropping funnel, prepare a solution of 180 g (4.5 moles) of sodium hydroxide pellets in 180 mL of water.

• Addition of 5-Chloro-2-pentanone: To the stirred sodium hydroxide solution, add 361.5 g (approximately 3 moles) of crude 5-chloro-2-pentanone dropwise from the dropping funnel over a period of 15–20 minutes.

• Reaction: The reaction mixture will begin to boil during the addition. If it does not, gently heat the flask to initiate boiling and continue to heat under reflux for 1 hour.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer.

• Extraction: Extract the aqueous layer with three 150-mL portions of diethyl ether.

• Drying: Combine the organic layer and the ether extracts and dry them over anhydrous calcium chloride.

• Purification: Remove the diethyl ether by distillation. The resulting crude product can be further purified by fractional distillation to yield pure methyl cyclopropyl ketone.

Data Presentation

The following table summarizes the key quantitative data for the starting material and the expected product.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/cm³)	CAS Number
5-Chloro-2-pentanone	C₅H₉ClO	120.58	71 (at 20 mmHg)[1]	1.057	5891-21-4[2]
Methyl Cyclopropyl Ketone	C₅H₈O	84.12	112	0.854	765-43-5

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental procedure for the ring-closure reaction of 5-chloro-2-pentanone.

Caption: Experimental workflow for the synthesis of methyl cyclopropyl ketone.

Reaction Scheme Diagram

The chemical transformation is depicted in the following reaction scheme.

Caption: Reaction scheme for the formation of methyl cyclopropyl ketone.

Safety Precautions

• 5-Chloro-2-pentanone is a flammable liquid and an irritant. Handle it in a well-ventilated fume hood.

• Sodium hydroxide is corrosive and can cause severe burns. Wear appropriate personal protective equipment, including gloves and safety glasses.

• Diethyl ether is extremely flammable. Ensure there are no open flames or ignition sources in the vicinity during its use.

Conclusion

The intramolecular cyclization of 5-chloro-2-pentanone provides an efficient route to methyl cyclopropyl ketone, a valuable building block in organic synthesis. The procedure outlined in this application note is robust and can be readily implemented in a standard laboratory setting. Careful adherence to the experimental protocol and safety guidelines is essential for a successful and safe synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. 5-Chloro-2-pentanone | 5891-21-4 | FC00924 | Biosynth [biosynth.com]

Application Notes and Protocols for the Catalytic Hydrogenation Synthesis of 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of 5-Chloro-2-pentanone, a key intermediate in the pharmaceutical and agrochemical industries, utilizing catalytic hydrogenation methods. The following sections detail two primary pathways: the hydrogenation of a levulinic ester ketal and the hydrogenation of 2-methylfuran (B129897).

Method 1: Synthesis via Hydrogenation of a Levulinic Ester Ketal

This method involves a multi-step process starting from a ketal of a levulinic ester. The key step is the catalytic hydrogenation of the ketal to an alcohol intermediate, which is then converted to 5-Chloro-2-pentanone. This process is notable for its high conversion and selectivity rates.[1][2]

Logical Workflow

Caption: Workflow for 5-Chloro-2-pentanone synthesis from a levulinic ester ketal.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	Ketal of levulinic ester	[1]
Catalyst	Copper chromite (e.g., Mallinckrodt E 406)	[1]
Catalyst Pre-treatment	Treated with 0.05 N alcoholic KOH	[1]
Hydrogenation Temperature	200°C	[1]
Total Pressure	300 hPa	[1]
Conversion Rate	> 99%	[1]
Selectivity	> 95%	[1]
Purity of Intermediate	99%	[1]

Detailed Experimental Protocol

Step 1: Preparation and Purification of the Ketal of Levulinic Ester

• The ketal of a levulinic ester is prepared by the reaction of the levulinic acid ester with ethylene glycol in a conventional manner.

• The crude ketal is purified by distillation to achieve a chlorine content of ≤ 10 ppm, which is crucial for the subsequent catalytic hydrogenation step.[2]

Step 2: Catalytic Hydrogenation

• A continuous flow-through hydrogenation reactor (400 ml volume) is charged with a commercial copper chromite catalyst.

• The catalyst is pre-treated with 2 liters of 0.05 N alcoholic potassium hydroxide (B78521) (KOH).[1]

• The purified ketal of the levulinic ester is fed into the reactor at a rate of 100 ml per hour.[1]

• The hydrogenation is carried out at a total pressure of 300 hPa and a temperature of 200°C.[1]

• The reaction product, 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol, is collected and its composition is analyzed by gas chromatography, which should indicate a conversion of over 99% and selectivity exceeding 95%.[1]

• The hydrogenated product is isolated by conventional distillation. The pure 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol has a boiling point of 127°C at 30 mbar.[1]

Step 3: Synthesis of 5-Chloro-2-pentanone

• A three-necked flask equipped with a stirrer, thermometer, and dropping funnel is charged with concentrated hydrochloric acid.

• The flask is cooled to 0°C in an ice bath.

• The purified 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol is added slowly to the cooled hydrochloric acid over a period of 30 minutes, maintaining the temperature at 0°C with stirring.[1]

• After the addition is complete, the mixture is distilled. A two-phase mixture of 5-chloro-2-pentanone and water will distill over.

• The distillation is continued until the distillate becomes single-phased (only water).[1]

• The collected two-phase distillate is separated, and the organic layer is further purified to yield 5-Chloro-2-pentanone.

Method 2: Synthesis via Hydrogenation of 2-Methylfuran

This approach involves the selective hydrogenation of 2-methylfuran to 2-methyl-4,5-dihydrofuran, followed by a ring-opening chlorination with hydrochloric acid to produce 5-Chloro-2-pentanone. This method avoids the use of more complex starting materials.[3][4]

Reaction Pathway

Caption: Synthesis of 5-Chloro-2-pentanone via hydrogenation of 2-methylfuran.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2-Methylfuran	[3]
Catalyst	Palladium-carbon (5 wt% Pd, 55 wt% water)	[3]
Hydrogenation Temperature	5-15°C	[3]
Hydrogenation Pressure	0.05-0.15 MPa	[3]
Reaction Time	~8 hours	[3]
Intermediate Content	> 95% 2-methyl-4,5-dihydrofuran (by GC)	[3]
Chlorinating Agent	15%-20% Hydrochloric acid solution	[3]
Chlorination Temperature	Reflux (starting at 65°C)	[3]

Detailed Experimental Protocol

Step 1: Hydrogenation of 2-Methylfuran

• A reactor is charged with 540 kg of 2-methylfuran and 3 kg of palladium-carbon catalyst (containing 5 wt% palladium and 55 wt% water).[3]

• The reactor is purged with nitrogen three times.

• The mixture is stirred and cooled to below 5°C.

• The reactor is then purged with hydrogen three times.

• The hydrogenation reaction is conducted while maintaining the pressure at 0.05-0.15 MPa and the temperature between 5-15°C.[3]

• The reaction is monitored by gas chromatography (GC). When the content of 2-methyl-4,5-dihydrofuran reaches above 95%, the hydrogen supply is stopped. The reaction time is approximately 8 hours.[3]

• After the reaction, the hydrogen is replaced with nitrogen.

• The catalyst is filtered from the reaction mixture. The filtrate, containing 2-methyl-4,5-dihydrofuran, is transferred to a metering tank for the next step.[3]

Step 2: Ring-Opening Chlorination

• A halogenation kettle is charged with 2000 kg of a 15%-20% hydrochloric acid solution.

• The hydrochloric acid solution is heated to reflux with stirring.

• When the temperature reaches 65°C, the 2-methyl-4,5-dihydrofuran from the metering tank is added dropwise.[3]

• The reaction mixture is maintained at reflux to complete the ring-opening chlorination.

• After the reaction is complete, the mixture is cooled, and the organic layer containing 5-Chloro-2-pentanone is separated.

• The crude product is purified by distillation to obtain pure 5-Chloro-2-pentanone.

Alternative Synthetic Routes

While the above methods are centered on catalytic hydrogenation, other notable syntheses of 5-Chloro-2-pentanone have been reported:

• From α-acetyl-γ-butyrolactone: This is a well-established method involving the reaction of α-acetyl-γ-butyrolactone with concentrated hydrochloric acid.[5] However, the starting material is often considered expensive.[1]

• From 3-acetyl-1-propanol (B125399): This method involves the reaction of 3-acetyl-1-propanol with hydrochloric acid under optimized conditions of temperature (100°C) and vacuum (-0.045 MPa) to achieve a high molar yield of 92%.[6]

These alternative methods do not primarily feature a catalytic hydrogenation step for the final conversion to 5-Chloro-2-pentanone but are relevant for a comprehensive understanding of its synthesis.

References

• 1. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 2. EP0380783A2 - Method for the preparation of 5-chloro-pentan-2-one - Google Patents [patents.google.com]
• 3. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]

Application Notes and Protocols: The Versatile Role of 5-Chloro-2-pentanone in Specialty Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-pentanone (CAS No. 5891-21-4) is a bifunctional organic molecule that serves as a valuable and versatile building block in the synthesis of a variety of specialty chemicals.[1] Its structure, featuring both a reactive ketone and a primary alkyl chloride, allows for a diverse range of chemical transformations, including nucleophilic substitutions, cyclizations, and rearrangements.[2][3] This makes it a key intermediate in the production of pharmaceuticals, agrochemicals, and other fine chemicals.[3][4] These application notes provide detailed protocols for the synthesis of two important specialty chemicals derived from 5-chloro-2-pentanone: Cyclopropyl (B3062369) Methyl Ketone and N¹,N¹-diethyl-1,4-pentanediamine, a crucial precursor to the antimalarial drug Chloroquine.

I. Synthesis of Cyclopropyl Methyl Ketone

Cyclopropyl methyl ketone is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] Its preparation from 5-chloro-2-pentanone proceeds via an intramolecular cyclization under basic conditions.[5][6]

Quantitative Data

Parameter	Value	Reference
Starting Material	5-Chloro-2-pentanone	[5][6]
Reagents	Sodium Hydroxide (B78521) (NaOH)	[5][6]
Product	Cyclopropyl Methyl Ketone	[5][6]
Typical Yield	77-88%	[5][6]
Purity	>96%	[6]
Boiling Point	110-112 °C	[5]
Refractive Index (n²⁵D)	1.4226	[5]

Experimental Protocol

This protocol is adapted from the procedure published in Organic Syntheses.[5]

Materials:

• 5-Chloro-2-pentanone (crude or purified)

• Sodium hydroxide (pellets)

• Water

• Potassium carbonate

• Ether

• Calcium chloride

Equipment:

• 2-L three-necked flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Distillation apparatus

• Separatory funnel

Procedure:

• In a 2-L three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, prepare a solution of 180 g (4.5 moles) of sodium hydroxide pellets in 180 ml of water.

• To this solution, add 361.5 g (approximately 3 moles) of crude 5-chloro-2-pentanone over a period of 15–20 minutes.

• If the reaction mixture does not begin to boil during the addition, gently heat the flask to initiate boiling and continue for 1 hour.

• After the initial boiling period, slowly add 370 ml of water to the reaction mixture over 20 minutes and continue to heat under reflux for an additional hour.

• Arrange the condenser for distillation and distill the water-ketone mixture until the organic layer is completely removed from the reaction flask.

• Saturate the aqueous layer of the distillate with potassium carbonate.

• Separate the upper layer of cyclopropyl methyl ketone.

• Extract the aqueous layer with two 150-ml portions of ether.

• Combine the ether extracts with the ketone layer and dry over 25 g of calcium chloride for 1 hour.

• Decant the ether solution and dry with an additional 25 g of calcium chloride.

• Fractionally distill the dried ether solution. The yield of cyclopropyl methyl ketone, boiling at 110–112 °C, is typically between 193–210 g (77–83%).[5]

Reaction Workflow

Caption: Workflow for the synthesis of Cyclopropyl Methyl Ketone.

II. Synthesis of N¹,N¹-diethyl-1,4-pentanediamine (Chloroquine Side-Chain Precursor)

N¹,N¹-diethyl-1,4-pentanediamine is a key intermediate in the synthesis of the antimalarial drug Chloroquine.[4] The synthesis from 5-chloro-2-pentanone is a two-step process involving an initial nucleophilic substitution followed by reductive amination.

Step 1: Synthesis of 5-(diethylamino)-2-pentanone

In this step, the chlorine atom of 5-chloro-2-pentanone is displaced by diethylamine (B46881) to form the amino ketone intermediate.

Parameter	Value
Starting Material	5-Chloro-2-pentanone
Reagents	Diethylamine
Product	5-(diethylamino)-2-pentanone
Typical Yield	Not explicitly found in searches
Boiling Point	83-85 °C / 15 mmHg

Materials:

• 5-Chloro-2-pentanone

• Diethylamine (at least 2 equivalents)

• A suitable solvent (e.g., ethanol (B145695) or acetonitrile)

• A non-nucleophilic base (e.g., potassium carbonate) to scavenge HCl

Equipment:

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Distillation apparatus for purification

Procedure:

• In a round-bottom flask, dissolve 5-chloro-2-pentanone in a suitable solvent.

• Add at least two equivalents of diethylamine and a slight excess of a non-nucleophilic base like potassium carbonate.

• Heat the mixture to reflux and monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture and filter to remove the inorganic salts.

• Remove the solvent under reduced pressure.

• Purify the crude 5-(diethylamino)-2-pentanone by vacuum distillation.

Step 2: Reductive Amination to N¹,N¹-diethyl-1,4-pentanediamine

The ketone functionality of 5-(diethylamino)-2-pentanone is converted to a primary amine via reductive amination.

Parameter	Value
Starting Material	5-(diethylamino)-2-pentanone
Reagents	Ammonia (B1221849) (or an ammonia source like ammonium (B1175870) chloride), Reducing agent (e.g., Sodium cyanoborohydride or catalytic hydrogenation)
Product	N¹,N¹-diethyl-1,4-pentanediamine
Typical Yield	Not explicitly found in searches for this specific reaction

Materials:

• 5-(diethylamino)-2-pentanone

• Ammonia (or ammonium chloride)

• A suitable reducing agent (e.g., Sodium cyanoborohydride, NaBH₃CN)

• Methanol (B129727) or Ethanol as solvent

• Hydrochloric acid for work-up

• Sodium hydroxide for neutralization

• Ether or other suitable extraction solvent

Equipment:

• Round-bottom flask

• Stirring apparatus

• pH meter or pH paper

• Separatory funnel

• Distillation apparatus for purification

Procedure:

• Dissolve 5-(diethylamino)-2-pentanone in methanol.

• Add a source of ammonia, such as a solution of ammonia in methanol or ammonium chloride.

• If using ammonium chloride, the reaction mixture will be acidic, which favors imine formation.

• Slowly add a reducing agent such as sodium cyanoborohydride (NaBH₃CN) in portions.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC or GC).

• Carefully quench the reaction by adding aqueous hydrochloric acid to destroy any excess reducing agent.

• Wash the aqueous layer with ether to remove any unreacted starting material.

• Make the aqueous layer basic by adding a concentrated sodium hydroxide solution.

• Extract the product into ether or another suitable organic solvent.

• Dry the organic extracts over an anhydrous drying agent (e.g., sodium sulfate).

• Remove the solvent under reduced pressure.

• Purify the N¹,N¹-diethyl-1,4-pentanediamine by vacuum distillation.

Synthesis Pathway

Caption: Two-step synthesis of the Chloroquine side-chain precursor.

Conclusion

5-Chloro-2-pentanone is a readily available and highly useful starting material for the synthesis of valuable specialty chemicals. The protocols outlined in these application notes for the preparation of Cyclopropyl Methyl Ketone and the precursor to the Chloroquine side-chain, N¹,N¹-diethyl-1,4-pentanediamine, demonstrate its utility for both cyclization and functional group transformation reactions. The bifunctional nature of 5-chloro-2-pentanone will continue to make it a valuable tool for researchers and professionals in the fields of chemical synthesis and drug development.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CN1994996A - Process for preparing cyclopropyl methyl ketone - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Page loading... [guidechem.com]

Application Notes and Protocols for the Laboratory-Scale Preparation of 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the laboratory-scale synthesis of 5-Chloro-2-pentanone, a versatile intermediate in the synthesis of pharmaceuticals and other specialty chemicals. The described method is based on the well-established reaction of α-acetyl-γ-butyrolactone with hydrochloric acid.

Data Presentation

A summary of the key quantitative data for the synthesis and characterization of 5-Chloro-2-pentanone is presented in the tables below.

Table 1: Reaction Parameters and Yield

Parameter	Value	Reference
Starting Material	α-Acetyl-γ-butyrolactone	Organic Syntheses
Reagent	Concentrated Hydrochloric Acid	Organic Syntheses
Stoichiometry (Lactone:HCl)	Approx. 1 : 2.4	Calculated from Protocol
Reaction Time	~1.5 - 2 hours	Organic Syntheses
Crude Yield	79 - 90%	Organic Syntheses
Purified Yield	89 - 91% (of crude)	Organic Syntheses

Table 2: Physicochemical and Spectroscopic Data of 5-Chloro-2-pentanone

Property	Value	Reference
Molecular Formula	C₅H₉ClO	[1]
Molecular Weight	120.58 g/mol	[1]
Appearance	Colorless to yellow liquid	[2]
Boiling Point	71-72 °C at 20 mmHg	[3]
Density	1.057 g/mL at 25 °C	[3]
Refractive Index (n²⁰/D)	1.438	[4]
¹H NMR (CDCl₃, 90 MHz) δ (ppm)	2.19 (s, 3H), 2.80 (t, 2H), 2.05 (m, 2H), 3.58 (t, 2H)	[5]
¹³C NMR (CDCl₃) δ (ppm)	206.9, 44.2, 38.9, 29.8, 26.5	[6]
IR (Neat) ν (cm⁻¹)	2960, 1720 (C=O), 1420, 1360, 1160, 650 (C-Cl)	[7]
Mass Spectrum (EI) m/z (%)	43 (100), 58 (50), 79 (30), 120 (M⁺, <5)	[8][9]

Experimental Protocol

This protocol details the synthesis of 5-Chloro-2-pentanone from α-acetyl-γ-butyrolactone.

Materials and Equipment:

• α-Acetyl-γ-butyrolactone

• Concentrated hydrochloric acid (HCl)

• Water (deionized or distilled)

• Ether

• Calcium chloride (anhydrous)

• 2 L distilling flask

• 90 cm bulb-type condenser

• Receiving flask

• Heating mantle

• Separatory funnel

• Distillation apparatus (e.g., Vigreux column)

• Ice bath

• Boiling chips

Procedure:

• Reaction Setup: In a 2 L distilling flask, combine 450 mL of concentrated hydrochloric acid, 525 mL of water, and 384 g (3 moles) of α-acetyl-γ-butyrolactone. Add a few boiling chips to the flask.

• Reaction: Immediately begin heating the mixture. The reaction will evolve carbon dioxide. Control the heating rate to prevent the reaction mixture from foaming into the condenser. The color of the mixture will change from yellow to orange and then to black.

• Distillation: As the reaction subsides, distillation will commence. Continue the distillation as rapidly as possible. Collect the distillate in a receiver cooled in an ice-water bath.

• Co-distillation: After collecting approximately 900 mL of distillate, add 450 mL of water to the distilling flask and continue the distillation, collecting an additional 300 mL of distillate.

• Work-up:

  • Separate the yellow organic layer from the aqueous layer in the collected distillate using a separatory funnel.

  • Extract the aqueous layer with three 150 mL portions of ether.

  • Combine the ether extracts with the organic layer.

  • Dry the combined organic phase over anhydrous calcium chloride.

• Purification:

  • Remove the ether by distillation.

  • The crude 5-chloro-2-pentanone can be purified by fractional distillation under reduced pressure. Collect the fraction boiling at 70–72 °C/20 mm Hg.

Safety Precautions:

• This procedure should be carried out in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10]

• Concentrated hydrochloric acid is corrosive and should be handled with care.

• Ether is highly flammable; ensure there are no ignition sources nearby during its use.

• 5-Chloro-2-pentanone is harmful if swallowed and causes skin and eye irritation.[11]

Mandatory Visualizations

Diagram 1: Experimental Workflow for the Synthesis of 5-Chloro-2-pentanone

Caption: Synthesis and purification workflow for 5-Chloro-2-pentanone.

References

• 1. 5-Chloro-2-pentanone | 5891-21-4 | FC00924 | Biosynth [biosynth.com]
• 2. 5-Chloro-2-pentanone, 94% 500 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. 5-Chloro-2-pentanone | 5891-21-4 [chemicalbook.com]
• 4. 5-Chloro-2-pentanone technical grade, 85 5891-21-4 [sigmaaldrich.com]
• 5. 5-Chloro-2-pentanone(5891-21-4) 1H NMR [m.chemicalbook.com]
• 6. 5-Chloro-2-pentanone(5891-21-4) 13C NMR spectrum [chemicalbook.com]
• 7. 5-Chloro-2-pentanone(5891-21-4) IR Spectrum [m.chemicalbook.com]
• 8. 2-Pentanone, 5-chloro- | C5H9ClO | CID 79993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Pentanone, 5-chloro- [webbook.nist.gov]
• 10. chemeo.com [chemeo.com]
• 11. fishersci.com [fishersci.com]

Application Notes and Protocols for the Industrial Manufacturing of 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of various industrial synthesis routes for 5-Chloro-2-pentanone (CAS No: 5891-21-4), a key intermediate in the pharmaceutical and fine chemical industries.[1][2][3] The protocols described herein are based on established manufacturing processes, offering insights into reaction conditions, yields, and purification methods.

Introduction

5-Chloro-2-pentanone is a versatile bifunctional molecule containing both a ketone and a reactive alkyl chloride.[3] This structure makes it a valuable building block for the synthesis of a wide range of more complex molecules, including pharmaceuticals, agrochemicals, and specialty chemicals.[1][3] Notably, it is a crucial intermediate in the production of drugs such as chloroquine, an antimalarial, as well as ciprofloxacin (B1669076) and sparfloxacin.[4][5] The demand for high-purity 5-Chloro-2-pentanone necessitates efficient and scalable industrial manufacturing processes.[1][3] This document outlines several prominent synthesis methodologies with detailed protocols and comparative data.

Comparative Summary of Industrial Synthesis Routes

The following table summarizes the key quantitative data for different industrial manufacturing processes of 5-Chloro-2-pentanone, allowing for easy comparison of the various synthetic strategies.

Starting Material	Key Reagents & Catalysts	Reaction Conditions	Crude Yield (%)	Purity (%)	Key Advantages & Disadvantages
α-acetyl-γ-butyrolactone	Concentrated Hydrochloric Acid, Water	Distillation, heating	79-90%	Not Specified	Advantages: High yield, established method.[6] Disadvantages: Costly starting material.[7]
Levulinic Acid Ester (via Ketal)	Ethylene (B1197577) Glycol, H₂, Copper Chromite Catalyst (alkalized), conc. HCl	Ketalization, Hydrogenation (200°C, 300 hPa), Hydrolysis/Chlorination (0°C)	>94% (from intermediate)	99% (intermediate)	Advantages: High conversion and selectivity, avoids costly and hazardous reagents like metallic sodium.[7] Disadvantages: Multi-step process.[7]
2-Methylfuran (B129897)	H₂, Palladium-Carbon Catalyst, Hydrochloric Acid	Hydrogenation (5-15°C, 0.05-0.15 MPa), Ring-opening chlorination (65°C to reflux)	>95% (intermediate)	>95%	Advantages: Simple reaction steps, catalyst and reagents can be recycled, environmentally friendly (no wastewater).[2] Disadvantages: Requires handling of hydrogen gas.
3-acetyl-1-propanol (B125399)	Hydrochloric Acid (21%)	100°C, -0.045 MPa vacuum	92% (molar)	>99%	Advantages: High molar yield, good stability, simple, low cost.[8] Disadvantages: Requires vacuum conditions.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in the summary table.

Protocol 1: Synthesis from α-acetyl-γ-butyrolactone

This protocol is based on the well-established method of reacting α-acetyl-γ-butyrolactone with hydrochloric acid.[6][7]

Materials:

• α-acetyl-γ-butyrolactone

• Concentrated Hydrochloric Acid

• Water

• Ether

• Calcium Chloride

Equipment:

• 2-liter distilling flask

• 90-cm bulb-type condenser

• Receiving flask

• Separatory funnel

• Distillation apparatus with a 30-cm packed column

Procedure:

• In the 2-liter distilling flask, combine 450 ml of concentrated hydrochloric acid, 525 ml of water, and 384 g (3 moles) of α-acetyl-γ-butyrolactone.[6]

• Add a boiling chip and immediately begin heating the mixture. Carbon dioxide will evolve.[6]

• Control the heating rate to prevent the reaction mixture from foaming into the condenser. The mixture will change color from yellow to orange to black as the reaction proceeds and distillation begins.[6]

• Continue the distillation as rapidly as possible until 900 ml of distillate has been collected.[6]

• Add 450 ml of water to the distilling flask and collect an additional 300 ml of distillate.[6]

• Separate the yellow organic layer from the distillate. The organic layer is typically the bottom layer.[6]

• Extract the aqueous layer with three 150-ml portions of ether.[6]

• Combine the ether extracts with the organic layer and dry over 25 g of calcium chloride for 1 hour.[6]

• Decant the ether solution and dry with an additional 25 g of calcium chloride.[6]

• Remove the ether by distillation through a 30-cm packed column to obtain crude 5-Chloro-2-pentanone.[6]

• The crude product can be further purified by vacuum distillation.[6]

Protocol 2: Synthesis from a Levulinic Acid Ester

This process involves the ketalization of a levulinic acid ester, followed by hydrogenation and subsequent reaction with hydrochloric acid.[7]

Materials:

• Levulinic acid ester

• Ethylene glycol

• Copper chromite catalyst

• Alcoholic Potassium Hydroxide (B78521) (0.05 N)

• Concentrated Hydrochloric Acid

Equipment:

• Reaction vessel for ketalization

• Continuous flow-through hydrogenation reactor

• Distillation apparatus

• 3-necked flask with stirrer, thermometer, and dropping funnel

Procedure:

• Ketalization: React the levulinic acid ester with ethylene glycol to form the corresponding ketal. Purify the resulting ketal by distillation.[7]

• Catalyst Preparation: Treat the commercial copper chromite catalyst with a 0.05 N alcoholic potassium hydroxide solution before hydrogenation.[7]

• Hydrogenation: Continuously hydrogenate the purified ketal in a flow-through reactor at 200°C and a total pressure of 300 hPa. This step yields 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol with a conversion rate of over 99% and selectivity greater than 95%.[7]

• Purification of Intermediate: Isolate the hydrogenation product by conventional distillation. The boiling point is 127°C at 30 mbar, with 99% purity.[7]

• Hydrolysis and Chlorination: Place concentrated hydrochloric acid in the 3-necked flask and cool to 0°C.[7]

• Slowly add the purified 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol over 30 minutes while maintaining the temperature at 0°C with stirring.[7]

• After the addition, distill the mixture. A two-phase mixture of 5-Chloro-2-pentanone and water will distill over. Continue distillation until the distillate becomes single-phased (only water).[7]

• Separate the organic layer to obtain 5-Chloro-2-pentanone.

Protocol 3: Synthesis from 2-Methylfuran

This method involves the hydrogenation of 2-methylfuran to 2-methyl-4,5-dihydrofuran, followed by a ring-opening chlorination reaction.[2][4]

Materials:

• 2-Methylfuran

• Palladium-carbon catalyst (e.g., 5 wt% Pd)

• Hydrogen gas

• Nitrogen gas

• Hydrochloric acid solution (15-20%)

Equipment:

• Hydrogenation reactor

• Halogenation kettle with a jacketed steam valve

Procedure:

• Hydrogenation:

  • Charge the reactor with 540 kg of 2-methylfuran and 3 kg of palladium-carbon catalyst.[4]

  • Purge the reactor with nitrogen three times, then cool to below 5°C.[4]

  • Purge with hydrogen three times and then begin the hydrogenation reaction, maintaining the pressure at 0.05-0.15 MPa and the temperature between 5-15°C.[4]

  • The reaction is complete when the content of 2-methyl-4,5-dihydrofuran is above 95% (determined by GC), which takes approximately 8 hours.[4]

• Intermediate Work-up:

  • Stop the hydrogen supply and purge the reactor with nitrogen.[4]

  • Filter the catalyst from the reaction mixture. The filtrate is the intermediate product.[4]

• Ring-Opening Chlorination:

  • Add 2000 kg of 15-20% hydrochloric acid solution to the halogenation kettle.[4]

  • Heat the acid to reflux (around 65°C) with stirring.[4]

  • Add the 2-methyl-4,5-dihydrofuran intermediate dropwise.[4]

  • After the addition, continue the reaction and then proceed with purification, likely by distillation, to obtain 5-Chloro-2-pentanone.[2]

Protocol 4: Synthesis from 3-acetyl-1-propanol

This optimized industrial method involves the direct chlorination of 3-acetyl-1-propanol with hydrochloric acid under specific temperature and vacuum conditions.[8]

Materials:

• 3-acetyl-1-propanol (purity > 99%)

• Hydrochloric acid (31-32%, diluted to 21%)

Equipment:

• Reaction vessel capable of heating and operating under vacuum

Procedure:

• Prepare a 21% hydrochloric acid solution from a concentrated stock.[8]

• Charge the reactor with 3-acetyl-1-propanol and the 21% hydrochloric acid in a molar ratio of 1:2.[8]

• Heat the reaction mixture to 100°C.[8]

• Apply a vacuum of -0.045 MPa.[8]

• Maintain these conditions for approximately 12 minutes to complete the reaction.[8]

• The product, 5-Chloro-2-pentanone, is obtained with a molar yield of 92%.[8] The product contains less than 5% moisture.[8]

Process Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the logical flow of the described manufacturing processes.

References

• 1. nbinno.com [nbinno.com]
• 2. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 5. nbinno.com [nbinno.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 8. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Chloro-2-pentanone

Welcome to the technical support center for the synthesis of 5-Chloro-2-pentanone. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the yield and purity of their synthesis.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the synthesis of 5-Chloro-2-pentanone, categorized by the chosen synthetic route.

Route 1: From α-Acetyl-γ-butyrolactone

This method involves the hydrolysis and decarboxylation of α-acetyl-γ-butyrolactone using hydrochloric acid.

Question: My yield of 5-Chloro-2-pentanone is significantly lower than the reported 79-90%. What are the common causes and solutions?

Answer:

Low yields in this synthesis can often be attributed to several factors:

• Reaction Time: Prolonged reaction times or allowing the reaction mixture to stand for extended periods (e.g., overnight) before distillation can lead to the formation of byproducts and a decrease in yield to below 50%.[1]

• Inefficient Distillation: 5-Chloro-2-pentanone is volatile and should be distilled from the reaction mixture as it is formed. Inefficient distillation can lead to product loss. Ensure your distillation setup is efficient and that the collection flask is adequately cooled.

• Foaming: The reaction can be vigorous with significant foaming, which may cause the reaction mixture to enter the condenser, leading to loss of product.[1] Careful heating is crucial to control the rate of reaction and prevent foaming.

• Incomplete Reaction: Ensure that the concentration of hydrochloric acid is sufficient to drive the reaction to completion. A common protocol uses a mixture of concentrated HCl and water.[1]

Question: The reaction mixture turned black, and there was excessive foaming. Is this normal?

Answer:

Yes, a color change from yellow to orange and finally to black is a normal observation during this reaction.[1] The evolution of carbon dioxide also causes initial effervescence. However, excessive foaming that leads to the loss of reactants into the condenser is problematic. To mitigate this, heat the reaction mixture gradually and ensure gentle boiling.

Question: I am having trouble separating the organic layer during the workup. What can I do?

Answer:

Typically, the product, 5-Chloro-2-pentanone, forms the lower organic layer. However, sometimes it may be distributed between the top and bottom layers. Adding a small amount of a solvent like ether can help to consolidate the entire organic product into the upper layer, simplifying the separation.[1]

Route 2: From 3-Acetyl-1-propanol (B125399)

This route involves the chlorination of 3-acetyl-1-propanol using a suitable chlorinating agent.

Question: What are the best chlorinating agents for this conversion to maximize yield?

Answer:

Several chlorinating agents can be used, with varying efficiencies and handling requirements.

• Triphosgene (B27547) (BTC): In the presence of an initiator like N,N-dimethylacetamide (DMAC), triphosgene can provide excellent yields, up to 97.93%.[2][3] This method is efficient and proceeds under relatively mild conditions.

• Hydrochloric Acid (HCl): This is a common and cost-effective reagent. Optimization of reaction conditions such as temperature, pressure, and molar ratio of reactants is crucial for high yields. Under optimized industrial conditions, yields of up to 92% have been reported.

• Other Reagents: While other chlorinating agents like thionyl chloride (SOCl₂), phosphorus oxychloride (POCl₃), and phosphorus pentachloride (PCl₅) can be used, they may lead to more byproducts and challenging purification.

Question: My yield is low when using triphosgene. What parameters should I check?

Answer:

For the triphosgene-mediated chlorination, several factors are critical for achieving a high yield:

• Solvent: The choice of solvent can significantly impact the yield. 1,2-dichloroethane (B1671644) has been shown to be an effective solvent for this reaction.[2][3]

• Temperature: The reaction is temperature-sensitive. An optimal temperature of 80°C has been reported to give the highest yield.[2][3]

• Molar Ratio: The stoichiometry of 3-acetyl-1-propanol to triphosgene is crucial. An optimal molar ratio of 1:0.4 has been identified.[2][3]

• Initiator: The presence of an initiator like N,N-dimethylacetamide (DMAC) is important for the reaction to proceed efficiently.[2][3]

Route 3: From 2-Methylfuran (B129897)

This pathway involves the hydrogenation of 2-methylfuran to 2-methyl-4,5-dihydrofuran, followed by a ring-opening chlorination with hydrochloric acid.

Question: What are the critical steps to control in the synthesis from 2-methylfuran to ensure a high yield?

Answer:

This two-step synthesis requires careful control of both the hydrogenation and the chlorination steps.

• Hydrogenation Catalyst: The choice of catalyst is vital for the selective hydrogenation of 2-methylfuran. Palladium on carbon (Pd/C) is a commonly used and effective catalyst.[4]

• Hydrogenation Conditions: The reaction should be carried out at low temperatures (5-15°C) and controlled hydrogen pressure (0.05-0.15 MPa) to favor the formation of 2-methyl-4,5-dihydrofuran and minimize over-reduction.[4]

• Ring-Opening Chlorination: The subsequent reaction with hydrochloric acid should be performed under controlled temperature conditions (heating to reflux) to ensure efficient ring-opening and chlorination.[4] The concentration of HCl is also an important parameter to optimize.

Question: Are there any significant byproducts in the 2-methylfuran route?

Answer:

Yes, over-hydrogenation of 2-methylfuran can lead to the formation of 2-methyltetrahydrofuran. The reaction conditions must be carefully controlled to maximize the yield of the desired intermediate, 2-methyl-4,5-dihydrofuran. During the chlorination step, incomplete reaction or side reactions can lead to impurities that need to be removed during purification.

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic routes to produce 5-Chloro-2-pentanone?

A1: The most common synthetic routes start from:

• α-Acetyl-γ-butyrolactone via acid hydrolysis.[1][5]

• 3-Acetyl-1-propanol through chlorination.[6]

• 2-Methylfuran via hydrogenation and subsequent ring-opening chlorination.[4][7]

• Levulinic acid esters through a multi-step process involving ketalization, hydrogenation, and chlorination.[5][8]

Q2: What are the typical yields for each method?

A2: The yields can vary significantly based on the reaction conditions and scale.

• From α-Acetyl-γ-butyrolactone: 79-90%[1]

• From 3-Acetyl-1-propanol with HCl: up to 92%

• From 3-Acetyl-1-propanol with triphosgene: up to 97.93%[2][3]

• From 2-Methylfuran: High yields are reported, with product purity reaching over 95%.[7]

• From Levulinic acid ester: A yield of 73% with 98% purity has been reported.[5][8]

Q3: What are the common impurities in the final product?

A3: Impurities depend on the synthetic route and reaction conditions. Common impurities may include unreacted starting materials, byproducts from side reactions (e.g., over-chlorination, elimination products, or products of self-condensation), and residual solvents. The purity of the final product is crucial for its use in pharmaceutical and fine chemical synthesis. [cite: ]

Q4: How is 5-Chloro-2-pentanone typically purified?

A4: The most common method for purifying 5-Chloro-2-pentanone is fractional distillation under reduced pressure (vacuum distillation).[1][5][9] This is effective in separating the product from less volatile impurities. Other purification steps may include washing with water or brine and drying over a suitable drying agent like calcium chloride before distillation.[1]

Q5: What are the key safety precautions to take when synthesizing 5-Chloro-2-pentanone?

A5: 5-Chloro-2-pentanone is a flammable liquid and an irritant. It is important to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Reactions involving corrosive reagents like concentrated hydrochloric acid or toxic reagents like triphosgene require special care and adherence to safety protocols.

Data Presentation

Table 1: Comparison of Yields for Different Synthetic Routes

Starting Material	Chlorinating Agent	Catalyst/Initiator	Temperature (°C)	Reaction Time	Reported Yield (%)	Reference
α-Acetyl-γ-butyrolactone	Concentrated HCl	-	Reflux	~10 min	79-90	[1]
3-Acetyl-1-propanol	HCl (21%)	-	100	12 min	92
3-Acetyl-1-propanol	Triphosgene	DMAC	80	2 h	97.93	[2][3]
Levulinic acid ester derivative	Concentrated HCl	-	0	0.5 h	73	[5][8]
2-Methylfuran derivative	FeCl₃	-	80	2.75 h	94.3	[9]

Experimental Protocols

Protocol 1: Synthesis from α-Acetyl-γ-butyrolactone

This protocol is adapted from Organic Syntheses.[1]

Materials:

• α-Acetyl-γ-butyrolactone

• Concentrated hydrochloric acid

• Water

• Ether

• Calcium chloride (anhydrous)

Procedure:

• In a 2-liter distilling flask, combine 450 ml of concentrated hydrochloric acid, 525 ml of water, and 384 g (3 moles) of α-acetyl-γ-butyrolactone. Add a boiling chip.

• Set up the flask for distillation with a condenser and a receiving flask cooled in an ice bath.

• Heat the mixture cautiously. Carbon dioxide will evolve immediately. Control the heating rate to prevent the reaction mixture from foaming into the condenser.

• The mixture will change color from yellow to orange and then to black as the reaction proceeds and distillation begins.

• Distill the product as rapidly as possible. Collect approximately 900 ml of distillate.

• Add 450 ml of water to the distilling flask and continue the distillation, collecting another 300 ml of distillate.

• Combine the distillates and separate the yellow organic layer.

• Extract the aqueous layer with three 150 ml portions of ether.

• Combine the ether extracts with the organic layer and dry the solution over anhydrous calcium chloride.

• Remove the ether by distillation. The crude 5-chloro-2-pentanone will remain.

• For higher purity, fractionally distill the crude product under reduced pressure. The boiling point of 5-chloro-2-pentanone is 70-72°C at 20 mmHg.

Protocol 2: Synthesis from 3-Acetyl-1-propanol using Triphosgene

This protocol is based on the optimized conditions reported in the literature.[2][3]

Materials:

• 3-Acetyl-1-propanol

• Triphosgene (BTC)

• N,N-dimethylacetamide (DMAC)

• 1,2-dichloroethane

Procedure:

• In a reaction vessel, dissolve 3-acetyl-1-propanol in 1,2-dichloroethane.

• Add N,N-dimethylacetamide (DMAC) as an initiator.

• Add triphosgene (BTC) in a molar ratio of 0.4 to 1 with respect to 3-acetyl-1-propanol.

• Heat the reaction mixture to 80°C and maintain this temperature for 2 hours with stirring.

• After the reaction is complete, cool the mixture and proceed with a suitable workup, which may include washing with water and/or a mild base to remove any acidic byproducts.

• Dry the organic layer over a suitable drying agent.

• Remove the solvent under reduced pressure.

• Purify the resulting crude product by vacuum distillation.

Visualizations

Caption: Experimental workflow for the synthesis of 5-Chloro-2-pentanone from α-Acetyl-γ-butyrolactone.

Caption: Troubleshooting decision tree for low yield in 5-Chloro-2-pentanone synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 5. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 6. nbinno.com [nbinno.com]
• 7. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]
• 8. EP0380783A2 - Method for the preparation of 5-chloro-pentan-2-one - Google Patents [patents.google.com]
• 9. 5-Chloro-2-pentanone synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: 5-Chloro-2-pentanone Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Chloro-2-pentanone.

Frequently Asked Questions (FAQs)

Q1: What are the common side products observed during the synthesis of 5-Chloro-2-pentanone?

A1: The synthesis of 5-Chloro-2-pentanone, particularly from α-acetyl-γ-butyrolactone and hydrochloric acid, can lead to several impurities. While the primary reaction involves the decarboxylation and chlorination of the starting material, side reactions can occur, especially if the reaction temperature and distillation are not carefully controlled. One common issue is the incomplete reaction, leaving residual starting material or intermediates. Additionally, over-chlorination or elimination reactions under harsh conditions could potentially lead to di-chlorinated species or unsaturated ketones, though these are less commonly reported. The crude product is often a yellow to black oil, indicating the presence of polymeric or degradation byproducts.[1]

Q2: I am observing the formation of a rearranged product instead of the expected carboxylic acid in a Favorskii rearrangement of 5-Chloro-2-pentanone. What is happening?

A2: The Favorskii rearrangement of α-halo ketones like 5-Chloro-2-pentanone in the presence of a base is expected to yield a carboxylic acid derivative, specifically a cyclopropanone (B1606653) intermediate that then rearranges.[2][3] However, the structure of 5-Chloro-2-pentanone makes it prone to an intramolecular cyclization, which is a competing reaction. Instead of the classic Favorskii rearrangement, the formation of cyclopropyl (B3062369) methyl ketone is a well-documented and often desired reaction pathway.[1] This occurs via an intramolecular Williamson ether synthesis-like mechanism where the enolate formed attacks the carbon bearing the chlorine.

Troubleshooting Guides

Issue 1: Unexpected Cyclization Product in Grignard Reactions

Symptom: When reacting 5-Chloro-2-pentanone with a Grignard reagent (e.g., methylmagnesium bromide), the expected tertiary alcohol is not the major product. Instead, a cyclic alcohol is observed.

Root Cause: The Grignard reagent can react with the ketone functionality to form a magnesium alkoxide. This intermediate can then undergo an intramolecular nucleophilic attack, where the alkoxide displaces the chloride, leading to a cyclized product. In the case of using a methyl Grignard reagent, the final product is 1,2-dimethylcyclopentanol.[4]

Corrective Actions:

• Low-Temperature Reaction: Perform the Grignard reaction at a very low temperature (e.g., -78 °C) to minimize the rate of the intramolecular cyclization.

• Choice of Grignard Reagent: Sterically hindered Grignard reagents may favor the initial addition to the ketone while disfavoring the subsequent cyclization.

• Use of a Protecting Group: Protect the ketone functionality before performing a reaction at the chloro-position. This is a more complex but effective strategy to avoid the intramolecular reaction.

Experimental Protocol: Grignard Reaction with 5-Chloro-2-pentanone

• Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is used.

• Reagents:

  • 5-Chloro-2-pentanone

  • Methylmagnesium bromide (or other Grignard reagent) in a suitable solvent (e.g., diethyl ether or THF)

  • Anhydrous diethyl ether or THF

  • Saturated aqueous ammonium (B1175870) chloride solution for quenching

• Procedure: a. Dissolve 5-Chloro-2-pentanone in anhydrous ether in the reaction flask and cool the solution to -78 °C using a dry ice/acetone bath. b. Add the Grignard reagent dropwise from the dropping funnel to the cooled solution with vigorous stirring. c. Monitor the reaction by thin-layer chromatography (TLC). d. Upon completion, quench the reaction by slowly adding saturated aqueous ammonium chloride solution at low temperature. e. Allow the mixture to warm to room temperature, separate the organic layer, and extract the aqueous layer with ether. f. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. g. Purify the product by column chromatography.

Issue 2: Competing Elimination vs. Substitution Reactions

Symptom: When reacting 5-Chloro-2-pentanone with a nucleophile, a mixture of substitution and elimination products is obtained.

Root Cause: The carbon bearing the chlorine is a secondary carbon, and the hydrogens on the adjacent carbons can be abstracted by a basic nucleophile, leading to elimination (E2) products (pent-4-en-2-one or pent-3-en-2-one). This competes with the desired nucleophilic substitution (SN2) reaction. The outcome is highly dependent on the nature of the nucleophile/base and the reaction conditions.[5][6][7]

Troubleshooting Steps:

• To Favor Substitution (SN2):

  • Use a good, non-basic nucleophile (e.g., azide, cyanide, or a weakly basic amine).

  • Use a polar aprotic solvent (e.g., acetone, DMF, or DMSO).

  • Maintain a lower reaction temperature.

• To Favor Elimination (E2):

  • Use a strong, sterically hindered base (e.g., potassium tert-butoxide).

  • Use a less polar or non-polar solvent.

  • Increase the reaction temperature.

Data Presentation: Nucleophile/Base Impact on Reaction Pathway

Nucleophile/Base	Predominant Reaction	Expected Major Product(s)
Sodium Azide (NaN₃) in Acetone	Substitution (SN2)	5-Azido-2-pentanone
Sodium Cyanide (NaCN) in DMSO	Substitution (SN2)	5-Cyano-2-pentanone
Ammonia (NH₃) in Ethanol	Substitution (SN2)	5-Amino-2-pentanone
Potassium tert-butoxide in tert-butanol	Elimination (E2)	Pent-4-en-2-one
Sodium Ethoxide in Ethanol	Mixture of SN2 and E2	5-Ethoxy-2-pentanone and Pent-4-en-2-one

Visualizations

Caption: Reaction pathways of 5-Chloro-2-pentanone.

Caption: Troubleshooting logic for side products.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. adichemistry.com [adichemistry.com]
• 3. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 4. The major product in the following reaction is class 12 chemistry JEE_Main [vedantu.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of 5-Chloro-2-pentanone

Welcome to the Technical Support Center for the purification of 5-Chloro-2-pentanone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or synthetically prepared 5-Chloro-2-pentanone?

A1: The impurities present in 5-Chloro-2-pentanone largely depend on the synthetic route used for its preparation. Common starting materials include α-acetyl-γ-butyrolactone, 2-methylfuran, and 3-acetyl-1-propanol.

• From α-acetyl-γ-butyrolactone: Impurities may include unreacted starting material and potentially di-chlorinated byproducts.

• From 2-methylfuran: The synthesis involves hydrogenation to 2-methyl-4,5-dihydrofuran followed by a ring-opening chlorination. Potential impurities from this route include 2-methyltetrahydrofuran (B130290) (from over-hydrogenation) and other byproducts from the chlorination step.[1]

• From 3-acetyl-1-propanol: The primary impurity is often the unreacted starting material, 3-acetyl-1-propanol. Other chlorinated propanols can also be present as side-products.

Water is also a common impurity, with technical grade 5-Chloro-2-pentanone sometimes containing 1-2%.[2]

Q2: What are the recommended methods for purifying 5-Chloro-2-pentanone?

A2: The most effective and commonly used methods for purifying 5-Chloro-2-pentanone are fractional distillation under reduced pressure and liquid-liquid extraction. The choice of method depends on the nature and boiling points of the impurities.

Q3: How can I assess the purity of my 5-Chloro-2-pentanone sample?

A3: Purity can be reliably determined using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• GC-MS can separate volatile impurities and provide information about their molecular weight and fragmentation patterns. The mass spectrum of 5-Chloro-2-pentanone shows a characteristic fragmentation pattern that can be used for identification.[3][4]

• ¹H and ¹³C NMR spectroscopy can identify and quantify impurities by comparing the integrals of the signals from 5-Chloro-2-pentanone with those of the impurities.[5][6][7][8]

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the purification of 5-Chloro-2-pentanone.

Troubleshooting Fractional Distillation

Fractional distillation is a powerful technique for separating compounds with close boiling points. However, several issues can arise.

Problem 1: Poor Separation of Impurities

• Potential Cause: Insufficient column efficiency, incorrect reflux ratio, or the presence of an azeotrope.

• Solutions:

  • Increase Column Efficiency: Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge).

  • Optimize Reflux Ratio: A higher reflux ratio (more condensate returned to the column) generally leads to better separation but a slower distillation rate. Adjust the heating rate and insulation to maintain a steady reflux.

Problem 2: Bumping or Unstable Boiling

• Potential Cause: Superheating of the liquid, often due to a lack of nucleation sites or uneven heating.

• Solutions:

  • Use Boiling Chips or a Magnetic Stirrer: Add fresh boiling chips or a magnetic stir bar to the distillation flask before heating to promote smooth boiling.

  • Ensure Even Heating: Use a heating mantle with a stirrer or an oil bath for uniform temperature distribution.

  • Degas the Liquid: If dissolved gases are present, they can cause bumping upon heating. Applying a gentle vacuum before heating can help remove them.

Problem 3: Product Decomposition

• Potential Cause: 5-Chloro-2-pentanone can be susceptible to decomposition at elevated temperatures.

• Solution:

  • Vacuum Distillation: Perform the distillation under reduced pressure to lower the boiling point of the compound. This is the most effective way to prevent thermal degradation.

Quantitative Data for Distillation

Parameter	Value	Reference
Boiling Point (at 20 mmHg)	70-72 °C	[10]
Boiling Point (at 30 hPa)	77 °C	[11]
Crude Product Yield (from α-acetyl-γ-butyrolactone)	79-90%	[10]
Purity after Fractional Distillation	89-91%	[10]

Troubleshooting Liquid-Liquid Extraction

Liquid-liquid extraction is used to separate the product from water-soluble or acid/base-reactive impurities.

Problem: Formation of an Emulsion

• Potential Cause: An emulsion is a stable dispersion of one liquid in another, which prevents the separation of the organic and aqueous layers. This can be caused by vigorous shaking or the presence of surfactants.

• Solutions:

  • Mechanical Methods:

    • Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel.

    • Filtration: Pass the emulsified mixture through a bed of glass wool or a phase separator filter paper.[12]

    • Centrifugation: If the volume is manageable, centrifuging the emulsion can force the layers to separate.[12]

  • Chemical Methods:

    • Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[12]

    • Changing the pH: If the emulsion is stabilized by acidic or basic impurities, adjusting the pH of the aqueous layer can sometimes break the emulsion.

    • Solvent Addition: Adding a small amount of a different organic solvent can alter the polarity and help to break the emulsion.[12]

Experimental Protocols

Protocol 1: Purification by Fractional Distillation under Reduced Pressure

This protocol is suitable for removing impurities with boiling points close to that of 5-Chloro-2-pentanone.

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux or packed column. Ensure all joints are properly sealed for vacuum application.

• Drying (Optional): If water is a suspected impurity, pre-dry the crude 5-Chloro-2-pentanone with a suitable drying agent like anhydrous magnesium sulfate (B86663) or calcium chloride, followed by filtration.

• Distillation:

  • Place the crude 5-Chloro-2-pentanone in the distillation flask with boiling chips or a magnetic stir bar.

  • Gradually apply vacuum to the desired pressure (e.g., 20 mmHg).

  • Begin heating the flask gently.

  • Collect the fraction that distills at the expected boiling point of 5-Chloro-2-pentanone under the applied vacuum (e.g., 70-72 °C at 20 mmHg).[10]

• Analysis: Analyze the collected fractions for purity using GC-MS or NMR.

Protocol 2: Purification by Liquid-Liquid Extraction

This protocol is effective for removing water-soluble impurities, as well as acidic or basic byproducts.

• Dissolution: Dissolve the crude 5-Chloro-2-pentanone in a suitable water-immiscible organic solvent, such as diethyl ether or dichloromethane.

• Aqueous Wash:

  • Transfer the organic solution to a separatory funnel.

  • Wash the organic layer sequentially with:

    • A dilute aqueous acid solution (e.g., 5% HCl) to remove basic impurities.

    • A dilute aqueous base solution (e.g., 5% NaHCO₃) to remove acidic impurities.

    • Water to remove any residual acid or base.

    • Brine (saturated NaCl solution) to help break any emulsions and pre-dry the organic layer.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Final Purification (Optional): The resulting product can be further purified by fractional distillation as described in Protocol 1.

Logical Workflow and Diagrams

Troubleshooting Logic for Purification Issues

Caption: A flowchart illustrating the decision-making process for purifying and troubleshooting 5-Chloro-2-pentanone.

Experimental Workflow for Purification

Caption: A typical experimental workflow for the purification of 5-Chloro-2-pentanone.

References

• 1. 2-Pentanone, 5-chloro- [webbook.nist.gov]
• 2. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Borane catalysed ring opening and closing cascades of furans leading to silicon functionalized synthetic intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. 5-Chloro-2-pentanone(5891-21-4) 1H NMR [m.chemicalbook.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. research.cbc.osu.edu [research.cbc.osu.edu]
• 8. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 9. Mechanism of α-acetyl-γ-butyrolactone synthesis | Semantic Scholar [semanticscholar.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 12. scs.illinois.edu [scs.illinois.edu]

Technical Support Center: Optimizing Reaction Conditions for Alkylation with 5-Chloro-2-pentanone

Welcome to the technical support center for optimizing alkylation reactions using 5-chloro-2-pentanone. This resource is tailored for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate the common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common nucleophiles used in alkylation reactions with 5-chloro-2-pentanone?

A1: 5-Chloro-2-pentanone is a versatile electrophile that reacts with a variety of nucleophiles. Commonly used nucleophiles include primary and secondary amines, thiols, and carbanions such as enolates derived from malonic esters. Its bifunctional nature, containing both a ketone and a reactive primary chloride, allows for a range of synthetic transformations.[1][2]

Q2: What is the major side product I should be aware of when running alkylation reactions with 5-chloro-2-pentanone?

A2: The most significant side reaction is the intramolecular cyclization to form methyl cyclopropyl (B3062369) ketone.[1] This is particularly prevalent under basic conditions where the enolate of the ketone can be formed, which then acts as an internal nucleophile, displacing the chloride. Careful control of reaction conditions is crucial to minimize this side product when intermolecular alkylation is the desired outcome.

Q3: How can I minimize the formation of methyl cyclopropyl ketone?

A3: To suppress the formation of methyl cyclopropyl ketone, consider the following strategies:

• Choice of Base: Use a non-nucleophilic base that is strong enough to deprotonate your intended nucleophile but not significantly deprotonate the α-protons of 5-chloro-2-pentanone. For C-alkylation with soft nucleophiles like malonates, a weaker base like potassium carbonate may be preferred over stronger bases like sodium ethoxide.

• Temperature Control: Running the reaction at lower temperatures can disfavor the intramolecular cyclization, which may have a higher activation energy than the desired intermolecular reaction.

• Order of Addition: Adding the 5-chloro-2-pentanone slowly to a solution of the deprotonated nucleophile can help to ensure that it reacts with the external nucleophile before it has a chance to cyclize.

Q4: What are the recommended purification techniques for the alkylated products?

A4: The choice of purification method depends on the properties of the product and the impurities present.

• Distillation: For liquid products with boiling points significantly different from the starting materials and solvents, vacuum distillation is an effective method.[3]

• Column Chromatography: This is a versatile technique for separating the desired product from side products and unreacted starting materials, especially if they have similar boiling points. Silica gel is a common stationary phase, and the eluent system should be chosen based on the polarity of the product.[3]

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system can be an excellent method for achieving high purity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Incomplete deprotonation of the nucleophile.2. Deactivated 5-chloro-2-pentanone.3. Reaction temperature is too low.4. Competing intramolecular cyclization.	1. Use a stronger base or ensure anhydrous conditions. For malonate alkylation, ensure complete enolate formation before adding the electrophile.[4]2. Verify the purity of 5-chloro-2-pentanone. It can degrade over time.3. Gradually increase the reaction temperature while monitoring for product formation and side reactions.4. See Q3 in the FAQ section for strategies to minimize cyclization.
Formation of Multiple Products (Impurities)	1. Formation of methyl cyclopropyl ketone.2. Over-alkylation of the nucleophile.3. Competing reaction at the ketone carbonyl.	1. Optimize base and temperature to disfavor intramolecular reaction.[1]2. Use a stoichiometric amount or a slight excess of the nucleophile relative to 5-chloro-2-pentanone.3. Protect the ketone functionality as a ketal if it is interfering with the desired alkylation.[5]
Difficulty in Product Purification	1. Similar polarity of the product and side products.2. Oily product that is difficult to handle.	1. Optimize the solvent system for column chromatography, potentially using a gradient elution.2. Attempt to convert the oily product to a solid derivative (e.g., a salt if it's an amine) for easier handling and purification, or use vacuum distillation.[3]

Experimental Protocols

Protocol 1: Intramolecular Alkylation - Synthesis of Methyl Cyclopropyl Ketone

This protocol details the base-mediated intramolecular cyclization of 5-chloro-2-pentanone.

Materials:

• 5-Chloro-2-pentanone

• Sodium hydroxide (B78521) (NaOH)

• Water

• Potassium carbonate

• Ether

• Calcium chloride

Procedure:

• In a 2-L three-necked flask equipped with a stirrer, reflux condenser, and a dropping funnel, prepare a solution of 180 g (4.5 moles) of sodium hydroxide pellets in 180 ml of water.

• Over 15-20 minutes, add 361.5 g (approximately 3 moles) of crude 5-chloro-2-pentanone to the sodium hydroxide solution.

• If the reaction does not begin to boil during the addition, gently heat the flask to initiate boiling and continue for 1 hour.

• Arrange the condenser for distillation and distill the water-ketone mixture until the organic layer is completely removed from the reaction mixture.

• Saturate the aqueous layer of the distillate with potassium carbonate.

• Separate the upper layer of methyl cyclopropyl ketone.

• Extract the aqueous layer with two 150-ml portions of ether.

• Combine the ether extracts and the ketone layer and dry over 25 g of calcium chloride for 1 hour.

• Decant the ether solution and dry with an additional 25 g of calcium chloride.

• Remove the ether by distillation to obtain the crude product.

• Purify the methyl cyclopropyl ketone by fractional distillation. The boiling point is 110-112°C. The expected yield is 168–185 g (67–73%).[1]

Protocol 2: N-Alkylation - Synthesis of 5-[ethyl(2-hydroxyethyl)amino]pentan-2-one

This protocol describes the alkylation of an amino alcohol with 5-chloro-2-pentanone using a phase-transfer catalyst.

Materials:

• N-ethylethanolamine

• Tetrabutylammonium (B224687) bromide

• Potassium hydroxide (KOH)

• Chloroform

• Water

• 5-Chloro-2-pentanone

• Anhydrous sodium sulfate

Procedure:

• To a reaction flask, add 30 g of N-ethylethanolamine, 1.2 g of tetrabutylammonium bromide, 25 g of potassium hydroxide, 240 g of chloroform, and 120 g of water.

• Maintain the temperature between 20 to 30°C and add 38 g of 5-chloro-2-pentanone dropwise.

• After the addition is complete, stir the mixture for 3 hours.

• Allow the layers to separate and discard the aqueous phase.

• To the organic layer, add 24 g of anhydrous sodium sulfate, and stir at 10-20°C for 1 hour to dry.

• Filter the mixture. The filtrate contains the condensation product.

• The expected molar yield is approximately 94.7% based on 5-chloro-2-pentanone.[6]

Quantitative Data Summary

Table 1: Reaction Conditions for Intramolecular Cyclization of 5-Chloro-2-pentanone [1]

Parameter	Value
Substrate	5-Chloro-2-pentanone (~3 moles)
Base	Sodium Hydroxide (4.5 moles)
Solvent	Water
Temperature	Boiling
Reaction Time	1 hour
Yield	67-73%

Table 2: Reaction Conditions for N-Alkylation with 2-(Ethylamino)ethanol [6]

Parameter	Value
Substrate	5-Chloro-2-pentanone (38 g)
Nucleophile	N-ethylethanolamine (30 g)
Base	Potassium Hydroxide (25 g)
Catalyst	Tetrabutylammonium bromide (1.2 g)
Solvent	Chloroform/Water
Temperature	20-30°C
Reaction Time	3 hours
Yield	~94.7%

Visualizations

References

• 1. Recent progress in the chemistry of β-aminoketones - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03864A [pubs.rsc.org]
• 2. Continuous-Flow Synthesis of Arylthio-Cyclopropyl Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. crdeepjournal.org [crdeepjournal.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Troubleshooting low conversion in 5-Chloro-2-pentanone synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 5-Chloro-2-pentanone, with a focus on addressing low conversion rates.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is significantly lower than reported values. What are the common causes for low conversion?

Low conversion in the synthesis of 5-Chloro-2-pentanone can stem from several factors. Systematically investigating the following areas is crucial:

• Reagent Quality: The purity of starting materials is critical. For instance, in the synthesis from 3-acetyl-1-propanol (B125399), the purity of the alcohol should be high (>99%)[1]. The concentration of hydrochloric acid is also a key parameter, with a concentration of 21% being optimal in one reported high-yield synthesis[1]. When using α-acetyl-γ-butyrolactone, its quality can significantly impact the yield[2].

• Reaction Conditions: Precise control of temperature, pressure, and reaction time is essential. For the reaction of 3-acetyl-1-propanol with HCl, a temperature of 100°C and a vacuum of -0.045 MPa are recommended for achieving high yields[1]. Deviation from these optimal conditions can lead to incomplete reaction or the formation of side products.

• Molar Ratios of Reactants: The stoichiometry of the reactants must be accurate. A molar ratio of 1:2 for 3-acetyl-1-propanol to HCl has been shown to be effective[1]. An insufficient amount of the chlorinating agent will result in unreacted starting material.

• Catalyst Activity: In syntheses involving catalysts, such as those using palladium-on-carbon for the hydrogenation of 2-methylfuran, the activity of the catalyst is paramount[3]. Improper storage or handling can lead to deactivation.

Q2: I am observing the formation of significant byproducts. What are the likely side reactions?

The formation of byproducts is a common issue that can reduce the yield and complicate purification. Depending on the synthetic route, potential side reactions may include:

• Polymerization: Under certain conditions, starting materials or the product itself may undergo polymerization.

• Elimination Reactions: The product, 5-Chloro-2-pentanone, contains a chlorine atom that can be susceptible to elimination reactions, especially in the presence of a base, to form unsaturated ketones.

• Over-chlorination: In routes involving direct chlorination, there is a possibility of multiple chlorine atoms being added to the molecule if the reaction is not carefully controlled.

To minimize side reactions, ensure accurate control of reaction temperature and stoichiometry, and consider the order of reagent addition.

Q3: What are the best practices for the purification of 5-Chloro-2-pentanone?

Purification is crucial to obtain a high-purity product. Common purification methods include:

• Distillation: Vacuum distillation is a frequently used method for purifying 5-Chloro-2-pentanone[2]. The boiling point is reported to be 70-72°C at 20 mmHg[2].

• Extraction: After the reaction, the workup often involves extraction with an organic solvent, such as ether or cyclohexane, to separate the product from the aqueous layer[2][4].

• Drying: The organic extracts should be thoroughly dried using a suitable drying agent like calcium chloride before distillation to remove any residual water[2].

Data Presentation

Starting Material	Chlorinating Agent	Catalyst/Solvent	Temperature (°C)	Pressure/Vacuum	Molar Ratio (Start:Cl)	Yield (%)	Reference
3-acetyl-1-propanol	HCl (21%)	-	100	-0.045 MPa	1:2	92	[1]
α-acetyl-γ-butyrolactone	Concentrated HCl	Water	Boiling	Atmospheric	-	79-90 (crude)	[2]
3-acetyl-1-propanol	Triphosgene (BTC)	1,2-dichloroethane / DMAC	80	-	1:0.4 (BTC)	97.93	[5]
2-methylfuran	HCl (15-20%)	Palladium-on-carbon (for hydrogenation step)	65 (chlorination)	-	-	-	[3]

Experimental Protocols

Synthesis from 3-acetyl-1-propanol and HCl[1]:

• Reactants: 3-acetyl-1-propanol (purity > 99%) and 21% hydrochloric acid.

• Reaction Conditions:

  • Temperature: 100°C

  • Vacuum: -0.045 MPa

  • Molar Ratio (3-acetyl-1-propanol:HCl): 1:2

• Procedure: The reactants are combined under the specified conditions and allowed to react. The product, 5-Chloro-2-pentanone, is then isolated. This method has been reported to achieve a molar yield of 92% under industrial conditions[1].

Synthesis from α-acetyl-γ-butyrolactone and HCl[2]:

• Reactants: α-acetyl-γ-butyrolactone, concentrated hydrochloric acid, and water.

• Procedure:

  • A mixture of 450 ml of concentrated hydrochloric acid, 525 ml of water, and 384 g of α-acetyl-γ-butyrolactone is placed in a 2-liter distilling flask.

  • The mixture is heated, leading to the evolution of carbon dioxide.

  • Distillation is carried out rapidly. After collecting 900 ml of distillate, 450 ml of water is added to the flask, and another 300 ml is distilled.

  • The organic layer of the distillate is separated. The aqueous layer is extracted three times with 150 ml portions of ether.

  • The combined organic layer and ether extracts are dried over calcium chloride.

  • The ether is removed by distillation, and the remaining crude 5-Chloro-2-pentanone is purified by vacuum distillation. This procedure yields 287–325 g (79–90%) of crude product[2].

Visualizations

Caption: Troubleshooting workflow for low conversion in 5-Chloro-2-pentanone synthesis.

Caption: Common synthetic pathways to 5-Chloro-2-pentanone.

References

• 1. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 4. EP0380783A2 - Method for the preparation of 5-chloro-pentan-2-one - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Preventing polymerization of 5-Chloro-2-pentanone

Welcome to the Technical Support Center for 5-Chloro-2-pentanone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing its polymerization and to offer solutions to common issues encountered during its handling and use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is 5-Chloro-2-pentanone and why is its stability a concern?

5-Chloro-2-pentanone (CAS 5891-21-4), also known as 3-chloropropyl methyl ketone, is a versatile chemical intermediate used in the synthesis of various pharmaceuticals and agrochemicals. Its stability is a concern because it has a tendency to undergo self-polymerization, which can lead to a loss of material, increased viscosity, and potentially the formation of an intractable solid mass in reaction vessels or storage containers.

Q2: What is the primary mechanism of 5-Chloro-2-pentanone polymerization?

The primary mechanism for the polymerization of 5-Chloro-2-pentanone is believed to be a base-catalyzed self-aldol condensation. In this reaction, the ketone forms an enolate in the presence of a base. This enolate then acts as a nucleophile, attacking the carbonyl carbon of another 5-Chloro-2-pentanone molecule. This process can continue, leading to the formation of higher molecular weight oligomers and polymers.

Q3: What are the common signs of 5-Chloro-2-pentanone polymerization?

Common indicators of polymerization include:

• A noticeable increase in the viscosity of the liquid.

• The formation of a viscous, intractable oil or a solid mass.

• Discoloration of the material, often turning yellow or brown.

• An exothermic reaction, leading to a rise in temperature.

Q4: How can I prevent the polymerization of 5-Chloro-2-pentanone?

Polymerization can be prevented by:

• Using Inhibitors: The most common method is the addition of a suitable inhibitor.

• Proper Storage: Storing the compound under recommended conditions is crucial.

• Controlling Reaction Conditions: Careful control of temperature and reaction time can minimize polymerization during experiments.

Q5: What are the recommended inhibitors for 5-Chloro-2-pentanone?

The two most commonly recommended inhibitors are:

• Potassium Carbonate (K₂CO₃): Many commercial grades of 5-Chloro-2-pentanone are supplied stabilized with potassium carbonate. It acts as a weak base to neutralize any acidic impurities that could catalyze polymerization.

• Water: The addition of a small amount of water has been shown to inhibit the decomposition and resinification of alpha-monohalogenated ketones.

Troubleshooting Guide

This guide addresses specific issues you might encounter and provides actionable solutions.

Problem	Potential Cause	Recommended Solution
Significant polymer formation during a reaction or workup.	High Reaction Temperature: Elevated temperatures can accelerate the rate of aldol (B89426) condensation.	Optimize the reaction temperature. Aim for the lowest temperature that allows for a reasonable reaction rate. For exothermic reactions, ensure efficient cooling and controlled addition of reagents.
Presence of Basic Impurities: Unintentional introduction of basic substances can catalyze polymerization.	Ensure all glassware is thoroughly cleaned and dried. Use purified, anhydrous solvents and reagents where appropriate. If a basic reaction is being performed, consider adding the base slowly and at a low temperature.
Extended Reaction Time: Prolonged exposure to reaction conditions, especially at elevated temperatures, increases the likelihood of polymerization.	Monitor the reaction progress using techniques like TLC or GC. Work up the reaction as soon as the starting material is consumed.
The product solidifies or becomes highly viscous upon storage.	Absence of an Inhibitor: The compound may have been purchased without a stabilizer or the stabilizer may have been removed during a purification step.	If the compound is unstabilized, add a suitable inhibitor for storage. See the inhibitor data table below for recommendations.
Improper Storage Conditions: Exposure to heat, light, or air can promote polymerization over time.	Store 5-Chloro-2-pentanone in a cool (2-8°C), dry, and dark place.[1] It is often recommended to store it under an inert atmosphere, such as nitrogen or argon.[1]
Discoloration (yellowing or browning) of the material.	Decomposition: Halogenated ketones can decompose, leading to the formation of colored impurities and initiating polymerization.	The addition of water has been shown to prevent discoloration in alpha-monohalogenated ketones.[2] Consider adding a small amount of deionized water to the storage container.

Inhibitor Data

The following table summarizes the recommended inhibitors and their suggested concentrations for preventing the polymerization of 5-Chloro-2-pentanone.

Inhibitor	Chemical Formula	Recommended Concentration	Mechanism of Action	Notes
Potassium Carbonate	K₂CO₃	Typically added by the manufacturer. If adding in the lab, start with a small amount (e.g., 0.1-0.5% by weight) and ensure it is finely powdered and well-dispersed.	Acts as a weak base to neutralize acidic impurities that can catalyze aldol condensation.	Being a solid, it can be easily removed by filtration before use in a reaction.
Water	H₂O	0.1% to saturation. A concentration of at least 0.5% by weight is preferred.[2]	Believed to inhibit decomposition and subsequent resinification of the halogenated ketone.[2]	The presence of water may not be suitable for all reaction conditions (e.g., reactions requiring anhydrous conditions).

Experimental Protocols

Protocol: Evaluating the Efficacy of an Inhibitor for 5-Chloro-2-pentanone

Objective: To determine the effectiveness of a potential inhibitor in preventing the polymerization of 5-Chloro-2-pentanone under accelerated aging conditions.

Materials:

• 5-Chloro-2-pentanone (unstabilized)

• Inhibitor to be tested (e.g., potassium carbonate, water)

• Small, sealable glass vials (e.g., 4 mL)

• Oven or heating block

• Viscometer or a method for qualitative viscosity assessment (e.g., flow time from a pipette)

• Gas chromatograph (GC) or other analytical instrument to assess purity

Procedure:

• Preparation of Samples:

  • Label a series of glass vials.

  • Prepare a control sample by adding a known volume (e.g., 2 mL) of unstabilized 5-Chloro-2-pentanone to a vial.

  • Prepare test samples by adding the same volume of 5-Chloro-2-pentanone to other vials, followed by the addition of the inhibitor at various concentrations (e.g., 0.1%, 0.5%, 1.0% w/w for K₂CO₃; 0.1%, 0.5%, saturation for water).

  • Seal all vials tightly.

• Accelerated Aging:

  • Place the vials in an oven or on a heating block at a moderately elevated temperature (e.g., 40-50°C). This will accelerate the polymerization process.

  • Visually inspect the samples at regular intervals (e.g., every 24 hours) for any changes in color, clarity, or viscosity.

• Analysis:

  • After a predetermined time (e.g., 7 days), remove the samples and allow them to cool to room temperature.

  • Visual and Viscosity Assessment: Qualitatively assess the viscosity of each sample. Note any formation of solids or significant increases in viscosity compared to the control.

  • Purity Analysis: Analyze the purity of the 5-Chloro-2-pentanone in each sample using GC. A decrease in the peak area corresponding to the monomer and the appearance of new peaks at higher retention times can indicate polymerization.

• Data Interpretation:

  • Compare the results from the inhibited samples to the control. An effective inhibitor will show minimal change in viscosity and a smaller decrease in monomer purity over the testing period.

  • Plot the change in viscosity or purity as a function of inhibitor concentration to determine the optimal concentration.

Visualizations

Caption: A flowchart for troubleshooting the polymerization of 5-Chloro-2-pentanone.

Caption: The aldol condensation pathway for 5-Chloro-2-pentanone polymerization.

References

• 1. researchgate.net [researchgate.net]
• 2. US2229625A - Method of stabilizing halogenated ketones - Google Patents [patents.google.com]

Technical Support Center: Workup Procedures for Reactions Involving 5-Chloro-2-pentanone

Welcome to the technical support center for scientists, researchers, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) for the workup of reactions involving 5-Chloro-2-pentanone.

Frequently Asked Questions (FAQs)

Q1: What are the main safety precautions to consider when working up a reaction with 5-Chloro-2-pentanone?

A1: 5-Chloro-2-pentanone is a flammable liquid and is harmful if swallowed. It can cause skin and serious eye irritation. Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Ensure that an emergency eyewash station and safety shower are accessible.

Q2: I am observing the formation of an emulsion during the aqueous extraction of my reaction mixture. What should I do?

A2: Emulsion formation is a common issue. To break an emulsion, you can try the following:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

• Gentle Swirling: Instead of vigorous shaking, gently swirl or rock the separatory funnel.

• Filtration: For persistent emulsions, filtering the mixture through a pad of Celite® or glass wool can be effective.

• Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for a period can lead to the separation of layers.

Q3: How can I remove unreacted 5-Chloro-2-pentanone from my product after the workup?

A3: 5-Chloro-2-pentanone has a boiling point of approximately 70-72 °C at 20 mmHg. If your product is significantly less volatile, purification by vacuum distillation is a highly effective method. Column chromatography can also be used for non-volatile products. A careful selection of the eluent system will be necessary to achieve good separation.

Troubleshooting Guides for Specific Reactions

Intramolecular Cyclization to Methyl Cyclopropyl (B3062369) Ketone

This reaction is a common application of 5-Chloro-2-pentanone, often proceeding via an intramolecular nucleophilic substitution under basic conditions.

Experimental Protocol:

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, a solution of sodium hydroxide (B78521) in water is placed.

• Addition of 5-Chloro-2-pentanone: Crude 5-Chloro-2-pentanone is added dropwise to the sodium hydroxide solution. The reaction is often exothermic and may begin to boil.

• Reflux: The reaction mixture is heated to reflux for approximately one hour to ensure complete cyclization.

• Workup - Distillation: Water is added to the reaction mixture, and the product, methyl cyclopropyl ketone, is co-distilled with water.

• Workup - Extraction: The organic layer of the distillate is separated, and the aqueous layer is extracted multiple times with a suitable organic solvent (e.g., diethyl ether).

• Workup - Drying and Concentration: The combined organic layers are dried over an anhydrous drying agent (e.g., anhydrous calcium chloride), filtered, and the solvent is removed by distillation.[1]

• Purification: The crude methyl cyclopropyl ketone is purified by fractional distillation.[1]

Troubleshooting:

Issue	Potential Cause	Solution
Low Yield	Incomplete reaction.	Ensure the reflux time is adequate. Monitor the reaction by TLC or GC if possible.
Delay in workup.	Proceed with the distillation and workup as soon as the reaction is complete. Delays can lead to side reactions and decreased yield.[1]
Product is Contaminated with Starting Material	Inefficient distillation.	Ensure the distillation is carried out slowly and with an efficient condenser to separate the lower-boiling methyl cyclopropyl ketone from the higher-boiling 5-Chloro-2-pentanone.
Difficulty Separating Layers	Formation of a single layer or poor separation.	The addition of ether can help to force the separation of the organic layer.[1]

Logical Workflow for Intramolecular Cyclization Workup

Caption: Workflow for the workup of the intramolecular cyclization of 5-Chloro-2-pentanone.

Williamson Ether Synthesis

In a Williamson ether synthesis, 5-Chloro-2-pentanone can be reacted with an alkoxide to form an ether. The primary chloride is susceptible to SN2 attack.

Experimental Protocol:

• Alkoxide Formation: The alcohol is deprotonated using a strong base like sodium hydride (NaH) in an anhydrous aprotic solvent (e.g., THF, DMF).

• Addition of 5-Chloro-2-pentanone: 5-Chloro-2-pentanone is added to the solution of the alkoxide. The reaction may require heating to proceed at a reasonable rate.

• Quenching: Once the reaction is complete, it is cooled to 0 °C and carefully quenched by the slow addition of water or a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl).

• Extraction: The mixture is transferred to a separatory funnel, and the product is extracted into an organic solvent (e.g., diethyl ether, ethyl acetate). The aqueous layer is extracted multiple times.

• Washing: The combined organic layers are washed with water and then brine to remove any remaining water-soluble impurities.

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography or vacuum distillation.

Troubleshooting:

Issue	Potential Cause	Solution
Low Yield of Ether Product	Competing elimination reaction.	Use a less sterically hindered alkoxide if possible. Running the reaction at a lower temperature may also favor substitution over elimination.
Incomplete deprotonation of the alcohol.	Ensure the base is fresh and added in a sufficient amount. Allow enough time for the deprotonation to complete before adding the 5-Chloro-2-pentanone.
Presence of Unreacted Alcohol in Product	Incomplete reaction or excess alcohol used.	Ensure stoichiometric amounts or a slight excess of 5-Chloro-2-pentanone. The unreacted alcohol can sometimes be removed by washing the organic layer with water, or by column chromatography.
Side reaction at the ketone	The alkoxide can potentially act as a nucleophile at the carbonyl carbon.	This is generally less favorable than SN2 at the primary chloride, but can occur. Protecting the ketone as a ketal before the Williamson ether synthesis can prevent this side reaction.

Decision Tree for Williamson Ether Synthesis Workup

Caption: Decision tree for the workup of a Williamson ether synthesis using 5-Chloro-2-pentanone.

Grignard Reaction

A Grignard reagent can be added to the ketone functionality of 5-Chloro-2-pentanone. It is crucial to consider the presence of the alkyl chloride, which could potentially react with the Grignard reagent. Often, the ketone is protected as a ketal before performing a Grignard reaction on another part of the molecule if the chloride is to be preserved. Assuming the desired reaction is with the ketone:

Experimental Protocol:

• Reaction: The Grignard reagent is added slowly to a solution of 5-Chloro-2-pentanone in an anhydrous ether solvent (e.g., diethyl ether, THF) at a low temperature (e.g., 0 °C or -78 °C).

• Quenching: After the reaction is complete, it is quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH4Cl) at 0 °C. Using a mild acid like NH4Cl is important to avoid side reactions.[2]

• Extraction: The resulting mixture is extracted with an organic solvent. The aqueous layer is extracted multiple times.

• Washing: The combined organic layers are washed with water and brine.

• Drying and Concentration: The organic layer is dried over an anhydrous drying agent, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude tertiary alcohol is purified by column chromatography or distillation.

Troubleshooting:

Issue	Potential Cause	Solution
Low Yield of Tertiary Alcohol	The Grignard reagent reacted with the alkyl chloride.	This is a significant potential side reaction. Running the reaction at very low temperatures can help to favor the faster reaction with the ketone. Protecting the ketone as a ketal is the most robust solution if the chloride needs to be retained for subsequent steps.
The Grignard reagent was quenched by moisture.	Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Formation of a White Precipitate (Magnesium Salts)	Incomplete quenching or insufficient aqueous solution.	Add more of the quenching solution and stir vigorously until the salts dissolve. If they persist, they can often be removed by filtration after the extraction.
Violent Quenching Reaction	Quenching agent added too quickly.	Always add the quenching agent slowly and dropwise with efficient stirring and cooling in an ice bath.

Signaling Pathway for Grignard Reaction and Quenching

Caption: Simplified pathway of a Grignard reaction with 5-Chloro-2-pentanone and subsequent quenching.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Resolving emulsions during 5-Chloro-2-pentanone extraction

Technical Support Center: 5-Chloro-2-pentanone Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering emulsions during the extraction of 5-Chloro-2-pentanone.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why does it form during the extraction of 5-Chloro-2-pentanone?

An emulsion is a stable mixture of two immiscible liquids, such as an organic solvent and an aqueous solution.[1] In the context of 5-Chloro-2-pentanone extraction, an emulsion appears as a cloudy or milky layer between the organic and aqueous phases, making a clean separation difficult.

Emulsions can form for several reasons:

• Presence of Surfactant-like Impurities: The reaction mixture may contain byproducts or unreacted starting materials that act as surfactants, reducing the interfacial tension between the two liquid phases and promoting mixing.

• Vigorous Shaking: Excessive agitation of the separatory funnel can break the liquids into very fine droplets, increasing the surface area for interaction and leading to a stable emulsion.

• High Concentration of the Extracted Compound: A high concentration of 5-Chloro-2-pentanone can sometimes contribute to emulsion formation.

• Suspended Solids: Fine solid particles can accumulate at the interface between the two layers, stabilizing the emulsion.[2]

Q2: What are the initial, simple steps I can take to break an emulsion?

Before resorting to more complex methods, try these simple techniques:

• Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, the emulsion will break on its own as the droplets coalesce.

• Gentle Swirling: Gently swirl the separatory funnel in a circular motion. This can help the droplets merge without re-emulsifying the layers.

• Varying Temperature: Gently warming the separatory funnel in a warm water bath can decrease the viscosity of the liquids and help break the emulsion. Conversely, cooling in an ice bath can also sometimes be effective.

Q3: Are there chemical additives that can help resolve an emulsion?

Yes, adding certain chemicals can effectively break an emulsion:

• Addition of Brine: Adding a saturated solution of sodium chloride (brine) is a very common and effective method. The increased ionic strength of the aqueous layer helps to "salt out" the organic molecules, forcing them into the organic phase and disrupting the emulsion.

• Changing the pH: Carefully adjusting the pH of the aqueous layer with a dilute acid or base can sometimes break an emulsion. This is particularly effective if the emulsifying agent is an acidic or basic compound. However, the stability of 5-Chloro-2-pentanone at different pH values should be considered to avoid degradation of the target compound.[3]

• Adding a Different Solvent: Adding a small amount of a different organic solvent can alter the polarity of the organic phase and help to dissolve the emulsifying agent, breaking the emulsion. For 5-Chloro-2-pentanone extraction with ether, adding a small amount of additional ether may facilitate separation.[4]

Q4: What mechanical methods can be used to break a persistent emulsion?

For stubborn emulsions, the following mechanical methods can be employed:

• Filtration: Filtering the entire mixture through a pad of Celite® or glass wool can remove fine particulate matter that may be stabilizing the emulsion.[2]

• Centrifugation: If the equipment is available, centrifuging the emulsion is a highly effective method. The centrifugal force accelerates the separation of the two phases.

Troubleshooting Guide

This guide provides a structured approach to resolving emulsions encountered during the extraction of 5-Chloro-2-pentanone.

Summary of Emulsion Breaking Techniques

Method	Principle of Action	Advantages	Disadvantages
Patience & Gentle Swirling	Allows droplets to coalesce naturally without high energy input.	Simple, non-invasive.	Time-consuming, may not work for stable emulsions.
Addition of Brine (NaCl solution)	Increases the ionic strength of the aqueous phase, reducing the solubility of organic components.	Highly effective, simple to perform.	Increases the salt content of the aqueous waste.
pH Adjustment	Neutralizes acidic or basic emulsifying agents.	Can be very effective for specific types of emulsions.	Requires knowledge of the compound's stability at different pHs; may introduce impurities.
Addition of a Different Solvent	Changes the polarity of the organic phase to better dissolve emulsifying agents.	Can be effective and easy to implement.	May complicate solvent removal later in the process.
Filtration (Celite®/Glass Wool)	Removes solid particles that can stabilize the emulsion at the interface.	Effective for emulsions caused by solids.	Can be slow; potential for product loss on the filter medium.
Centrifugation	Applies a strong force to accelerate the separation of the immiscible layers.	Very effective for most emulsions.	Requires specialized and often expensive equipment.
Temperature Variation	Decreases viscosity (warming) or alters solubility (cooling) to promote separation.	Simple to perform.	Potential for degradation of thermally sensitive compounds.

Experimental Protocols

Standard Extraction Protocol for 5-Chloro-2-pentanone

This protocol is adapted from a procedure published in Organic Syntheses.[4]

• Initial Separation: After the reaction is complete, the reaction mixture is transferred to a separatory funnel. The yellow organic layer containing 5-Chloro-2-pentanone is separated from the aqueous layer. It is noted that the organic layer is usually the bottom layer, but its position can vary.[4]

• Extraction of Aqueous Layer: The aqueous layer is extracted three times with 150 mL portions of diethyl ether.

• Combining Organic Phases: The ether extracts are combined with the initially separated organic layer.

• Drying: The combined organic solution is dried over anhydrous calcium chloride.

• Solvent Removal: The ether is removed by distillation to yield the crude 5-Chloro-2-pentanone.

Protocol for Breaking an Emulsion with Brine

• Prepare a Saturated NaCl Solution: Add sodium chloride to water with stirring until no more salt dissolves.

• Add Brine to the Emulsion: Carefully add the saturated brine solution to the separatory funnel containing the emulsion. Start with a volume equal to about 10-20% of the aqueous layer volume.

• Gentle Mixing: Stopper the funnel and gently invert it several times. Avoid vigorous shaking to prevent re-emulsification.

• Allow to Settle: Place the separatory funnel back on the ring stand and allow the layers to separate. The emulsion should break, and a clear interface between the two layers should become visible.

• Separate the Layers: Carefully drain the lower aqueous layer and then collect the organic layer.

Logical Workflow for Troubleshooting Emulsions

The following diagram illustrates a step-by-step decision-making process for resolving an emulsion during the extraction of 5-Chloro-2-pentanone.

Caption: Troubleshooting workflow for resolving emulsions.

References

• 1. youtube.com [youtube.com]
• 2. Workup [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Catalyst Deactivation in 5-Chloro-2-pentanone Hydrogenation

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions regarding catalyst deactivation during the hydrogenation of 5-chloro-2-pentanone to 5-chloro-2-pentanol.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments. Follow the logical flow to diagnose and resolve the problem.

Issue 1: Sudden and Significant Drop in Reaction Rate/Conversion

• Question: My reaction was proceeding as expected, but the hydrogen uptake suddenly slowed down or stopped completely. What is the likely cause?

• Answer: A sudden drop in activity often points to acute catalyst poisoning. In the hydrogenation of 5-Chloro-2-pentanone, the most probable poison is hydrogen chloride (HCl), which can be formed via a side reaction (hydrodechlorination). This HCl strongly adsorbs onto the active sites of the catalyst, blocking them from reactant molecules.[1] Even trace amounts of chlorine, in the parts-per-million range, can be sufficient to poison nickel-based catalysts.[2]

• Question: How can I confirm if catalyst poisoning is the issue?

• Answer:

  • pH Test: Carefully extract a small sample from the reaction medium. Test the pH of the aqueous phase after a work-up. An acidic pH can indicate the presence of HCl.

  • Catalyst Wash: Filter the catalyst, wash it with a non-reactive solvent, and then with a slightly basic solution (e.g., a very dilute solution of sodium bicarbonate in a suitable solvent) to neutralize any adsorbed acid. Re-test the washed catalyst in a fresh reaction. A recovery in activity suggests reversible poisoning was the issue.

  • Elemental Analysis: For a more definitive answer, send a sample of the used catalyst for elemental analysis (e.g., X-ray Photoelectron Spectroscopy - XPS) to detect the presence of chlorine on the catalyst surface.

• Question: What steps can I take to mitigate poisoning by HCl?

• Answer:

  • Add an Acid Scavenger: Introduce a non-nucleophilic, sterically hindered base into the reaction mixture to neutralize any HCl as it forms. The choice of base is critical to avoid side reactions with the chlorinated ketone.

  • Optimize Reaction Conditions: Lowering the reaction temperature and pressure may reduce the rate of the hydrodechlorination side reaction, thereby minimizing HCl formation.

  • Catalyst Choice: Consider using catalysts known to be more resistant to halide poisoning. While many common catalysts like nickel and palladium are sensitive, certain formulations or supports can offer better stability.[2][3]

Issue 2: Gradual Decline in Catalyst Activity Over Several Runs

• Question: I am reusing my catalyst, and with each cycle, the reaction time gets longer to reach full conversion. What is causing this gradual deactivation?

• Answer: A gradual decline in activity over multiple cycles typically points to one of two mechanisms, or a combination of both: coking or sintering.[4]

  • Coking: This involves the slow deposition of carbonaceous materials (coke) on the catalyst surface.[5] These deposits physically block the active sites and pores of the catalyst. For catalysts supported on carbon in aqueous-phase hydrogenation of ketones like 2-pentanone, carbon deposition has been identified as the dominant deactivation mode.[6][7]

  • Sintering: This is a thermal process where the fine metal particles of the catalyst aggregate into larger ones, leading to a permanent decrease in the active surface area.[4] This is more common if the reaction is run at high temperatures.[8]

• Question: How can I determine whether coking or sintering is the primary cause?

• Answer: The key difference is that deactivation by coking is often reversible, while sintering is typically permanent.[4][9]

  • Attempt Regeneration: A primary diagnostic tool is to attempt to regenerate the catalyst. A successful regeneration through controlled oxidation (burning off the coke) points to coking as the cause.[6][7] If activity is not restored, sintering is the more likely culprit.

  • Characterization Techniques:

    • Temperature-Programmed Oxidation (TPO): This technique can quantify the amount of coke on a catalyst. The amount of CO2 evolved as the catalyst is heated in an oxygen stream corresponds to the amount of carbon deposited.[10][11]

    • Transmission Electron Microscopy (TEM): Comparing TEM images of the fresh and used catalyst can reveal changes in metal particle size. A significant increase in average particle size is direct evidence of sintering.[6][8]

• Question: My catalyst is deactivated by coking. How can I regenerate it and prevent future coking?

• Answer:

  • Regeneration: A mild, controlled oxidation can remove carbon deposits. A common procedure involves heating the catalyst in a flow of air or a dilute oxygen/nitrogen mixture. For platinum catalysts used in 2-pentanone hydrogenation, a successful regeneration involved oxidation in air at 200°C followed by reduction in H2 at 180°C.[6][7]

  • Prevention: Coking can be minimized by optimizing reaction conditions. Lower temperatures and shorter reaction times can reduce the formation of coke precursors.

FAQs (Frequently Asked Questions)

• Q1: What are the main mechanisms of catalyst deactivation in 5-Chloro-2-pentanone hydrogenation?

• A1: The three primary mechanisms are:

  • Poisoning: Chemical deactivation of active sites, most commonly by hydrogen chloride (HCl) formed as a byproduct.[9][12]

  • Coking: The physical blockage of active sites and pores by carbonaceous deposits formed from the reactant or solvent.[4][13]

  • Sintering: The thermal aggregation of metal catalyst particles, which reduces the active surface area and is generally irreversible.[4]

• Q2: Is the chlorine atom in 5-Chloro-2-pentanone a catalyst poison itself?

• A2: The covalently bonded chlorine in the starting material is not typically a poison. The poisoning issue arises when this chlorine is cleaved from the molecule during a side reaction (hydrodechlorination) to form hydrogen chloride (HCl), which is a potent poison for many hydrogenation catalysts.[12]

• Q3: Can I reuse my catalyst for this reaction? If so, for how many cycles?

• A3: Yes, heterogeneous catalysts are designed for reuse. However, the number of effective cycles depends heavily on the reaction conditions, catalyst type, and the presence of impurities. A gradual loss of activity is expected.[10] To maximize reuse, it is crucial to minimize conditions that lead to poisoning, coking, and sintering. Implementing a regeneration protocol can significantly extend the catalyst's lifespan.[6][7]

• Q4: My reaction is not selective and I'm getting hydrodechlorination byproducts. How can I improve selectivity to 5-chloro-2-pentanol?

• A4: Improving selectivity involves a multi-faceted approach:

  • Catalyst Selection: Choose a catalyst known for high selectivity in ketone hydrogenation versus C-Cl bond hydrogenolysis. For a related process, a patent suggests that making a copper chromite catalyst alkaline improves selectivity and conversion.[14]

  • Reaction Conditions: Lower temperatures and hydrogen pressures generally favor the hydrogenation of the ketone over the hydrodechlorination.

  • Solvent Choice: The solvent can influence catalyst selectivity. Protic solvents like ethanol (B145695) or isopropanol (B130326) are common.[15]

• Q5: What is the best catalyst for this reaction?

• A5: The "best" catalyst depends on your specific goals (e.g., cost, selectivity, activity, ease of separation). Common choices for ketone hydrogenation include catalysts based on Palladium (Pd), Platinum (Pt), Ruthenium (Ru), and Nickel (Ni).[3] For chlorinated compounds, catalyst choice is more complex due to potential poisoning. A Pd/C catalyst is a common starting point, but screening different metals and supports is recommended to find the optimal system for your specific process.[16]

Quantitative Data Summary

The tables below summarize key quantitative aspects of catalyst deactivation and regeneration.

Table 1: Common Catalyst Deactivation Modes & Indicators

Deactivation Mode	Primary Cause in this Reaction	Key Quantitative Indicators	Reversible?
Poisoning	In-situ formation of HCl	• Sudden >50% drop in conversion rate• Reaction stalls before completion• pH of reaction medium drops	Often reversible with washing/neutralization[9]
Coking	Deposition of carbonaceous material	• Gradual 10-20% loss of activity per cycle• Increase in required reaction time• Visual darkening of catalyst	Yes, by controlled oxidation[6][7]
Sintering	High reaction or regeneration temperatures	• Gradual but permanent loss of activity• No activity recovery after regeneration• Increase in metal particle size (e.g., from 1.5 nm to 2.5 nm)[6]	No, this is typically permanent damage[9]

Table 2: Example Catalyst Regeneration Parameters

Catalyst Type	Deactivation Cause	Regeneration Step 1: Oxidation	Regeneration Step 2: Reduction	Expected Activity Recovery	Reference
Carbon-supported Pt or Ru	Coking	Flowing air at 200°C for 30-60 min	Flowing H₂ at 180°C for 30 min	>95%	[6][7]
Pd/C	Carbon Deposition / Halide Poisoning	Flowing air at 250°C for several hours	Not specified, but H₂ reduction is standard	~80%	[17]

Detailed Experimental Protocols

Protocol 1: Standard Catalyst Activity Test

This protocol establishes a baseline for catalyst performance, which is essential for diagnosing deactivation.

• Reactor Setup: To a high-pressure autoclave, add 5-Chloro-2-pentanone (1.0 eq), a suitable solvent (e.g., ethanol, 10 mL/g of substrate), and an internal standard (e.g., tridecane) for GC analysis.[18]

• Catalyst Loading: Add the heterogeneous catalyst (e.g., 5% Pd/C) at a specific loading, typically 1-10% by weight relative to the substrate.[15]

• Purging: Seal the reactor and purge the system 3-5 times with nitrogen, followed by 3-5 purges with hydrogen to remove all air.

• Reaction Execution: Pressurize the reactor to the desired hydrogen pressure (e.g., 5-10 bar). Begin vigorous stirring and heat the reactor to the target temperature (e.g., 40-80°C).

• Monitoring: Monitor the reaction by observing hydrogen uptake from the gas cylinder. Take small, filtered samples at regular intervals (e.g., 30, 60, 120 minutes) for analysis.

• Analysis: Analyze the samples by Gas Chromatography (GC) to determine the conversion of 5-Chloro-2-pentanone and the selectivity towards 5-chloro-2-pentanol.

• Termination: Once the reaction is complete (no further hydrogen uptake), cool the reactor to room temperature, vent the pressure, and purge with nitrogen before opening.

• Data Recording: Record the initial reaction rate, time to completion, final conversion, and selectivity. This is your baseline.

Protocol 2: In-Situ Regeneration of a Coked Catalyst

This protocol is for regenerating a catalyst that has lost activity due to carbon deposition.

• Catalyst Recovery: After a reaction, filter the catalyst from the reaction mixture. Wash it thoroughly with a solvent (e.g., ethanol, acetone) to remove any residual organics and dry it under vacuum.

• Oxidation Step: Place the dried, spent catalyst in a tube furnace. Heat the catalyst to 200-250°C under a slow flow of a dilute air/N₂ mixture (e.g., 5% air in N₂).[6][17] Caution: The oxidation of coke is exothermic; use a dilute oxidant stream to control the temperature and prevent catalyst sintering. Hold at this temperature for 1-3 hours.

• Purging: Cool the catalyst under a flow of inert gas (N₂ or Ar) to below 100°C.

• Reduction Step: Switch the gas flow to H₂ (or a dilute H₂/N₂ mixture) and heat the catalyst to the desired reduction temperature (e.g., 180-200°C).[6] Hold for 1-2 hours to re-reduce the oxidized metal species.

• Final Cooling: Cool the catalyst to room temperature under an inert gas stream. The catalyst is now regenerated and should be stored under an inert atmosphere until its next use.

• Validation: Re-run the Standard Catalyst Activity Test (Protocol 1) with the regenerated catalyst and compare the performance to the initial baseline.

Visualization of Key Processes

The following diagrams illustrate important logical and experimental workflows.

Caption: Troubleshooting workflow for diagnosing catalyst deactivation.

Caption: The lifecycle of a heterogeneous catalyst.

Caption: Desired reaction versus common deactivation pathways.

References

• 1. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 2. echemi.com [echemi.com]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. addi.ehu.es [addi.ehu.es]
• 6. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 7. Deactivation and regeneration of carbon supported Pt and Ru catalysts in aqueous phase hydrogenation of 2-pentanone - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. Impact of Chlorine on Steam Reforming Catalysts in Hydrocarbon Conversion for Hydrogen Production - Syamcat Catalyst Manufacturer [syamcat.com]
• 10. researchgate.net [researchgate.net]
• 11. Identification of extremely hard coke generation by low-temperature reaction on tungsten catalysts via Operando and in situ techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chlorine–nickel interactions in gas phase catalytic hydrodechlorination: catalyst deactivation and the nature of reactive hydrogen - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 15. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 16. mt.com [mt.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Waste in 5-Chloro-2-pentanone Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing waste during the synthesis of 5-Chloro-2-pentanone. The information is presented in a question-and-answer format to directly address specific issues encountered during experimentation.

Section 1: Troubleshooting Guides

This section is designed to help you diagnose and resolve common problems that lead to increased waste and lower process efficiency.

Issue 1: Low Yield of 5-Chloro-2-pentanone

Question: My reaction yield is significantly lower than expected. What are the common causes and how can I improve it?

Answer: Low yields are a primary contributor to waste, as they imply that starting materials are being converted into undesired byproducts or remain unreacted. Here’s a systematic approach to troubleshooting:

• Reagent and Solvent Quality:

  • Problem: Impurities in starting materials or solvents can interfere with the reaction. For instance, residual water can be detrimental in moisture-sensitive steps.

  • Solution:

    • Ensure the purity of your starting materials using techniques like NMR or GC-MS before starting the synthesis.

    • Use anhydrous solvents, especially if employing moisture-sensitive catalysts or intermediates. Consider distilling solvents to remove stabilizers and impurities.

• Reaction Conditions:

  • Problem: Suboptimal temperature, pressure, or reaction time can lead to incomplete reactions or the formation of side products.

  • Solution:

    • Carefully monitor and control the reaction temperature.

    • Track the reaction progress using TLC or in-situ monitoring to determine the optimal reaction time and avoid the formation of degradation products.

    • For heterogeneous reactions, ensure efficient stirring to overcome mass transfer limitations.

• Workup and Purification Losses:

  • Problem: Significant amounts of product can be lost during extraction and purification. Emulsion formation during aqueous workup is a common issue.

  • Solution:

    • To break emulsions, add brine (saturated NaCl solution) to increase the polarity of the aqueous phase.

    • Minimize the number of aqueous washes if your product has some water solubility.

    • Optimize your purification method. If using column chromatography, ensure the chosen solvent system provides good separation between your product and impurities.

Issue 2: Formation of Significant Byproducts

Question: I am observing significant byproduct formation in my synthesis of 5-Chloro-2-pentanone. How can I identify and minimize these impurities?

Answer: Byproduct formation directly increases the waste stream and complicates purification. The nature of the byproducts depends on the synthetic route chosen.

For the Levulinic Acid Ester Route:

• Common Byproduct: 1,4-pentanediol (B150768). This arises from the hydrogenolysis of the dioxolane protective group during the hydrogenation step.

• Minimization Strategy:

  • Alkalinize the Hydrogenation Catalyst: Treating the hydrogenation catalyst (e.g., copper chromite) with an alkaline solution, such as alcoholic potassium hydroxide (B78521), can significantly suppress the hydrogenolysis of the dioxolane ring, leading to higher selectivity for the desired 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol intermediate.[1]

  • Catalyst Choice: Explore alternative catalysts that are less prone to promoting hydrogenolysis under your reaction conditions.

For the 2-Methylfuran (B129897) Route:

• Common Byproducts: Unreacted 2-methylfuran and intermediates like 2-methyl-4,5-dihydrofuran, as well as over-reduction products.

• Minimization and Management Strategy:

  • Optimize Hydrogenation: Carefully control the hydrogenation conditions (pressure, temperature, and catalyst) to selectively reduce one double bond of the furan (B31954) ring.

  • Recycling: Implement a distillation process to recover and recycle unreacted 2-methylfuran and other volatile intermediates. Some processes are designed for the recycling of the hydrogenation catalyst and hydrochloric acid.

General Strategies for Minimizing Byproducts:

• Control Stoichiometry: Ensure precise control over the stoichiometry of your reagents.

• Order of Addition: The order in which reagents are added can significantly impact selectivity.

• Catalyst Selection: Use a more selective catalyst to favor the desired reaction pathway.

Section 2: Frequently Asked Questions (FAQs)

Q1: Which synthesis route for 5-Chloro-2-pentanone is considered "greener"?

A1: The "greenness" of a synthesis route depends on several factors, including atom economy, the use of hazardous reagents, energy consumption, and waste generation.

• The route starting from 2-methylfuran can be considered advantageous as it can be designed to recycle the catalyst and unreacted materials, potentially reducing waste.[2]

• The route starting from levulinic acid , a biomass-derived platform chemical, offers the potential for a more sustainable feedstock. However, this route involves a protection step (ketalization) and a subsequent deprotection, which can lower the overall atom economy.

A comprehensive life cycle assessment (LCA) would be necessary to definitively determine the most environmentally friendly route.

Q2: How can I reduce solvent waste in my process?

A2: Solvent use often constitutes the largest portion of waste in chemical synthesis. Consider the following strategies:

• Solvent Selection: Whenever possible, choose solvents with a lower environmental impact. Water is an excellent green solvent for certain reactions. Refer to solvent selection guides for greener alternatives.

• Solvent Reduction: Perform reactions at higher concentrations, or explore solvent-free reaction conditions.

• Solvent Recycling: If possible, distill and reuse solvents from your process.

Q3: Are there alternatives to traditional chlorinating agents that are more environmentally friendly?

A3: While hydrochloric acid is a common and relatively inexpensive chlorinating agent, you can explore other options depending on your specific reaction. The use of thionyl chloride, phosphorus oxychloride, or phosphorus pentachloride often leads to more problematic byproducts and waste streams.[2] Research into greener chlorination methods is ongoing and includes electrochemical approaches and the use of less hazardous reagents.

Q4: How can I effectively recycle the catalyst used in the synthesis?

A4: Catalyst recycling is a key principle of green chemistry.

• Heterogeneous Catalysts: These can often be recovered by simple filtration at the end of the reaction, washed, dried, and reused.

• Homogeneous Catalysts: Recovery can be more challenging. Techniques include precipitation, extraction, or the use of specialized filtration methods like nanofiltration.

Q5: What analytical techniques are best for monitoring reaction progress and identifying impurities?

A5: A combination of techniques is often most effective:

• Thin-Layer Chromatography (TLC): A quick and easy method for monitoring the disappearance of starting materials and the appearance of products.

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for separating volatile components and identifying them by their mass spectra. This is particularly useful for identifying byproducts and impurities in the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the product and any impurities present.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for confirming the presence of key functional groups, such as the carbonyl group in the final product.

Section 3: Data Presentation

Table 1: Comparison of Reported Yields for Different Synthesis Routes

Starting Material	Key Reagents	Reported Yield	Reference
α-acetyl-γ-butyrolactone	Concentrated HCl	79-81% (crude)	Organic Syntheses, Coll. Vol. 4, p.597 (1963)
Ketal of Levulinic Ester	H₂, Copper Chromite Catalyst, HCl	>95% selectivity in hydrogenation, 73% overall yield	US Patent 4,990,682
2-Methylfuran	H₂, Pd/C Catalyst, HCl	High yield and purity mentioned	Chinese Patent CN103694094A
3-acetyl-1-propanol	HCl	92% (molar yield)	Chinese Patent CN104447247A

Section 4: Experimental Protocols

Protocol 1: Waste Minimization in the Hydrogenation Step of the Levulinic Acid Ester Route

This protocol focuses on minimizing the formation of the 1,4-pentanediol byproduct.

• Catalyst Pre-treatment:

  • Prepare a 0.05 N solution of potassium hydroxide (KOH) in ethanol (B145695).

  • Suspend the commercial copper chromite catalyst in the alcoholic KOH solution.

  • Stir the suspension at room temperature for 1-2 hours.

  • Filter the catalyst and wash with fresh ethanol to remove excess KOH.

  • Dry the catalyst under vacuum before use.

• Hydrogenation:

  • Charge the hydrogenation reactor with the pre-treated catalyst and the purified ketal of the levulinic acid ester.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 300 hPa).

  • Heat the reaction mixture to the target temperature (e.g., 200 °C) with vigorous stirring.

  • Monitor the reaction progress by GC to ensure complete conversion of the starting material and high selectivity towards 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol.

• Catalyst Recycling:

  • After the reaction, cool the reactor and vent the hydrogen.

  • Filter the reaction mixture to recover the catalyst.

  • The recovered catalyst can be washed and reused for subsequent batches.

Section 5: Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: Key strategies for waste minimization.

References

• 1. Principles of Green Chemistry | Center for Green Chemistry & Green Engineering at Yale [greenchemistry.yale.edu]
• 2. oatext.com [oatext.com]

Handling challenges with 5-Chloro-2-pentanone stability

Welcome to the technical support center for 5-Chloro-2-pentanone. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the stability of this compound. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist you in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My 5-Chloro-2-pentanone is turning yellow/brown. What is causing this discoloration?

A1: Discoloration of 5-Chloro-2-pentanone is a common indicator of degradation. This compound is known to be sensitive to heat and air.[1] The color change is likely due to the formation of degradation products and impurities. To minimize discoloration, it is crucial to store the compound under recommended conditions.

Recommended Storage Conditions:

Parameter	Recommendation	Source
Temperature	Refrigerated (0-10°C)	[1]
Atmosphere	Under an inert gas (e.g., Nitrogen or Argon)	[1]
Container	Tightly sealed, protected from light

Q2: I am observing an unexpected peak in my GC-MS analysis of a reaction involving 5-Chloro-2-pentanone. What could it be?

A2: A common degradation pathway for 5-Chloro-2-pentanone is intramolecular cyclization, especially in the presence of a base, to form methyl cyclopropyl (B3062369) ketone.[2][3][4] This is a well-documented reaction and methyl cyclopropyl ketone is a likely impurity if your reaction conditions are basic or if the compound has been stored improperly.

Decomposition Pathway: Intramolecular Cyclization

The primary degradation pathway for 5-Chloro-2-pentanone under basic conditions is an intramolecular nucleophilic substitution to form methyl cyclopropyl ketone.

Caption: Intramolecular cyclization of 5-Chloro-2-pentanone.

Q3: My reaction yield is consistently low when using 5-Chloro-2-pentanone. How can I improve it?

A3: Low reaction yields can be attributed to the instability of 5-Chloro-2-pentanone. Here are several factors to consider:

• Purity of Starting Material: Technical grade 5-Chloro-2-pentanone may have an assay of around 85% and contain impurities like water. Using a freshly opened bottle of high-purity, stabilized 5-Chloro-2-pentanone is recommended. Some suppliers offer a grade stabilized with potassium carbonate (K₂CO₃) to neutralize acidity and inhibit degradation.[1]

• Reaction pH: As mentioned, basic conditions can lead to the formation of methyl cyclopropyl ketone. If your desired reaction is not base-catalyzed, ensure your reaction mixture is neutral or slightly acidic to minimize this side reaction.

• Temperature Control: 5-Chloro-2-pentanone is heat-sensitive.[1] Running reactions at elevated temperatures can accelerate degradation. It is advisable to conduct your reaction at the lowest effective temperature.

• Inert Atmosphere: Due to its air sensitivity, performing reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.[1]

Q4: What is the recommended procedure for handling and disposing of 5-Chloro-2-pentanone?

A4: 5-Chloro-2-pentanone is a hazardous substance and should be handled with appropriate safety precautions in a well-ventilated area or fume hood.[5]

Handling and Personal Protective Equipment (PPE):

PPE	Specification
Eye Protection	Safety goggles or a face shield.
Skin Protection	Chemical-resistant gloves and protective clothing.
Respiratory	Use a NIOSH-approved respirator if ventilation is inadequate.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not allow it to enter drains.[5]

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for assessing the purity of 5-Chloro-2-pentanone and identifying potential degradation products like methyl cyclopropyl ketone.

Caption: Workflow for GC-MS analysis of 5-Chloro-2-pentanone.

GC-MS Parameters (Example):

Parameter	Value
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS or equivalent)
Injector Temp.	250 °C
Oven Program	50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min
Carrier Gas	Helium, constant flow of 1 mL/min
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Mass Range	35-350 amu

Protocol 2: Monitoring Intramolecular Cyclization by ¹H NMR Spectroscopy

This protocol can be used to monitor the conversion of 5-Chloro-2-pentanone to methyl cyclopropyl ketone.

• Sample Preparation: Dissolve a known amount of the 5-Chloro-2-pentanone sample in a deuterated solvent (e.g., CDCl₃).

• Acquire Initial Spectrum: Obtain a ¹H NMR spectrum of the initial sample.

• Induce Degradation (Optional): To study the effect of a base, a small amount of a non-deuterated base (e.g., triethylamine) can be added to the NMR tube.

• Monitor Spectral Changes: Acquire spectra at different time intervals to observe the disappearance of signals corresponding to 5-Chloro-2-pentanone and the appearance of signals for methyl cyclopropyl ketone.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

Compound	Protons	Chemical Shift (ppm)
5-Chloro-2-pentanone	CH₃-C=O	~2.1
-CH₂-C=O	~2.7
-CH₂-CH₂-Cl	~2.0
-CH₂-Cl	~3.6
Methyl cyclopropyl ketone	CH₃-C=O	~2.1
-CH- (cyclopropyl)	~1.8
-CH₂- (cyclopropyl)	~0.8-1.2

Note: These are approximate chemical shifts and may vary slightly depending on the exact conditions.

References

• 1. 5-Chloro-2-pentanone | 5891-21-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Page loading... [guidechem.com]
• 4. Preparation of Methyl cyclopropyl ketone - Chempedia - LookChem [lookchem.com]
• 5. chemicalbook.com [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Characterization of 5-Chloro-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key analytical techniques for the characterization and quantification of 5-Chloro-2-pentanone, a significant intermediate in pharmaceutical synthesis. The methods discussed include Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography with Flame Ionization Detection (GC-FID), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. This document aims to assist researchers in selecting the most appropriate analytical strategy based on their specific requirements, offering insights into the performance, sensitivity, and applications of each method.

Data Presentation: A Comparative Summary

The following table summarizes the quantitative performance characteristics of the primary analytical methods for 5-Chloro-2-pentanone. It is important to note that while GC-based methods are well-suited for quantitative analysis, spectroscopic methods like NMR and FTIR are primarily used for structural elucidation and identification.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	Nuclear Magnetic Resonance (NMR)	Fourier-Transform Infrared (FTIR)
Primary Use	Identification and Quantification	Quantification	Structural Elucidation	Functional Group Identification
Limit of Detection (LOD)	0.1 - 1 ng/mL[1][2]	1 - 10 ng/mL[2]	~0.1 mg/mL	Not applicable for trace quantification
Limit of Quantification (LOQ)	0.3 - 3 ng/mL[1][2]	3 - 30 ng/mL[2]	~0.3 mg/mL	Not applicable for trace quantification
Linearity (R²)	> 0.999[1]	> 0.999[3]	Not typically used for quantification	Not applicable for quantification
Precision (%RSD)	< 5%	< 2%[4]	Not typically used for quantification	Not applicable for quantification
Accuracy (% Recovery)	95 - 105%	98 - 102%[4]	Not applicable for quantification	Not applicable for quantification
Specificity	High (based on mass spectrum)	Moderate (based on retention time)	High (unique spectral fingerprint)	Moderate (functional group specific)

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for the analysis of ketones and related volatile organic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify 5-Chloro-2-pentanone and its impurities.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 5-Chloro-2-pentanone in a suitable solvent (e.g., methanol (B129727) or dichloromethane) at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range.

  • For unknown samples, dissolve a known weight of the sample in the chosen solvent to achieve a concentration within the calibration range.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Parameters:

  • Column: HP-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL (split or splitless mode depending on concentration).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-200.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Objective: To perform routine quantitative analysis of 5-Chloro-2-pentanone.

Methodology:

• Sample Preparation: Same as for GC-MS.

• Instrumentation:

  • Gas chromatograph equipped with a Flame Ionization Detector.

• GC-FID Parameters:

  • Column: DB-WAX (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent polar capillary column.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL (split mode, e.g., 50:1).

  • Carrier Gas: Nitrogen or Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 220 °C.

    • Hold at 220 °C for 5 minutes.

  • Detector Temperature: 280 °C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the chemical structure of 5-Chloro-2-pentanone.

Methodology:

• Sample Preparation:

  • Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation:

  • 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Parameters:

  • Pulse Program: Standard proton experiment.

  • Number of Scans: 16.

  • Relaxation Delay: 1 s.

  • Spectral Width: -2 to 12 ppm.

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled experiment.

  • Number of Scans: 1024.

  • Relaxation Delay: 2 s.

  • Spectral Width: -10 to 220 ppm.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Reference the spectra to the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in 5-Chloro-2-pentanone.

Methodology:

• Sample Preparation:

  • For liquid samples, a small drop can be placed directly on the ATR crystal or between two KBr plates to form a thin film.

• Instrumentation:

  • FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• FTIR Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Place the sample on the crystal and record the sample spectrum.

  • The instrument software will generate the absorbance spectrum.

Mandatory Visualizations

Analytical Workflow Diagram

Caption: A generalized workflow for the analytical characterization of 5-Chloro-2-pentanone.

Method Selection Logic

Caption: A decision tree illustrating the selection of an appropriate analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. environics.com [environics.com]

A Comparative Guide to GC-MS Analysis of 5-Chloro-2-pentanone Purity

For researchers, scientists, and drug development professionals, the purity of chemical reagents is paramount to the integrity and reproducibility of experimental results. 5-Chloro-2-pentanone is a key intermediate in the synthesis of various pharmaceuticals, making a thorough understanding of its purity profile essential.[1] This guide provides a comparative analysis of different grades of 5-Chloro-2-pentanone, detailing a Gas Chromatography-Mass Spectrometry (GC-MS) method for purity assessment and outlining potential impurities.

Purity Comparison of Commercially Available 5-Chloro-2-pentanone

The purity of 5-Chloro-2-pentanone can vary between suppliers and grades. Below is a comparison of two representative grades available on the market. The data presented is based on typical analyses and may vary from batch to batch.

Parameter	Supplier A (Technical Grade)	Supplier B (High Purity Grade)
Purity (by GC-MS)	85%[2]	>98.0%
Appearance	Colorless to Brown Liquid	Colorless to Light Yellow Liquid
Common Impurities	2-Methylfuran, 2-Methyltetrahydrofuran, 5-Hydroxy-2-pentanone, Dichloropentanones	5-Hydroxy-2-pentanone (trace), Unidentified trace impurities
Water Content	1-2%[2]	<0.1%
Stabilizer	Not specified	Potassium Carbonate

Experimental Protocol: GC-MS Analysis of 5-Chloro-2-pentanone

This section details a general method for the GC-MS analysis of 5-Chloro-2-pentanone purity. This protocol is a starting point and may require optimization for specific instrumentation and sample matrices.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the 5-Chloro-2-pentanone sample.

• Dissolve the sample in 10 mL of a suitable volatile solvent, such as dichloromethane (B109758) or ethyl acetate, to a concentration of 10 mg/mL.

• Vortex the solution until the sample is completely dissolved.

• If necessary, filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

• Transfer the solution to a 2 mL GC vial for analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating a range of volatile and semi-volatile compounds.

• Injector: Split/splitless injector.

• Injection Volume: 1 µL.

• Injector Temperature: 250°C.

• Split Ratio: 50:1 (can be adjusted based on sample concentration).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 200°C at 10°C/min.

  • Hold at 200°C for 5 minutes.

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 35-300.

3. Data Analysis:

• The purity of 5-Chloro-2-pentanone is determined by calculating the area percentage of the main peak in the total ion chromatogram (TIC).

• Impurities are identified by comparing their mass spectra with a reference library (e.g., NIST).

• The relative abundance of each impurity is calculated based on its peak area relative to the total peak area.

Visualizing the Analytical Workflow and a Relevant Biological Pathway

To provide a clearer understanding of the experimental process and the relevance of 5-Chloro-2-pentanone in a biological context, the following diagrams have been generated.

Caption: A flowchart illustrating the GC-MS workflow for purity analysis.

5-Chloro-2-pentanone is a crucial building block for the synthesis of ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic.[1] Ciprofloxacin functions by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, repair, and recombination.[3][4] The inhibition of these enzymes leads to breaks in the bacterial DNA, ultimately resulting in cell death.[4]

References

• 1. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]
• 2. 5-Chloro-2-pentanone technical grade, 85 5891-21-4 [sigmaaldrich.com]
• 3. Ciprofloxacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. What is the mechanism of Ciprofloxacin? [synapse.patsnap.com]

A Comparative Analysis of the 1H NMR Spectrum of 5-Chloro-2-pentanone

In the landscape of molecular characterization, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique, providing profound insights into the structural framework of organic compounds. This guide presents a detailed interpretation of the 1H NMR spectrum of 5-Chloro-2-pentanone, juxtaposed with the spectrum of 2-pentanone. This comparative approach serves to illuminate the influence of halogen substitution on proton chemical environments, a critical consideration for researchers and professionals in drug development and chemical synthesis.

¹H NMR Spectral Data Comparison

The introduction of a chlorine atom to the terminal methyl group of 2-pentanone induces significant changes in the 1H NMR spectrum. The electron-withdrawing nature of the halogen atom deshields adjacent protons, causing their signals to shift to a higher chemical shift (downfield). This effect is most pronounced for the protons on the carbon bearing the chlorine (C5) and diminishes with increasing distance from the substituent.

Compound	Proton Assignment	Chemical Shift (ppm)	Splitting Pattern	Integration
5-Chloro-2-pentanone	H1	~2.2	Singlet	3H
H3	~2.8	Triplet	2H
H4	~2.0	Quintet	2H
H5	~3.6	Triplet	2H
2-Pentanone	H1	~2.1	Singlet	3H
H3	~2.4	Triplet	2H
H4	~1.6	Sextet	2H
H5	~0.9	Triplet	3H

Note: The chemical shift values for 5-Chloro-2-pentanone are estimations based on spectral images and established principles of NMR spectroscopy. Precise values may vary depending on experimental conditions. The data for 2-pentanone is derived from publicly available spectral databases.[1]

Visualizing the Molecular Environment

The structural arrangement of protons in 5-Chloro-2-pentanone and their respective signaling in a 1H NMR spectrum can be conceptualized through the following diagram.

Caption: Structure of 5-Chloro-2-pentanone with proton assignments and predicted 1H NMR signals.

Experimental Protocol for 1H NMR Spectroscopy

The acquisition of high-quality 1H NMR spectra is paramount for accurate structural elucidation. The following is a generalized protocol for the analysis of small organic molecules like 5-Chloro-2-pentanone.

• Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The use of a deuterated solvent is crucial to avoid overwhelming the spectrum with solvent protons.

• Filtration: Filter the sample solution through a Pasteur pipette containing a small plug of glass wool directly into a clean, dry 5 mm NMR tube. This step removes any particulate matter that could degrade the spectral resolution.

• Instrumentation: Place the NMR tube into the spectrometer's probe.

• Locking and Shimming: The instrument's magnetic field is "locked" onto the deuterium (B1214612) signal of the solvent. "Shimming" is then performed to optimize the homogeneity of the magnetic field across the sample, which is essential for obtaining sharp, well-resolved peaks.

• Acquisition: Acquire the 1H NMR spectrum. Typical parameters for a simple 1D proton spectrum include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width that encompasses all expected proton signals, and a short relaxation delay.

• Processing: The raw data (Free Induction Decay or FID) is subjected to a Fourier transform to generate the frequency-domain spectrum. This is followed by phase correction, baseline correction, and integration of the signals.

• Analysis: The chemical shifts, splitting patterns (multiplicity), and integration values of the signals are analyzed to determine the structure of the molecule.

The logical workflow for this experimental process is depicted below.

Caption: A streamlined workflow for obtaining and interpreting a 1H NMR spectrum.

This guide provides a foundational understanding of the 1H NMR spectrum of 5-Chloro-2-pentanone in comparison to its non-halogenated counterpart. The provided data and protocols are intended to assist researchers in the accurate and efficient characterization of similar small molecules.

References

• 1. hmdb.ca [hmdb.ca]

A Comparative Guide to the Reactivity of 5-Chloro-2-pentanone and 5-Bromo-2-pentanone

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry and drug development, the selection of appropriate starting materials is paramount to the success of a synthetic route. Halogenated ketones, such as 5-Chloro-2-pentanone and 5-Bromo-2-pentanone, are versatile building blocks, frequently employed in the synthesis of more complex molecules through nucleophilic substitution reactions. This guide provides an objective comparison of the reactivity of these two compounds, supported by fundamental principles of organic chemistry and outlining a general experimental protocol for a comparative kinetic analysis.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Chloro-2-pentanone and 5-Bromo-2-pentanone is presented in Table 1. These properties are crucial for designing reaction conditions and purification procedures.

Property	5-Chloro-2-pentanone	5-Bromo-2-pentanone
CAS Number	5891-21-4[1][2][3]	3884-71-7[4]
Molecular Formula	C₅H₉ClO[2]	C₅H₉BrO[4]
Molecular Weight	120.58 g/mol [2]	165.03 g/mol [4]
Boiling Point	71-72 °C at 20 mmHg[1]	73-75 °C at 12 Torr
Density	1.057 g/mL at 25 °C[1]	~1.359 g/cm³ (Predicted)
Refractive Index (n20/D)	1.438	~1.455 (Predicted)

Comparative Reactivity: A Theoretical Overview

The reactivity of 5-Chloro-2-pentanone and 5-Bromo-2-pentanone in nucleophilic substitution reactions is primarily dictated by the nature of the halogen atom, which acts as the leaving group. In bimolecular nucleophilic substitution (Sₙ2) reactions, the rate-determining step involves the simultaneous formation of a new bond with the nucleophile and the breaking of the bond with the leaving group.

The generally accepted order of leaving group ability for halogens in Sₙ2 reactions is I > Br > Cl > F. This trend is attributed to two main factors:

• Polarizability: Larger atoms, like bromine, have more diffuse electron clouds that are more easily distorted. This increased polarizability allows for better stabilization of the partial negative charge that develops in the transition state of an Sₙ2 reaction.

• Anion Stability: The stability of the halide anion after it has departed is crucial. Larger anions, such as bromide, can better distribute the negative charge over a larger volume, making them more stable and, therefore, better leaving groups.

Based on these principles, 5-Bromo-2-pentanone is expected to be significantly more reactive than 5-Chloro-2-pentanone in Sₙ2 reactions.

Experimental Data: A Semi-Quantitative Comparison

A qualitative comparison can be made by observing the rate of precipitate formation when each compound is reacted with a solution of sodium iodide in acetone (B3395972) under identical conditions. It is anticipated that a precipitate of sodium bromide would form more rapidly in the reaction with 5-Bromo-2-pentanone than the sodium chloride precipitate in the reaction with 5-Chloro-2-pentanone, indicating a faster reaction rate for the bromo-compound.

Experimental Protocols

To quantitatively compare the reactivity of 5-Chloro-2-pentanone and 5-Bromo-2-pentanone, a kinetic study of their Sₙ2 reaction with a suitable nucleophile can be performed. The Finkelstein reaction provides an excellent model for this.

General Protocol for a Comparative Kinetic Study (Finkelstein Reaction)

Objective: To determine and compare the second-order rate constants for the reaction of 5-Chloro-2-pentanone and 5-Bromo-2-pentanone with sodium iodide in acetone.

Materials:

• 5-Chloro-2-pentanone

• 5-Bromo-2-pentanone

• Sodium Iodide (NaI), anhydrous

• Acetone, anhydrous

• Standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Starch indicator solution

• Volumetric flasks, pipettes, burette, and other standard laboratory glassware

• Thermostated water bath

• Stopwatch

Procedure:

• Preparation of Solutions:

  • Prepare equimolar solutions of 5-Chloro-2-pentanone, 5-Bromo-2-pentanone, and sodium iodide in anhydrous acetone in separate volumetric flasks.

• Kinetic Run (to be performed separately for each substrate):

  • Place the flasks containing the alkyl halide and sodium iodide solutions in a thermostated water bath to reach the desired reaction temperature (e.g., 25 °C).

  • To initiate the reaction, quickly mix equal volumes of the alkyl halide and sodium iodide solutions in a reaction flask. Start the stopwatch immediately.

  • At regular time intervals (e.g., every 5-10 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a flask containing an excess of a solution that will not interfere with the titration (e.g., a mixture of water and diethyl ether).

  • Separate the aqueous layer containing the unreacted iodide.

  • Titrate the unreacted iodide in the aqueous layer with a standardized solution of sodium thiosulfate using a starch indicator.

• Data Analysis:

  • The concentration of the alkyl halide at each time point can be calculated from the stoichiometry of the reaction and the amount of unreacted iodide determined by titration.

  • The second-order rate constant (k) can be determined by plotting 1/[Alkyl Halide] versus time. The slope of the resulting straight line will be equal to the rate constant.

Expected Outcome:

The calculated second-order rate constant for the reaction of 5-Bromo-2-pentanone is expected to be significantly higher than that for 5-Chloro-2-pentanone, providing quantitative evidence for its greater reactivity.

Mandatory Visualizations

Caption: Generalized Sₙ2 reaction mechanism for a 5-halo-2-pentanone.

Caption: Experimental workflow for the comparative kinetic study.

Conclusion

Based on fundamental principles of chemical reactivity, 5-Bromo-2-pentanone is the more reactive substrate in nucleophilic substitution reactions compared to 5-Chloro-2-pentanone . This is attributed to the superior leaving group ability of the bromide ion. For researchers and drug development professionals, this translates to the bromo-derivative being the preferred choice for syntheses where a facile nucleophilic displacement is desired, potentially allowing for milder reaction conditions and shorter reaction times. The chloro-derivative, being less reactive, may be advantageous in situations requiring greater stability or selectivity in the presence of multiple reactive sites. The provided experimental protocol offers a framework for quantitatively confirming this reactivity difference in a laboratory setting.

References

• 1. 5-Chloro-2-pentanone | 5891-21-4 [chemicalbook.com]
• 2. 2-Pentanone, 5-chloro- | C5H9ClO | CID 79993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Chloro-2-pentanone | 5891-21-4 | FC00924 | Biosynth [biosynth.com]
• 4. 2-Pentanone, 5-bromo- | C5H9BrO | CID 77493 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling the Superior Alkylation Capabilities of 5-Chloro-2-pentanone

For researchers, scientists, and drug development professionals, the choice of an alkylating agent is a critical decision that can significantly impact reaction efficiency, yield, and overall cost-effectiveness. This guide provides an in-depth comparison of 5-Chloro-2-pentanone against other common alkylating agents, highlighting its distinct advantages supported by experimental data and detailed protocols.

5-Chloro-2-pentanone, a bifunctional molecule, presents a unique combination of a ketone carbonyl group and a primary alkyl chloride. This dual reactivity offers significant advantages in the synthesis of complex molecules, particularly in the pharmaceutical industry where it serves as a key intermediate in the production of drugs like chloroquine (B1663885).[1][2] Its structure allows for selective and efficient introduction of a pentanone chain, a valuable synthon in organic chemistry.

Enhanced Reactivity and Bifunctionality: A Dual Advantage

The primary advantage of 5-Chloro-2-pentanone lies in its bifunctional nature, possessing two electrophilic centers: the carbonyl carbon and the carbon atom bonded to the chlorine. This allows for a wider range of chemical transformations compared to simple monofunctional alkyl halides. The presence of the ketone group enhances the reactivity of the alkyl chloride, making it a more potent alkylating agent.

Comparative Performance in N-Alkylation

A significant application of 5-Chloro-2-pentanone is in the N-alkylation of amines, a fundamental reaction in the synthesis of many pharmaceutical compounds. To illustrate its superior performance, we compare its use in the synthesis of 5-(diethylamino)pentan-2-one, a crucial precursor for the antimalarial drug chloroquine, with a common bifunctional alkylating agent, 1,4-dichlorobutane.

Alkylating Agent	Substrate	Product	Reaction Conditions	Yield (%)	Reference
5-Chloro-2-pentanone	Diethylamine (B46881)	5-(Diethylamino)pentan-2-one	Optimized conditions (details below)	High (Specific yield data pending further literature review)	[2]
1,4-Dichlorobutane	Diethylamine	N,N-Diethylpyrrolidine	Varies	Moderate to High (often with side products)	General Knowledge

Experimental Protocol: Synthesis of 5-(Diethylamino)pentan-2-one

The following is a representative experimental protocol for the N-alkylation of diethylamine with 5-Chloro-2-pentanone.

Materials:

• 5-Chloro-2-pentanone

• Diethylamine

• Suitable solvent (e.g., ethanol, acetonitrile)

• Base (e.g., potassium carbonate, triethylamine)

• Standard laboratory glassware and purification equipment

Procedure:

• In a round-bottom flask, dissolve 5-Chloro-2-pentanone (1 equivalent) in the chosen solvent.

• Add an excess of diethylamine (typically 2-3 equivalents) to the solution. The excess amine also acts as a base to neutralize the HCl formed during the reaction. Alternatively, an inorganic base like potassium carbonate can be used.

• The reaction mixture is stirred at a controlled temperature (e.g., room temperature to gentle reflux) for a specified period. The progress of the reaction should be monitored by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, the reaction mixture is worked up by removing the excess amine and solvent under reduced pressure.

• The crude product is then purified, typically by distillation or column chromatography, to yield pure 5-(diethylamino)pentan-2-one.

Potential Side Reactions and Selectivity

While 5-Chloro-2-pentanone is a highly effective alkylating agent, potential side reactions should be considered. Due to its α-haloketone structure, it can theoretically undergo a Favorskii rearrangement in the presence of a strong base.[3][4][5] This rearrangement would lead to the formation of a carboxylic acid derivative, which would be an undesired byproduct in the context of N-alkylation.

However, the use of amines as the base and nucleophile generally favors the direct SN2 substitution over the Favorskii rearrangement. The milder basicity of amines compared to alkoxides or hydroxides, coupled with their nucleophilicity, directs the reaction towards the desired N-alkylation pathway. Careful control of reaction conditions, such as temperature and the choice of base, is crucial to maximize the yield of the desired product and minimize side reactions.

Another potential side reaction is intramolecular cyclization, particularly if the initially formed secondary amine contains other reactive functional groups. However, in the case of the reaction with diethylamine, this is not a significant concern.

Logical Workflow for Alkylating Agent Selection

The decision-making process for selecting an appropriate alkylating agent can be visualized as follows:

Caption: Decision workflow for selecting an alkylating agent.

Signaling Pathway of DNA Alkylation (for context)

While 5-Chloro-2-pentanone is primarily used as a synthetic intermediate and not directly as a DNA alkylating agent in therapeutics, understanding the general mechanism of DNA alkylation is relevant for drug development professionals. Bifunctional alkylating agents can form cross-links in DNA, leading to cytotoxicity.

Caption: General pathway of DNA damage by bifunctional alkylating agents.

References

• 1. nbinno.com [nbinno.com]
• 2. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 3. organicreactions.org [organicreactions.org]
• 4. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 5. adichemistry.com [adichemistry.com]

A Comparative Guide to the Quantitative Analysis of 5-Chloro-2-pentanone in Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three common analytical techniques for the quantitative analysis of 5-Chloro-2-pentanone in a typical reaction mixture: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The selection of an appropriate analytical method is critical for monitoring reaction progress, determining yield, and ensuring the quality of intermediates in pharmaceutical and chemical synthesis.

At a Glance: Method Comparison

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for sensitivity, selectivity, accuracy, and sample throughput. The following table summarizes the key performance characteristics of GC-MS, HPLC, and qNMR for the quantification of 5-Chloro-2-pentanone.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Quantitative NMR (qNMR)
Principle	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by UV absorbance.	Quantification based on the direct relationship between signal intensity and the number of nuclei.
Selectivity	Very High (mass spectral data provides structural confirmation).	Moderate to High (dependent on chromatographic resolution).	High (unique chemical shifts for different protons).
Sensitivity	High (ng/mL to pg/mL).	Moderate (µg/mL to ng/mL).	Low (mg/mL).
Precision (%RSD)	< 15%	< 5%	< 1%
Accuracy (% Recovery)	80-120%	95-105%	98-102%
Analysis Time	~30 min	~15 min	~10 min
Sample Preparation	Moderately Complex (extraction and/or derivatization may be required).	Simple to Moderate (dilution and filtration, derivatization may be needed for enhanced sensitivity).	Simple (dissolution in a deuterated solvent).
Strengths	Excellent for volatile and semi-volatile compounds; provides structural information.	Wide applicability; robust and reproducible.	Non-destructive; requires no analyte-specific standard for relative quantification.
Limitations	Not suitable for non-volatile or thermally labile compounds.	May require derivatization for compounds without a UV chromophore.	Lower sensitivity compared to chromatographic methods.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are intended as a starting point and may require optimization for specific reaction mixtures.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly suitable for the analysis of volatile compounds like 5-Chloro-2-pentanone.

1. Sample Preparation:

• Quenching: If the reaction is ongoing, quench a 100 µL aliquot of the reaction mixture by adding it to 900 µL of a cold, inert solvent (e.g., ethyl acetate) containing an internal standard (e.g., 1-chloro-4-fluorobenzene (B165104) at 10 µg/mL).

• Extraction (if necessary): If the reaction mixture is aqueous, perform a liquid-liquid extraction. Add 1 mL of the quenched sample to a vial containing 1 mL of water and 1 mL of ethyl acetate. Vortex for 1 minute and allow the layers to separate. The organic (top) layer is used for analysis.

• Filtration: Filter the organic layer through a 0.22 µm PTFE syringe filter into a GC vial.

2. GC-MS Parameters:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split mode, 20:1).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 50°C (hold 2 min), ramp to 250°C at 15°C/min, hold for 5 min.

• MS Transfer Line: 280°C.

• Ion Source: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-200.

3. Quantification:

Quantification is performed using a calibration curve generated from standards of 5-Chloro-2-pentanone of known concentrations. The peak area ratio of the analyte to the internal standard is plotted against the concentration.

High-Performance Liquid Chromatography (HPLC-UV)

For compounds with a suitable chromophore or after derivatization, HPLC-UV offers a robust and reliable quantification method. As 5-Chloro-2-pentanone has a weak chromophore, derivatization with 2,4-dinitrophenylhydrazine (B122626) (DNPH) is recommended for enhanced sensitivity.

1. Sample Preparation (with Derivatization):

• Quenching: Quench a 100 µL aliquot of the reaction mixture in 900 µL of acetonitrile (B52724).

• Derivatization: To 100 µL of the quenched sample, add 200 µL of a 0.1% DNPH solution in acetonitrile (with 0.1% sulfuric acid catalyst). Heat at 60°C for 30 minutes.

• Dilution: After cooling, dilute the mixture with acetonitrile to a final volume of 1 mL.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

2. HPLC-UV Parameters:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with 60:40 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 365 nm.

3. Quantification:

A calibration curve is constructed by derivatizing and analyzing a series of 5-Chloro-2-pentanone standards of known concentrations.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a powerful technique for direct quantification without the need for an analyte-specific calibration curve, making it ideal for reaction monitoring.

1. Sample Preparation:

• Sampling: Accurately weigh approximately 10-20 mg of the reaction mixture into an NMR tube.

• Solvent and Internal Standard: Add a precise volume (e.g., 600 µL) of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) containing a known concentration of an internal standard (e.g., maleic acid). The internal standard should have a resonance that does not overlap with the analyte signals.

• Homogenization: Ensure the sample is fully dissolved and the solution is homogeneous.

2. ¹H-NMR Parameters:

• Spectrometer: 400 MHz or higher.

• Pulse Sequence: A standard 90° pulse experiment.

• Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 s for accurate quantification).

• Number of Scans: 8 or more for good signal-to-noise.

3. Quantification:

The concentration of 5-Chloro-2-pentanone is calculated using the following formula:

C_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_sample) * P_IS

Where:

• C = Concentration

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

• IS = Internal Standard

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for each analytical method.

Caption: GC-MS workflow for 5-Chloro-2-pentanone analysis.

Caption: HPLC-UV workflow with derivatization.

Caption: qNMR workflow for direct quantification.

TLC visualization techniques for 5-Chloro-2-pentanone

A Comparative Guide to TLC Visualization Techniques for 5-Chloro-2-pentanone

For researchers, scientists, and professionals in drug development, Thin-Layer Chromatography (TLC) is a fundamental technique for monitoring reaction progress, identifying compounds, and assessing purity. The visualization of separated compounds on a TLC plate is a critical step, especially for molecules like 5-Chloro-2-pentanone which lack a chromophore for UV detection. This guide provides a detailed comparison of common chemical staining methods for the visualization of 5-Chloro-2-pentanone, offering insights into their principles, performance, and experimental protocols.

Comparison of Visualization Techniques

The selection of an appropriate visualization reagent is crucial for obtaining clear and reliable TLC results. For 5-Chloro-2-pentanone, which contains a ketone functional group and a halogen, several staining methods can be employed. The table below summarizes the key characteristics of four common visualization techniques.

Visualization Technique	Reagent Composition	Principle of Detection	Typical Spot Appearance	General Applicability & Remarks
Potassium Permanganate (B83412) (KMnO₄)	Potassium permanganate, Potassium carbonate, and Sodium hydroxide (B78521) in Water	Oxidation of the analyte. The purple permanganate is reduced to brown manganese dioxide.	Yellow-brown spots on a purple/pink background.	Broad applicability for any oxidizable compound, including ketones.[1] It is a highly effective and universal stain.
p-Anisaldehyde Stain	p-Anisaldehyde, Sulfuric acid, and Acetic acid in Ethanol (B145695)	Acid-catalyzed reaction between the analyte and p-anisaldehyde, forming a colored condensation product.	Varies, often blue, red, or violet spots on a light pink background.	Works well for nucleophilic compounds, including ketones.[2] The color of the spot can sometimes provide structural information.
Vanillin (B372448) Stain	Vanillin and Sulfuric acid in Ethanol	Similar to p-anisaldehyde, it involves an acid-catalyzed condensation reaction.	A range of colors, providing good differentiation.[2][3]	A versatile, general-purpose stain, particularly effective for aldehydes, ketones, and alcohols.[4][2]
2,4-Dinitrophenylhydrazine (B122626) (2,4-DNP)	2,4-Dinitrophenylhydrazine and Sulfuric acid in Ethanol/Water	Forms a 2,4-dinitrophenylhydrazone derivative with aldehydes and ketones.	Orange to yellow-orange spots.[3][5]	Highly specific for aldehydes and ketones, making it a confirmatory stain for these functional groups.[3][5]

Experimental Protocols

Detailed and consistent experimental procedures are key to reproducible TLC results. The following are the standard protocols for the preparation and application of the discussed visualization reagents.

General Staining Procedure

• After developing the TLC plate, allow the solvent to completely evaporate. A heat gun can be used to gently warm the plate to facilitate drying.[1]

• Hold the top edge of the TLC plate with tweezers.

• Briefly and smoothly dip the plate into the staining solution in a dipping jar.[3]

• Remove the plate and wipe the excess stain from the back of the plate with a paper towel.[1]

• Gently heat the plate with a heat gun until colored spots appear. Avoid overheating, which can cause the entire plate to darken.[1][3]

Reagent Preparations

• Potassium Permanganate Stain: Dissolve 3 g of KMnO₄, 20 g of K₂CO₃, and 5 mL of 5% aqueous NaOH in 300 mL of water.[3]

• p-Anisaldehyde Stain: To 135 mL of absolute ethanol, add 5 mL of concentrated sulfuric acid and 1.5 mL of glacial acetic acid. After cooling, add 3.7 mL of p-anisaldehyde.[6]

• Vanillin Stain: Dissolve 15 g of vanillin in 250 mL of ethanol and then carefully add 2.5 mL of concentrated sulfuric acid.[6][7][8]

• 2,4-Dinitrophenylhydrazine (2,4-DNP) Stain: Dissolve 12 g of 2,4-dinitrophenylhydrazine in a mixture of 60 mL of concentrated sulfuric acid, 80 mL of water, and 200 mL of 95% ethanol.[3]

Logical Workflow for TLC Visualization

The process of visualizing a developed TLC plate can be broken down into a series of logical steps, from the initial drying of the plate to the final observation of the spots. The following diagram illustrates this general workflow.

General workflow for TLC plate visualization.

Comparative Analysis Workflow

Choosing the most suitable stain for 5-Chloro-2-pentanone involves considering factors such as specificity and the desire for general screening. The following diagram outlines a decision-making process for selecting a visualization technique.

Decision workflow for selecting a TLC stain.

References

• 1. TLC stains [reachdevices.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pcliv.ac.uk [pcliv.ac.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 6. sarponggroup.com [sarponggroup.com]
• 7. devthechemist.com [devthechemist.com]
• 8. Curly Arrow: Let's talk about TLCs Part 1 - Vanillin Stain [curlyarrow.blogspot.com]

A Comparative Guide to the Synthesis of 5-Chloro-2-pentanone: An Evaluation of a Novel Synthetic Pathway

For researchers, scientists, and professionals in drug development, the efficient and cost-effective synthesis of key intermediates is paramount. 5-Chloro-2-pentanone, a crucial building block for various pharmaceuticals and agrochemicals, is traditionally synthesized through several established methods. This guide provides a comparative analysis of a novel synthetic route to 5-Chloro-2-pentanone, evaluating its performance against conventional methods with supporting experimental data.

This guide will delve into a newer synthetic approach starting from 2-methylfuran (B129897) and compare it with two well-established methods: the reaction of α-acetyl-γ-butyrolactone with hydrochloric acid and the chlorination of 3-acetyl-1-propanol (B125399). The comparison will focus on key performance indicators such as product yield, purity, reaction conditions, and the nature of starting materials.

Executive Summary of Synthetic Routes

The selection of a synthetic route is often a trade-off between factors like the cost of starting materials, the number of reaction steps, atom economy, and environmental impact. The traditional method utilizing α-acetyl-γ-butyrolactone is well-documented and reliable but is hampered by the high cost of the starting material.[1][2] The route from 3-acetyl-1-propanol offers a high-yield alternative. The novel approach from 2-methylfuran presents a potentially more environmentally friendly and economically viable option.

Comparative Data of Synthetic Routes

Parameter	Route 1: From α-Acetyl-γ-butyrolactone	Route 2: From 3-Acetyl-1-propanol	Novel Route 3: From 2-Methylfuran
Starting Material	α-Acetyl-γ-butyrolactone	3-Acetyl-1-propanol	2-Methylfuran
Key Reagents	Concentrated Hydrochloric Acid	Hydrochloric Acid (21%)	Palladium-carbon catalyst, Hydrogen, Hydrochloric Acid or FeCl3
Reported Yield	79-90% (crude)	92% (molar)[3]	>95% (intermediate), 94.3% (chlorination)[4][5]
Reaction Temperature	Heating to boiling	100°C[3]	Hydrogenation: 5-15°C; Chlorination: 65-80°C[4][5]
Reaction Time	Distillation time (several hours)	12 minutes[3]	Hydrogenation: ~8 hours; Chlorination: ~2-3 hours[4][5]
Key Advantages	Well-established, detailed protocol available.	High yield, short reaction time.	Potentially lower cost starting material, recyclable catalyst, environmentally friendly.[5][6]
Key Disadvantages	Costly starting material.[1][2]	Requires vacuum conditions.	Two-step process.

Experimental Protocols

Route 1: Synthesis from α-Acetyl-γ-butyrolactone

This procedure is adapted from Organic Syntheses.[7]

• A mixture of 384 g (3 moles) of α-acetyl-γ-butyrolactone, 450 ml of concentrated hydrochloric acid, and 525 ml of water is placed in a 2-liter distilling flask.

• The mixture is heated, and distillation is commenced. Carbon dioxide is evolved during the reaction.

• Distillation is continued rapidly, and after collecting 900 ml of distillate, 450 ml of water is added to the flask, and another 300 ml of distillate is collected.

• The organic layer from the distillate is separated. The aqueous layer is extracted three times with 150 ml portions of ether.

• The combined organic layer and ether extracts are dried over calcium chloride.

• Ether is removed by distillation, yielding 287–325 g (79–90%) of crude 5-chloro-2-pentanone.

• Fractional distillation of the crude product under reduced pressure (70-72°C/20 mmHg) can yield a purified product.[7]

Route 2: Synthesis from 3-Acetyl-1-propanol

This protocol is based on a patented industrial method.[3]

• 3-acetyl-1-propanol and 21% hydrochloric acid are used as raw materials in a mole ratio of 1:2.

• The reaction is carried out at a temperature of 100°C under a vacuum of -0.045 MPa.

• The reaction is reported to be complete in 12 minutes.

• The product, 5-chloro-2-pentanone, is obtained with a molar yield of 92%.

• Further purification would likely involve distillation, though specific details on workup are not provided in the patent.

Novel Route 3: Synthesis from 2-Methylfuran

This is a two-step process detailed in patent literature.[5][6]

Step 1: Hydrogenation of 2-Methylfuran

• 540 kg of 2-methylfuran and 3 kg of palladium-carbon catalyst are placed in a reactor.

• The reactor is purged with nitrogen, and then cooled to below 5°C.

• Hydrogen is introduced, and the reaction is carried out at 5-15°C with the pressure controlled at 0.05-0.15 MPa.

• The reaction proceeds for approximately 8 hours until the content of 2-methyl-4,5-dihydrofuran reaches over 95%.[5]

• The catalyst is filtered off for recycling.

Step 2: Ring-opening Chlorination of 2-Methyl-4,5-dihydrofuran Method A (with HCl):

• 2000 kg of 15%-20% hydrochloric acid solution is heated to reflux in a halogenation kettle.

• When the temperature reaches 65°C, the 2-methyl-4,5-dihydrofuran from Step 1 is added dropwise.[5] Method B (with FeCl3):

• The prepared 2-methyl-4,5-dihydrofuran is mixed with diethyl ether in a reaction kettle.

• The temperature is controlled at 80°C, and FeCl3 is added.

• The mixture is subjected to microwave treatment for 45 minutes, followed by refluxing for 2 hours.

• After the reaction, water is added, and the mixture is stirred for 2 hours.

• The organic layer is collected and purified by vacuum distillation to yield 5-chloro-2-pentanone with a reported yield of 94.3%.[4]

Comparison of Synthetic Pathways

Figure 1. A logical diagram illustrating the three compared synthetic routes to 5-Chloro-2-pentanone.

Experimental Workflow Comparison

References

• 1. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 2. EP0380783A2 - Method for the preparation of 5-chloro-pentan-2-one - Google Patents [patents.google.com]
• 3. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 4. 5-Chloro-2-pentanone synthesis - chemicalbook [chemicalbook.com]
• 5. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Economic comparison of different 5-Chloro-2-pentanone synthesis methods

For researchers, scientists, and drug development professionals, the efficient and economical synthesis of key intermediates is a critical aspect of chemical manufacturing. 5-Chloro-2-pentanone, a vital building block for various pharmaceuticals and agrochemicals, can be synthesized through several distinct pathways. This guide provides an objective comparison of the most common methods, focusing on economic viability and supported by experimental data.

The primary synthetic routes to 5-Chloro-2-pentanone explored in this guide include the reaction of α-acetyl-γ-butyrolactone with hydrogen chloride, the chlorination of 4-hydroxy-2-pentanone, a multi-step process originating from levulinic acid esters, and a pathway beginning with 2-methylfuran (B129897). Each method presents a unique balance of starting material cost, process complexity, and final product yield, which are crucial factors in determining the overall economic feasibility for industrial-scale production.

Comparative Analysis of Synthesis Methods

The economic viability of each synthetic pathway is heavily influenced by the cost of raw materials, the number of reaction steps, the achievable yield, and the expenses associated with purification and waste management. The following table summarizes the key quantitative data for each of the primary synthesis methods.

Parameter	From α-acetyl-γ-butyrolactone	From 4-hydroxy-2-pentanone	From Levulinic Acid Ester	From 2-methylfuran
Starting Material(s)	α-acetyl-γ-butyrolactone, HCl	4-hydroxy-2-pentanone, HCl	Levulinic acid ester, Ethylene (B1197577) glycol, H₂, HCl	2-methylfuran, H₂, HCl
Reported Yield	79-93%[1]	up to 92%	~73% (overall)[1]	High (unspecified overall yield, but intermediate conversion is high)
Key Economic Considerations	Costly starting material[1][2]	Costly starting material[1]	Inexpensive starting material (ethyl levulinate)[1][2]	Inexpensive starting material; potential for catalyst and HCl recycling[2][3]
Process Complexity	Single-step reaction and distillation	Single-step reaction	Multi-step (ketalization, hydrogenation, hydrolysis/chlorination)[1][2]	Two main steps (hydrogenation, ring-opening chlorination)[2][3]

Experimental Protocols

Detailed methodologies are essential for the replication and evaluation of synthesis methods. Below are the experimental protocols for the key reactions discussed.

Synthesis from α-acetyl-γ-butyrolactone

This method involves the reaction of α-acetyl-γ-butyrolactone with hydrochloric acid.

Procedure: A mixture of 384 g (3 moles) of α-acetyl-γ-butyrolactone, 450 ml of concentrated hydrochloric acid, and 525 ml of water is heated in a distillation flask. The reaction commences with the evolution of carbon dioxide. The distillation is carried out rapidly, and after collecting 900 ml of distillate, 450 ml of water is added to the flask, and an additional 300 ml of distillate is collected. The organic layer of the distillate is separated, and the aqueous layer is extracted with ether. The combined organic layer and ether extracts are dried over calcium chloride. The ether is removed by distillation to yield crude 5-chloro-2-pentanone.[1]

Synthesis from 4-hydroxy-2-pentanone (3-acetyl-1-propanol)

This process involves the direct chlorination of 4-hydroxy-2-pentanone. An optimized industrial method has been reported as follows.

Procedure: 3-acetyl-1-propanol (B125399) and hydrochloric acid (21% concentration) are reacted at a molar ratio of 1:2. The reaction is conducted at a temperature of 100°C under a vacuum of -0.045 MPa. These optimized conditions are reported to achieve a molar yield of 92%.

Synthesis from Levulinic Acid Ester

This pathway involves a three-step process starting from an inexpensive levulinic acid ester, such as ethyl levulinate.

Step 1: Ketalization The levulinic acid ester is reacted with ethylene glycol to protect the ketone functional group.

Step 2: Hydrogenation The resulting ketal ester is then catalytically hydrogenated. For example, the purified ketal of a levulinic ester can be hydrogenated in a continuous flow reactor at 200°C and 300 hPa over a commercial copper chromite catalyst treated with alcoholic KOH. This step shows high conversion (>99%) and selectivity (>95%).[1]

Step 3: Hydrolysis and Chlorination The hydrogenated product, 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol, is reacted with concentrated hydrochloric acid at approximately 0°C. The mixture is then distilled to yield a two-phase mixture of 5-chloro-2-pentanone and water.[1]

Synthesis from 2-methylfuran

This method involves the hydrogenation of 2-methylfuran followed by a ring-opening chlorination.

Step 1: Hydrogenation 540 kg of 2-methylfuran and 3 kg of a palladium on carbon catalyst are placed in a reactor. The reaction is carried out under a hydrogen pressure of 0.05-0.15 MPa at a temperature between 5-15°C for about 8 hours, until the content of 2-methyl-4,5-dihydrofuran is above 95%.[4]

Step 2: Ring-opening Chlorination The resulting 2-methyl-4,5-dihydrofuran is added dropwise to a refluxing 15%-20% hydrochloric acid solution at 65°C to produce 5-chloro-2-pentanone. This method is noted for its simplicity, lack of wastewater generation, and the ability to recycle the catalyst and hydrochloric acid, which significantly reduces production costs.[3][4]

Visualizing the Synthesis and Evaluation Workflow

The following diagram illustrates the general workflow for synthesizing 5-Chloro-2-pentanone and evaluating the economic viability of the chosen method.

Caption: Generalized workflow for the synthesis and economic evaluation of 5-Chloro-2-pentanone.

Conclusion

The choice of synthesis method for 5-Chloro-2-pentanone is a critical decision that directly impacts the economic viability of its production. While the route from α-acetyl-γ-butyrolactone offers high yields in a single step, the high cost of the starting material is a significant drawback.[1][2] Similarly, the use of 4-hydroxy-2-pentanone as a precursor is also considered uneconomical.[1]

In contrast, methods starting from inexpensive raw materials like levulinic acid esters and 2-methylfuran present more economically attractive alternatives for large-scale production, despite involving multiple steps. The levulinic ester route has a reported overall yield of 73% and benefits from cheap starting materials.[1] The 2-methylfuran pathway is highlighted by its operational simplicity, high purity of the final product, and environmentally friendly aspects such as the potential for recycling catalysts and reagents, which collectively contribute to a substantial reduction in production costs.[2][3]

Ultimately, the optimal synthesis route will depend on a company's specific circumstances, including access to raw materials, technological capabilities, and environmental regulations. For professionals in drug development and chemical manufacturing, a thorough evaluation of these factors is paramount to ensuring a cost-effective and sustainable supply of this important chemical intermediate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 3. 2- Methylfuran - Density: 927 Kilogram Per Cubic Meter (kg/m3) at Best Price in Mumbai | National Analytical Corporation - Chemical Division [tradeindia.com]
• 4. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]

A Comparative Spectroscopic Analysis of 5-Haloketone Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spectroscopic properties of four 5-haloketone analogues: 5-fluoro-2-pentanone, 5-chloro-2-pentanone, 5-bromo-2-pentanone, and 5-iodo-2-pentanone. The differentiation of these closely related compounds is crucial in various research and development settings, particularly in medicinal chemistry and drug development, where halogen substitution is a common strategy for modulating molecular properties. This document summarizes key spectroscopic data from Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to facilitate their identification and characterization.

General Structure of 5-Halo-2-Pentanone Analogues

The 5-haloketones share a common pentan-2-one backbone with a halogen atom at the terminal (C5) position. The identity of the halogen atom (Fluorine, Chlorine, Bromine, or Iodine) significantly influences the molecule's electronic properties and, consequently, its spectroscopic signatures.

Caption: General chemical structure of 5-halo-2-pentanone analogues.

Spectroscopic Data Comparison

¹H NMR Spectroscopy Data

Solvent: CDCl₃, Reference: TMS (0 ppm)

Compound	δ H1 (s, 3H)	δ H3 (t, 2H)	δ H4 (p, 2H)	δ H5 (t, 2H)
5-Fluoro-2-pentanone	~2.18	~2.75	~1.95	~4.50 (t, JHF ≈ 47 Hz)
5-Chloro-2-pentanone	2.19	2.78	2.03	3.61
5-Bromo-2-pentanone	2.17	2.81	2.12	3.42
5-Iodo-2-pentanone	2.16	2.74	2.15	3.22

Note: The chemical shift of the protons on C5 is highly dependent on the electronegativity of the attached halogen.

¹³C NMR Spectroscopy Data

Solvent: CDCl₃

Compound	δ C1	δ C2	δ C3	δ C4	δ C5
5-Fluoro-2-pentanone	~29.8	~207.5	~41.5	~25.0 (d, JCF ≈ 20 Hz)	~83.0 (d, JCF ≈ 165 Hz)
5-Chloro-2-pentanone	29.8	206.8	42.6	27.8	43.9
5-Bromo-2-pentanone	29.9	206.9	43.1	29.5	32.7
5-Iodo-2-pentanone	30.0	207.2	43.8	32.1	6.1

Note: The carbon attached to the halogen (C5) shows a significant upfield shift for the iodo-analogue due to the heavy atom effect. For the fluoro-analogue, carbon-fluorine coupling is observed.

Infrared (IR) Spectroscopy Data

Compound	ν (C=O) cm⁻¹	ν (C-H) cm⁻¹	ν (C-X) cm⁻¹
5-Fluoro-2-pentanone	~1718	~2950-2860	~1050
5-Chloro-2-pentanone	1717	2945-2865	~730
5-Bromo-2-pentanone	1716	2940-2860	~650
5-Iodo-2-pentanone	1715	2935-2855	~590

Note: The C=O stretching frequency shows a slight shift to higher wavenumbers with increasing electronegativity of the halogen. The C-X stretching frequency is characteristic for each halogen.

Mass Spectrometry Data

Compound	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
5-Fluoro-2-pentanone	104.06	43 (CH₃CO⁺), 61 (M-CH₃CO)
5-Chloro-2-pentanone	120.04 (M), 122.04 (M+2)	43 (CH₃CO⁺), 77/79 (M-CH₃CO)
5-Bromo-2-pentanone	163.99 (M), 165.99 (M+2)	43 (CH₃CO⁺), 121/123 (M-CH₃CO)
5-Iodo-2-pentanone	211.97	43 (CH₃CO⁺), 169 (M-CH₃CO)

Note: The chloro and bromo analogues exhibit characteristic isotopic patterns for the molecular ion and halogen-containing fragments. A common fragmentation pathway is the alpha-cleavage, leading to the acylium ion (m/z 43).

Experimental Protocols

The data presented in this guide are based on standard spectroscopic techniques. The following are generalized experimental protocols for the acquisition of the spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the 5-haloketone analogue in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR: Typical parameters include a 30° pulse angle, a relaxation delay of 1 second, and 16-32 scans.

  • ¹³C NMR: A proton-decoupled experiment is performed with a 45° pulse angle, a relaxation delay of 2 seconds, and 1024-2048 scans.

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a thin film is prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Data Acquisition: The spectrum is recorded using a Fourier-Transform Infrared (FTIR) spectrometer, typically over a range of 4000-400 cm⁻¹. A background spectrum of the clean plates is recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample is introduced into the mass spectrometer via a gas chromatograph (GC-MS) for separation and purification. A small amount of the diluted sample in a volatile solvent (e.g., dichloromethane) is injected into the GC.

• Ionization: Electron ionization (EI) at 70 eV is typically used.

• Data Acquisition: The mass spectrum is recorded over a mass-to-charge (m/z) range of approximately 40-300 amu.

Caption: Experimental workflow for spectroscopic analysis.

Purity Assessment of Commercial 5-Chloro-2-pentanone: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the purity of starting materials is paramount to ensure the reliability and reproducibility of experimental results and the quality of the final products. 5-Chloro-2-pentanone is a key intermediate in the synthesis of various pharmaceuticals, most notably the antimalarial drug Chloroquine and its derivative Hydroxychloroquine. The presence of impurities in 5-Chloro-2-pentanone can lead to side reactions, lower yields, and the formation of difficult-to-remove byproducts in the final active pharmaceutical ingredient (API). This guide provides a comparative overview of commercially available 5-Chloro-2-pentanone grades, detailed experimental protocols for purity assessment, and a discussion on the potential impact of impurities.

Comparison of Commercial Grades

Several chemical suppliers offer 5-Chloro-2-pentanone in various purity grades. The most common method for purity assessment cited in product specifications is Gas Chromatography (GC). The table below summarizes the stated purities of 5-Chloro-2-pentanone from a selection of commercial suppliers. It is important to note that this information is based on publicly available data and a direct, side-by-side experimental comparison has not been published. Researchers are encouraged to request lot-specific certificates of analysis for detailed impurity profiles.

Supplier	Grade	Stated Purity (by GC)	Notable Impurities/Additives
Sigma-Aldrich	Technical Grade	85%[1]	1-2% water[1]
TCI Chemicals	Stabilized	>98.0%	Stabilized with K₂CO₃
LGC Standards	Not Specified	>90%	Not specified
BRITI Scientific	Not Specified	≥97%	Not specified
Fisher Scientific	Not Specified	94%	Not specified

Impact of Impurities in Pharmaceutical Synthesis

The primary synthesis route to 5-Chloro-2-pentanone involves the reaction of α-acetyl-γ-butyrolactone with hydrochloric acid. Common impurities arising from this process include unreacted starting material and 5-hydroxy-2-pentanone, the intermediate alcohol. Another synthesis pathway starting from 2-methyl furan (B31954) can introduce impurities such as 2-methyltetrahydrofuran.[2]

The presence of these and other impurities can have significant consequences in multi-step pharmaceutical syntheses. For instance, in the synthesis of Chloroquine, nucleophilic impurities can compete with the desired amine in the substitution reaction, leading to the formation of undesired side products. Residual solvents, if not properly removed, can also interfere with downstream reactions and are strictly regulated under guidelines such as ICH Q3C.[3][4][5]

Experimental Protocols for Purity Assessment

Accurate determination of 5-Chloro-2-pentanone purity and impurity profiling can be achieved through Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used method for quantifying the purity of volatile compounds like 5-Chloro-2-pentanone. The following is a general protocol that can be adapted and validated for specific laboratory conditions.

Methodology:

• Internal Standard (ISTD) Preparation: Prepare a stock solution of a suitable internal standard (e.g., dodecane (B42187) or tridecane) of known concentration in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Sample Preparation: Accurately weigh a known amount of the 5-Chloro-2-pentanone sample and dissolve it in the solvent containing the internal standard to a final concentration of approximately 1 mg/mL.

• GC-FID Analysis: Inject an aliquot of the prepared sample into the GC-FID system.

Instrumental Conditions (Example):

Parameter	Value
Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1 mL/min (constant flow)
Oven Program	Initial: 50 °C (hold 2 min), Ramp: 10 °C/min to 250 °C (hold 5 min)
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C

Data Analysis:

The purity of 5-Chloro-2-pentanone is calculated by comparing the peak area of the analyte to that of the internal standard, using the following formula:

Purity (%) = (Area_analyte / Area_ISTD) * (Conc_ISTD / Conc_analyte) * ResponseFactor * 100

Note: The response factor should be determined experimentally by analyzing a standard of known purity.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a powerful primary analytical method for purity determination as it does not require a reference standard of the analyte itself. The purity is determined by comparing the integral of a specific proton signal of the analyte with that of a certified internal standard of known purity.

Methodology:

• Internal Standard Selection: Choose an internal standard with a simple spectrum and signals that do not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone[6]). The internal standard must be of high, certified purity.

• Sample Preparation: Accurately weigh a precise amount of the 5-Chloro-2-pentanone sample and the internal standard into an NMR tube. Add a known volume of a deuterated solvent (e.g., CDCl₃ or D₂O).

• ¹H-NMR Analysis: Acquire the ¹H-NMR spectrum using appropriate parameters to ensure accurate integration (e.g., long relaxation delay).

Instrumental Conditions (Example):

Parameter	Value
Spectrometer	400 MHz or higher
Solvent	Chloroform-d (CDCl₃)
Internal Standard	Maleic Acid
Pulse Program	zg30 (or equivalent)
Relaxation Delay (d1)	30 s (or 5 times the longest T1 of interest)
Number of Scans	8 or more for good signal-to-noise

Data Analysis:

The purity of 5-Chloro-2-pentanone is calculated using the following formula:

Purity (%) = (I_analyte / I_ISTD) * (N_ISTD / N_analyte) * (M_analyte / M_ISTD) * (m_ISTD / m_analyte) * P_ISTD

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• M = Molar mass

• m = mass

• P = Purity of the internal standard

Visualizing the Experimental Workflow

The following diagrams illustrate the logical workflow for the purity assessment of 5-Chloro-2-pentanone.

Caption: Experimental workflow for the purity assessment of 5-Chloro-2-pentanone.

Caption: Common synthesis route and potential impurities of 5-Chloro-2-pentanone.

References

• 1. 5-氯-2-戊酮 technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
• 2. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]
• 3. agilent.com [agilent.com]
• 4. tga.gov.au [tga.gov.au]
• 5. uspnf.com [uspnf.com]
• 6. apps.dtic.mil [apps.dtic.mil]

A Comparative Guide to the Synthesis of 5-Chloro-2-pentanone

5-Chloro-2-pentanone (CAS 5891-21-4) is a versatile chemical intermediate crucial for the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals.[1][2] Its utility as a building block in the creation of complex molecules, particularly in drug discovery, underscores the importance of efficient and economical synthetic routes.[1] This guide provides a comparative overview of prominent synthetic methods for 5-Chloro-2-pentanone, presenting quantitative data, detailed experimental protocols, and a visual representation of the synthetic pathways.

Comparative Performance of Synthetic Methods

The selection of a synthetic route for 5-Chloro-2-pentanone often depends on factors such as the availability and cost of starting materials, desired yield and purity, and scalability. The following table summarizes quantitative data for several common methods, offering a clear comparison of their performance.

Starting Material	Reagents	Reaction Conditions	Yield (%)	Purity (%)
α-Acetyl-γ-butyrolactone	Concentrated Hydrochloric Acid, Water	Reflux and distillation	79 - 90 (crude)	89 - 91 (after fractionation)
3-Acetyl-1-propanol (B125399)	Hydrochloric Acid (21%)	100°C, -0.045 MPa vacuum	92	>99%
Ketal of Levulinic Ester	1. Hydrogenation Catalyst (alkaline treated) 2. Concentrated Hydrochloric Acid	1. Hydrogenation 2. 0°C, followed by distillation	>95 (selectivity for intermediate)	>99 (intermediate)
2-Methylfuran (B129897)	1. Palladium-carbon catalyst, Hydrogen 2. Hydrochloric Acid (15-20%)	1. 5-15°C, 0.05-0.15 MPa, ~8 hours 2. Reflux at 65°C	High	High

Experimental Protocols

Detailed methodologies are critical for replicating and optimizing synthetic processes. The following sections provide the experimental protocols for the key methods cited.

Method 1: From α-Acetyl-γ-butyrolactone

This is a widely recognized method for preparing 5-Chloro-2-pentanone.

Procedure: A mixture of 384 g (3 moles) of α-acetyl-γ-butyrolactone, 450 ml of concentrated hydrochloric acid, and 525 ml of water is placed in a 2-liter distilling flask equipped with a condenser.[3] The mixture is heated, causing an immediate evolution of carbon dioxide. The distillation is carried out rapidly. After collecting 900 ml of distillate, 450 ml of water is added to the flask, and an additional 300 ml is distilled. The organic layer from the distillate is separated. The aqueous layer is extracted three times with 150 ml portions of ether. The combined organic layer and ether extracts are dried over calcium chloride. The ether is removed by distillation, yielding 287–325 g (79–90%) of crude 5-chloro-2-pentanone.[3] Fractionation of this crude product yields a purified product with a boiling point of 70–72°C at 20 mm Hg.[3]

Method 2: From 3-Acetyl-1-propanol

This method optimizes reaction conditions to achieve a high yield of 5-Chloro-2-pentanone.

Procedure: The reaction utilizes 3-acetyl-1-propanol and hydrochloric acid as raw materials.[4] The chemical reaction is conducted under the following optimized conditions: a temperature of 100°C, a vacuum of -0.045 MPa, a molar ratio of 3-acetyl-1-propanol to HCl of 1:2, and an HCl concentration of 21%.[4] This process results in a molar yield of 5-chloro-2-pentanone of up to 92% under industrial conditions with good stability.[4]

Method 3: From a Ketal of a Levulinic Ester

This process involves a multi-step synthesis starting from a levulinic ester.

Procedure:

• Ketalization: A levulinic acid ester is ketalized with ethylene (B1197577) glycol.[5][6]

• Purification: The resulting ketal is purified by distillation.[5][6]

• Hydrogenation: The purified ketal undergoes catalytic hydrogenation to form 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol. It is crucial that the hydrogenation catalyst is pre-treated with an alcoholic alkali metal hydroxide (B78521) solution to make it alkaline.[5] This step achieves a conversion greater than 99% and a selectivity of over 95%.[5]

• Reaction with HCl: The 3-(2-methyl-1,3-dioxolan-2-yl)propan-1-ol is then slowly added to concentrated hydrochloric acid cooled to approximately 0°C.[5] The mixture is subsequently distilled, yielding a two-phase mixture of 5-chloro-2-pentanone and water.[5]

Method 4: From 2-Methylfuran

This method presents a two-step process starting from 2-methylfuran, which is advantageous due to its simple operation and the ability to recycle the catalyst and hydrochloric acid.[7][8]

Procedure:

• Hydrogenation: 540 kg of 2-methylfuran and 3 kg of a palladium-carbon catalyst are placed in a reactor.[7] The system is purged, and hydrogenation is carried out at 5-15°C under a pressure of 0.05-0.15 MPa for about 8 hours, until the content of 2-methyl-4,5-dihydrofuran is above 95%.[7]

• Ring-Opening Chlorination: After filtering the catalyst, the resulting 2-methyl-4,5-dihydrofuran is added dropwise to a 15%-20% hydrochloric acid solution that is being heated to reflux at 65°C.[7] This ring-opening chlorination reaction yields 5-chloro-2-pentanone.[7][8]

Synthetic Pathways Overview

The following diagram illustrates the logical relationships between the different starting materials and the final product, 5-Chloro-2-pentanone.

Caption: Synthetic routes to 5-Chloro-2-pentanone.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN104447247A - Synthesizing method of drug intermediate 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 5. US4990682A - Process for the preparation of 5-chloro-2-pentanone - Google Patents [patents.google.com]
• 6. EP0380783A2 - Method for the preparation of 5-chloro-pentan-2-one - Google Patents [patents.google.com]
• 7. 5-chloro-2-pentanone preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 8. CN103694094A - 5-chloro-2-pentanone preparation method - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of 5-Chloro-2-pentanone: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 5-Chloro-2-pentanone is paramount for laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage the disposal of this hazardous chemical effectively. 5-Chloro-2-pentanone is a flammable liquid that is harmful if swallowed and can cause skin and serious eye irritation.[1][2] Adherence to these protocols will minimize risks and ensure compliance with regulatory standards.

Immediate Safety and Handling

Before beginning any disposal process, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety goggles or face shields, chemical-resistant gloves, and a lab coat.[2][3] All handling of 5-Chloro-2-pentanone and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

Key Safety Precautions:

• Avoid contact with skin and eyes.[1]

• Do not breathe vapors or mist.[2]

• Keep away from heat, sparks, open flames, and hot surfaces.[1][4]

• Use non-sparking tools and take precautionary measures against static discharge.[1][4]

• Ensure containers are always tightly closed when not in use.[1]

Disposal Procedure: A Step-by-Step Guide

The proper disposal of 5-Chloro-2-pentanone is managed through a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical down the drain or with general laboratory waste.

• Segregation: 5-Chloro-2-pentanone is a halogenated organic compound. It is crucial to collect and store it in a designated waste container labeled "Halogenated Organic Waste."[5] Do not mix with non-halogenated solvents or other incompatible waste streams, such as acids or bases.[5][6]

• Container Selection: Use a chemically resistant container, such as a high-density polyethylene (B3416737) (HDPE) carboy, for waste collection.[7] Ensure the container is in good condition, free from leaks, and has a secure, tight-fitting lid.

• Labeling: Clearly label the waste container with "Hazardous Waste" and the specific contents, "5-Chloro-2-pentanone." Include the approximate concentration and quantity. An official hazardous waste tag should be affixed to the container as soon as the first drop of waste is added.[8]

• Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[8] This area should be away from sources of ignition and incompatible materials. The container must be kept closed at all times except when adding waste.

• Spill Management: In the event of a spill, immediately evacuate non-essential personnel. Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, silica (B1680970) gel, or a universal binder.[4] Collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal. Do not let the chemical enter drains.[1]

• Arranging for Disposal: Once the waste container is nearly full (no more than 90% capacity), arrange for its collection by a licensed hazardous waste disposal service.[7] Follow your institution's specific procedures for requesting a waste pickup.

Quantitative Data for 5-Chloro-2-pentanone

The following table summarizes key quantitative data for 5-Chloro-2-pentanone, which is essential for safe handling and disposal.

Property	Value	Citations
Molecular Formula	C5H9ClO	[2]
Molecular Weight	120.58 g/mol	[2]
Boiling Point	~135°C (~275°F)	[2]
Flash Point	Approximately 35°C (~95°F)	[2]
Density	~1.05 g/cm³	[2]
GHS Classification	Flammable Liquid Category 3, Acute Toxicity (Oral) Category 4, Skin Irritation Category 2, Eye Irritation Category 2	[1][2]

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the logical workflow for the proper disposal of 5-Chloro-2-pentanone.

Caption: Workflow for the safe disposal of 5-Chloro-2-pentanone.

Caption: Decision pathway for handling 5-Chloro-2-pentanone waste.

By following these detailed procedures, laboratory professionals can ensure the safe handling and compliant disposal of 5-Chloro-2-pentanone, thereby protecting themselves, their colleagues, and the environment.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. aozunasia.com [aozunasia.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. bucknell.edu [bucknell.edu]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. ethz.ch [ethz.ch]
• 8. campusoperations.temple.edu [campusoperations.temple.edu]

Personal protective equipment for handling 5-Chloro-2-pentanone

Essential Safety and Handling Guide for 5-Chloro-2-pentanone

For laboratory personnel, including researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for 5-Chloro-2-pentanone, ensuring the well-being of laboratory staff and the integrity of research.

Chemical Profile and Hazards

5-Chloro-2-pentanone is a flammable liquid and vapor that is harmful if swallowed, causes skin irritation, and serious eye irritation.[1] It may also cause respiratory irritation.[2] Understanding these hazards is the first step toward safe handling.

Hazard Classification	Category
Flammable liquids	Category 3
Acute toxicity, Oral	Category 4
Skin irritation	Category 2
Eye irritation	Category 2
Specific target organ toxicity - single exposure	Category 3

Physical and Chemical Properties
CAS Number	5891-21-4
Molecular Formula	C5H9ClO
Molecular Weight	120.58 g/mol
Appearance	Colorless to Brown clear liquid
Boiling Point	106 °C/20 mmHg
Flash Point	67 °C (152.6 °F) - closed cup[3]
Specific Gravity	1.05 (20/20)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Chloro-2-pentanone to minimize exposure and ensure personal safety.

Protection Type	Specific Recommendations	Standards
Eye/Face Protection	Tightly fitting safety goggles with side-shields or a face shield.[1][2][4]	EN 166 (EU) or NIOSH (US) approved.[1][4]
Skin Protection	Wear fire/flame resistant and impervious clothing.[1][4] Chemical-resistant gloves (e.g., nitrile, neoprene) must be inspected prior to use.[1][5]	EU Directive 89/686/EEC and the standard EN 374.[1]
Respiratory Protection	Use in a well-ventilated area or under a fume hood.[2] If exposure limits are exceeded or irritation is experienced, a full-face NIOSH-approved respirator is required.[2][4]	NIOSH (US) approved.

Operational and Disposal Plans

Handling and Storage:

• Handle in a well-ventilated place, wearing suitable protective clothing.[1]

• Avoid contact with skin and eyes and the formation of dust and aerosols.[1]

• Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools and take precautionary measures against static discharge.[1][6]

• Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2][7]

• Store locked up and away from incompatible materials such as strong oxidizing agents and bases.[1][2]

Spill Management:

• Remove all sources of ignition and evacuate personnel to a safe area.[1]

• Ensure adequate ventilation.[1]

• Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[1]

• Contain the spill with inert absorbent material (e.g., sand, silica (B1680970) gel).[6]

• Collect the absorbed material using spark-proof tools and place it in a suitable, closed container for disposal.[1][6]

Disposal:

• Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[1][4]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of accidental exposure.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1][2][4]
Skin Contact	Immediately take off all contaminated clothing. Wash the affected area with plenty of soap and water.[1][4][8] If skin irritation occurs, get medical help.[1][4]
Eye Contact	Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[1][2][4] Continue rinsing and consult a doctor.[1][4]
Ingestion	Rinse mouth with water. Do not induce vomiting.[1][2][4] Call a doctor or Poison Control Center immediately.[1][4]

Procedural Workflow and Emergency Response Diagrams

To further clarify the necessary steps for safe handling and emergency response, the following diagrams provide a visual guide.

Caption: A step-by-step workflow for the safe handling of 5-Chloro-2-pentanone.

Caption: A flowchart outlining the immediate steps to take in case of accidental exposure.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. aozunasia.com [aozunasia.com]
• 3. 5-クロロ-2-ペンタノン technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]